Zinc dethyldithiocarbamate

Core Science & Biosynthesis

Unveiling the Core Properties of Zinc Diethyldithiocarbamate: A Technical Guide for Researchers

For Immediate Release

[City, State] – Zinc diethyldithiocarbamate (B1195824) (ZDTC), a molecule of significant interest in both industrial and biomedical fields, is the subject of a new in-depth technical guide. This document provides a comprehensive overview of the fundamental properties of ZDTC, tailored for researchers, scientists, and drug development professionals. The guide delves into its chemical and physical characteristics, detailed experimental protocols for its synthesis and analysis, and its emerging role in cellular signaling pathways, particularly in the context of cancer research.

Core Chemical and Physical Properties

Zinc diethyldithiocarbamate, a coordination complex with the chemical formula Zn(S₂CN(C₂H₅)₂)₂, presents as a white to off-white crystalline powder. It is characterized by its insolubility in water but shows solubility in organic solvents such as chloroform (B151607) and benzene. Key quantitative properties of ZDTC are summarized in the table below, providing a quick reference for laboratory applications.

Property	Value	Reference
Molecular Formula	C₁₀H₂₀N₂S₄Zn	[1]
Molecular Weight	361.9 g/mol	[1]
CAS Number	14324-55-1	[1]
Appearance	White to off-white powder	[1]
Melting Point	178-181 °C	[2]
Solubility	Insoluble in water; Soluble in chloroform, benzene	[1]

Synthesis and Characterization: Detailed Methodologies

A fundamental aspect of working with ZDTC is its synthesis and subsequent characterization to ensure purity and structural integrity. This guide provides detailed experimental protocols for these critical steps.

Synthesis of Zinc Diethyldithiocarbamate

A common and effective method for synthesizing ZDTC is through a precipitation reaction involving sodium diethyldithiocarbamate and a zinc salt, such as zinc chloride. An optimized molar ratio for this reaction has been identified as 2:1 for sodium diethyldithiocarbamate to zinc chloride, respectively[3].

Experimental Protocol: Precipitation Synthesis of ZDTC

• Preparation of Reactant Solutions:

  • Dissolve two molar equivalents of sodium diethyldithiocarbamate trihydrate in deionized water to create a clear solution.

  • In a separate vessel, dissolve one molar equivalent of zinc chloride in deionized water.

• Reaction:

  • Slowly add the zinc chloride solution to the sodium diethyldithiocarbamate solution with constant stirring.

  • A white precipitate of zinc diethyldithiocarbamate will form immediately.

  • Continue stirring the mixture at room temperature for a specified period to ensure the reaction goes to completion.

• Purification:

  • Collect the precipitate by vacuum filtration.

  • Wash the solid with deionized water to remove any unreacted starting materials and byproducts.

  • Further wash the precipitate with a suitable organic solvent, such as cold acetone, to remove any organic impurities.

• Drying:

  • Dry the purified zinc diethyldithiocarbamate in a vacuum oven at a controlled temperature to obtain a fine, white powder.

Characterization Techniques

To confirm the identity and purity of the synthesized ZDTC, several analytical techniques are employed.

¹H NMR Spectroscopy Protocol:

• Sample Preparation: Dissolve 5-10 mg of the synthesized ZDTC in a deuterated solvent such as deuterated chloroform (CDCl₃) or deuterated dimethyl sulfoxide (B87167) (DMSO-d₆).

• Instrument Parameters:

  • Spectrometer: 400 MHz or higher.

  • Pulse Program: A standard single-pulse experiment (e.g., zg30).

  • Number of Scans (NS): 8 to 16 scans for a good signal-to-noise ratio.

  • Relaxation Delay (D1): 1-2 seconds.

• Expected Spectrum: The ¹H NMR spectrum of ZDTC is expected to show characteristic signals for the ethyl groups, typically a triplet for the methyl protons and a quartet for the methylene (B1212753) protons.

FTIR Spectroscopy Protocol:

• Sample Preparation: Prepare a KBr pellet by grinding 1-2 mg of the ZDTC sample with approximately 100 mg of dry KBr powder and pressing the mixture into a thin, transparent disk.

• Instrument Parameters:

  • Spectral Range: 4000-400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Number of Scans: 16 to 32 scans.

• Expected Spectrum: The FTIR spectrum will display characteristic absorption bands corresponding to the C-N, C-S, and Zn-S stretching vibrations within the molecule.

Biological Activity and Signaling Pathways

Recent research has highlighted the potential of ZDTC as an anti-cancer agent, primarily through its ability to inhibit the proteasome and induce apoptosis (programmed cell death)[4][5].

Cytotoxicity Evaluation using MTT Assay

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric method used to assess cell viability.

Experimental Protocol: MTT Assay for ZDTC Cytotoxicity

• Cell Seeding: Seed cancer cells (e.g., HeLa, Raji) in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment[6].

• Compound Treatment: Treat the cells with a range of concentrations of ZDTC (e.g., 10 nM to 100 µM) and incubate for a specified period (e.g., 24, 48, or 72 hours)[6].

• MTT Addition: Add MTT solution to each well to a final concentration of 0.5 mg/mL and incubate for 3-4 hours at 37°C.

• Formazan (B1609692) Solubilization: Add a solubilizing agent, such as dimethyl sulfoxide (DMSO) or isopropanol, to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at a wavelength of 540-570 nm using a microplate reader. Cell viability is expressed as a percentage of the untreated control.

Mechanism of Action: Proteasome Inhibition and Apoptosis Induction

ZDTC exerts its cytotoxic effects by targeting the ubiquitin-proteasome system, a critical cellular machinery for protein degradation. Inhibition of the proteasome leads to the accumulation of ubiquitinated proteins, which in turn triggers a cascade of events culminating in apoptosis[4][7].

Signaling Pathway:

ZDTC inhibits the 26S proteasome, leading to apoptosis.

The inhibition of the proteasome by ZDTC leads to the accumulation of proteins that would normally be degraded. This accumulation of unwanted proteins induces cellular stress and activates the intrinsic apoptotic pathway, which involves the activation of a series of caspases, including caspase-3, -8, and -9[8][9][10]. These caspases are the executioners of apoptosis, leading to the dismantling of the cell.

Experimental Workflow Visualization

To provide a clear overview of the experimental process, from synthesis to biological evaluation, the following workflow diagram has been generated.

Workflow from ZDTC synthesis to biological evaluation.

This comprehensive technical guide serves as a valuable resource for researchers and professionals in the field of drug development, providing the foundational knowledge and practical protocols necessary to work with Zinc Diethyldithiocarbamate effectively and safely. The detailed methodologies and insights into its biological activity are intended to facilitate further research into the therapeutic potential of this versatile compound.

References

• 1. rsc.org [rsc.org]
• 2. US6534675B2 - Process for the preparation of zinc dithiocarbamates - Google Patents [patents.google.com]
• 3. Synthesis of Zinc Diethyldithiocarbamate (ZDEC) and Structure Characterization using Decoupling 1H NMR [inis.iaea.org]
• 4. yonsei.elsevierpure.com [yonsei.elsevierpure.com]
• 5. Dithiocarbamate-based coordination compounds as potent proteasome inhibitors in human cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ijt.arakmu.ac.ir [ijt.arakmu.ac.ir]
• 7. Pyrrolidine dithiocarbamate and zinc inhibit proteasome-dependent proteolysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Role of cellular zinc in programmed cell death: temporal relationship between zinc depletion, activation of caspases, and cleavage of Sp family transcription factors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Zinc-mediated regulation of caspases activity: dose-dependent inhibition or activation of caspase-3 in the human Burkitt lymphoma B cells (Ramos) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Multiple mechanisms of zinc-mediated inhibition for the apoptotic caspases -3, -6, -7, & -8 - PMC [pmc.ncbi.nlm.nih.gov]

A Comprehensive Technical Guide to the Synthesis and Characterization of Zinc Diethyldithiocarbamate (ZDTC)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth overview of the synthesis and characterization of Zinc diethyldithiocarbamate (B1195824) (ZDTC), an organozinc compound with significant applications in various scientific and industrial fields, including rubber vulcanization and, increasingly, in biomedical research as a potential therapeutic agent.[1][2] This document details a common and effective synthesis protocol and outlines the key analytical techniques for the comprehensive characterization of ZDTC, including spectroscopic and thermal analysis methods. All quantitative data are summarized in structured tables for clarity and comparative analysis. Furthermore, this guide includes visual representations of the synthesis workflow and the chemical structure of ZDTC using Graphviz (DOT language) to facilitate a deeper understanding of the processes and molecular architecture.

Introduction

Zinc diethyldithiocarbamate (ZDTC), with the chemical formula Zn(S₂CNEt₂)₂, is a coordination complex consisting of a central zinc ion chelated by two diethyldithiocarbamate ligands.[1] It is a white to pale yellow crystalline powder, generally insoluble in water but soluble in organic solvents like benzene, chloroform (B151607), and carbon disulfide.[3][4] ZDTC has long been established as a highly efficient accelerator in the vulcanization of rubber.[1][3] More recently, its potent anti-cancer activities have garnered significant interest within the drug development community.[2][5] The biological activity of ZDTC is linked to its role as a metabolite of disulfiram, a drug used for treating alcoholism, and its ability to chelate metal ions is crucial to its mechanism of action.[2][6]

This guide serves as a practical resource for researchers and professionals engaged in the synthesis, characterization, and application of ZDTC, providing detailed experimental methodologies and data interpretation.

Synthesis of Zinc Diethyldithiocarbamate

The most common method for synthesizing ZDTC involves a two-step process: the formation of sodium diethyldithiocarbamate followed by its reaction with a soluble zinc salt, typically zinc sulfate (B86663) or zinc chloride, to precipitate the ZDTC complex.[1][3] An optimized molar ratio for the synthesis has been reported as 2:2:2:1 for diethylamine (B46881), carbon disulfide, sodium hydroxide (B78521), and zinc chloride, respectively.[7]

Experimental Protocol

This protocol is adapted from established methods for the synthesis of metal dithiocarbamates.[8][9]

Materials:

• Diethylamine (C₄H₁₁N)

• Carbon disulfide (CS₂)

• Sodium hydroxide (NaOH)

• Zinc sulfate heptahydrate (ZnSO₄·7H₂O) or Zinc chloride (ZnCl₂)

• Deionized water

• Ethanol (B145695) (for washing)

Procedure:

• Preparation of Sodium Diethyldithiocarbamate Solution:

  • In a well-ventilated fume hood, dissolve a specific molar equivalent of sodium hydroxide in deionized water in a beaker placed in an ice bath to control the temperature.

  • Slowly add the corresponding molar equivalent of diethylamine to the cooled sodium hydroxide solution with continuous stirring.

  • While maintaining the low temperature, add the same molar equivalent of carbon disulfide dropwise to the solution. The reaction is exothermic. Continue stirring for 1-2 hours to ensure the complete formation of sodium diethyldithiocarbamate.

• Precipitation of Zinc Diethyldithiocarbamate:

  • In a separate beaker, prepare an aqueous solution of zinc sulfate heptahydrate or zinc chloride (half the molar equivalent of the initial reactants).

  • Slowly add the zinc salt solution to the sodium diethyldithiocarbamate solution with vigorous stirring. A white to pale yellow precipitate of ZDTC will form immediately.[8]

  • Continue stirring the mixture for an additional 30-60 minutes at room temperature to ensure the completion of the reaction.

• Isolation and Purification:

  • Collect the precipitate by vacuum filtration using a Buchner funnel.

  • Wash the collected solid sequentially with deionized water to remove any unreacted starting materials and byproducts like sodium sulfate, followed by a wash with cold ethanol to facilitate drying.[10]

  • Dry the purified ZDTC product in a vacuum oven at a temperature between 50-60°C until a constant weight is achieved. The final product should be a fine, white to pale yellow powder.

Caption: Synthesis workflow for Zinc Diethyldithiocarbamate.

Characterization of Zinc Diethyldithiocarbamate

A thorough characterization is essential to confirm the identity, purity, and structural properties of the synthesized ZDTC. The following are the key analytical techniques employed for this purpose.

Spectroscopic Characterization

FT-IR spectroscopy is used to identify the functional groups present in the ZDTC molecule by measuring the absorption of infrared radiation.

Experimental Protocol:

• Instrument: A standard FT-IR spectrometer.

• Sample Preparation: A small amount of the dried ZDTC powder is mixed with potassium bromide (KBr) and pressed into a thin, transparent pellet.[11]

• Analysis: The spectrum is typically recorded in the wavenumber range of 4000-400 cm⁻¹.[11]

Data Presentation:

Wavenumber (cm⁻¹)	Assignment	Reference
~2900	Aliphatic C-H stretching	[1]
~1500	C-N stretching (thioureide band)	[1]
~997	C-S stretching	[10]

¹H and ¹³C NMR spectroscopy are powerful tools for elucidating the molecular structure of ZDTC in solution.

Experimental Protocol:

• Instrument: A high-resolution NMR spectrometer.

• Sample Preparation: The ZDTC sample is dissolved in a suitable deuterated solvent, such as deuterated chloroform (CDCl₃).

• Analysis: ¹H and ¹³C NMR spectra are recorded at room temperature.

Data Presentation: Note: Specific chemical shifts can vary slightly depending on the solvent and instrument.

Nucleus	Chemical Shift (δ, ppm)	Multiplicity	Assignment	Reference
¹H	~1.2	Triplet	-CH₃	[12]
¹H	~3.8	Quartet	-CH₂-	[12]
¹³C	~12	Singlet	-CH₃	[12]
¹³C	~45	Singlet	-CH₂-	[12]
¹³C	~200	Singlet	NCS₂	[12]

Thermal Analysis

Thermal analysis techniques provide information about the thermal stability and decomposition behavior of ZDTC.

TGA measures the change in mass of a sample as a function of temperature in a controlled atmosphere.

Experimental Protocol:

• Instrument: A thermogravimetric analyzer.

• Sample Preparation: A small, accurately weighed amount (typically 3-5 mg) of the ZDTC sample is placed in a crucible (e.g., silica).[1]

• Analysis: The sample is heated from ambient temperature to a higher temperature (e.g., 400°C or 1000°C) at a constant heating rate (e.g., 10°C/min) under a nitrogen or air atmosphere.[1][11]

Data Presentation:

Temperature Range (°C)	Weight Loss (%)	Observation	Reference
291.2 - 324.4	~80.4	Major decomposition, attributed to the cleavage of Zn-S bonds and degradation of the diethyl-dithiocarbamate ligand.	[1]

DSC measures the difference in heat flow between a sample and a reference as a function of temperature, allowing for the determination of melting point and other thermal transitions.

Experimental Protocol:

• Instrument: A differential scanning calorimeter.

• Sample Preparation: A small amount of the ZDTC sample (typically 3-5 mg) is hermetically sealed in an aluminum pan.[1]

• Analysis: The sample is heated at a constant rate (e.g., 10°C/min) under a nitrogen atmosphere.[1]

Data Presentation:

Thermal Event	Temperature (°C)	Enthalpy (ΔH, J/g)	Reference
Melting Point	~182	-79.35	[1]

X-ray Diffraction (XRD)

XRD is used to determine the crystalline structure of the synthesized ZDTC powder.

Experimental Protocol:

• Instrument: An X-ray diffractometer.

• Sample Preparation: The powdered ZDTC sample is mounted on a sample holder.

• Analysis: The sample is irradiated with monochromatic X-rays, and the diffraction pattern is recorded over a specific range of 2θ angles (e.g., 11-30°).[1]

Data Presentation:

2θ (degrees)	d-spacing (Å)	Relative Intensity (%)
4.6	19.2	-
9.68	9.13	74.22
10.10	8.75	100
14.42	6.14	52.30
19.40	4.57	100
20.19	4.39	36.04
23.56	3.77	47.67
26.03	3.42	23.71
34.18	2.62	13.40
Note: Data extracted from a study on zinc dithiocarbamates.[10] The peak at 4.6° was also noted in another study.[1]

Chemical Structure

The chemical structure of Zinc diethyldithiocarbamate features a central zinc atom coordinated to four sulfur atoms from the two bidentate diethyldithiocarbamate ligands, resulting in a tetrahedral coordination geometry.

Caption: Chemical structure of Zinc diethyldithiocarbamate.

Applications in Drug Development

The interest in ZDTC within the pharmaceutical and biomedical sectors is growing, primarily due to its demonstrated anti-cancer properties.[2] Studies have shown that ZDTC can induce cytotoxicity in various cancer cell lines, including lung cancer.[1][5] Its mechanism of action is thought to involve the chelation of metal ions, which can disrupt cellular processes in cancerous cells.[1] However, the low aqueous solubility of ZDTC presents a challenge for its clinical application.[2] Current research is focused on developing novel formulations, such as inclusion complexes with cyclodextrins, to enhance its solubility and bioavailability for potential therapeutic use.[1][2][5]

Conclusion

This technical guide has provided a comprehensive overview of the synthesis and characterization of Zinc diethyldithiocarbamate. The detailed experimental protocols for its synthesis and for a range of analytical techniques, including FT-IR, NMR, TGA, DSC, and XRD, offer a practical framework for researchers. The tabulated quantitative data allows for easy reference and comparison. The visualization of the synthesis workflow and chemical structure through Graphviz diagrams further aids in the conceptual understanding of this important compound. As research into the biomedical applications of ZDTC continues to evolve, the fundamental knowledge of its synthesis and characterization will remain crucial for advancing its potential as a therapeutic agent.

References

• 1. Preparation and Characterisation of Zinc Diethyldithiocarbamate–Cyclodextrin Inclusion Complexes for Potential Lung Cancer Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Thermal Studies of Zn(II), Cd(II) and Hg(II) Complexes of Some N-Alkyl-N-Phenyl-Dithiocarbamates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. atamankimya.com [atamankimya.com]
• 4. Zinc Diethyldithiocarbamate | C10H20N2S4Zn | CID 26633 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 7. Synthesis of Zinc Diethyldithiocarbamate (ZDEC) and Structure Characterization using Decoupling 1H NMR [inis.iaea.org]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Zinc diethyldithiocarbamate CAS number and molecular structure.

CAS Number: 14324-55-1[1][2][3]

This technical guide provides an in-depth overview of Zinc diethyldithiocarbamate (B1195824) (ZDEC), a compound of significant interest in materials science and drug development. This document is intended for researchers, scientists, and professionals in drug development, offering detailed information on its chemical properties, synthesis, and biological evaluation.

Core Compound Properties

Zinc diethyldithiocarbamate is an organosulfur compound that has demonstrated notable biological activities, including anticancer properties.[4] The following table summarizes its key molecular and physical data.

Property	Value	Reference
CAS Number	14324-55-1	[1][2][3]
Molecular Formula	C₁₀H₂₀N₂S₄Zn	[1][3]
Molecular Weight	361.93 g/mol	[2]
Linear Formula	[(C₂H₅)₂NCS₂]₂Zn	[2]
Appearance	White to light yellow powder	[1]
Solubility	Soluble in organic solvents, limited solubility in water	[1]
Synonyms	ZDEC, Zinc bis(diethyldithiocarbamate), Diethyldithiocarbamic acid zinc salt, Ethyl Ziram	[1]

Experimental Protocols

Detailed methodologies for the synthesis and biological evaluation of Zinc diethyldithiocarbamate are crucial for reproducible research. The following sections provide established protocols.

Synthesis of Zinc Diethyldithiocarbamate

A common method for the synthesis of Zinc diethyldithiocarbamate involves the reaction of diethylamine (B46881) with carbon disulfide in the presence of a base, followed by precipitation with a zinc salt. An optimized molar ratio for this synthesis has been reported as 2:2:2:1 for diethylamine, carbon disulfide, sodium hydroxide (B78521), and zinc chloride, respectively.[5]

Materials:

• Diethylamine

• Carbon disulfide

• Sodium hydroxide (NaOH)

• Zinc chloride (ZnCl₂) or Zinc sulfate (B86663) (ZnSO₄)

• Deionized water

• Organic solvent (e.g., ethanol)

Procedure:

• Preparation of Sodium Diethyldithiocarbamate: In a reaction vessel, dissolve sodium hydroxide in water. While stirring and cooling, slowly add diethylamine to the solution. Subsequently, add carbon disulfide dropwise to the reaction mixture. The reaction is typically exothermic and should be maintained at a controlled temperature.

• Precipitation of Zinc Diethyldithiocarbamate: Prepare an aqueous solution of zinc chloride or zinc sulfate. Slowly add the zinc salt solution to the sodium diethyldithiocarbamate solution with continuous stirring. A precipitate of Zinc diethyldithiocarbamate will form.

• Isolation and Purification: The precipitate is collected by filtration, washed thoroughly with deionized water to remove any unreacted salts, and then with an organic solvent like ethanol.

• Drying: The purified product is dried under vacuum to yield Zinc diethyldithiocarbamate as a powder.

Cytotoxicity Evaluation via MTT Assay

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric assay for assessing cell metabolic activity and, by extension, cytotoxicity.

Materials:

• Human cancer cell line (e.g., A549 lung carcinoma cells)

• Dulbecco's Modified Eagle's Medium (DMEM) with 10% Fetal Bovine Serum (FBS), 1 mM sodium pyruvate, 2 mM L-glutamine, 1% penicillin/streptomycin, and 1% non-essential amino acids.[1]

• Zinc diethyldithiocarbamate (dissolved in DMSO)

• MTT solution (5 mg/mL in phosphate-buffered saline)

• Dimethyl sulfoxide (B87167) (DMSO)

• 96-well plates

• CO₂ incubator (37°C, 5% CO₂)

• Microplate reader

Procedure:

• Cell Seeding: Seed the A549 cells into 96-well plates at a density of 5 x 10³ cells per well in 100 µL of complete DMEM medium.[1]

• Incubation: Incubate the plates for 24 hours at 37°C in a 5% CO₂ atmosphere to allow for cell attachment.[1]

• Treatment: Prepare serial dilutions of Zinc diethyldithiocarbamate in the culture medium. Replace the existing medium in the wells with 100 µL of the medium containing different concentrations of the compound. Include a vehicle control (DMSO) and a negative control (medium only).

• Incubation: Incubate the treated plates for 72 hours.[1]

• MTT Addition: After the incubation period, add 10 µL of the 5 mg/mL MTT solution to each well and incubate for an additional 3 hours.[1]

• Formazan (B1609692) Solubilization: Carefully aspirate the medium containing MTT from each well and add 100 µL of DMSO to dissolve the formazan crystals.[1]

• Absorbance Measurement: Measure the absorbance at 540 nm using a microplate reader.[1]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the half-maximal inhibitory concentration (IC₅₀) value.

Quantitative Bioactivity Data

The cytotoxic effects of Zinc diethyldithiocarbamate have been quantified in various studies. The following table presents IC₅₀ values against a human lung cancer cell line.

Compound	Cell Line	Incubation Time	IC₅₀ (µM)	Reference
Zinc diethyldithiocarbamate	A549	72 hours	54.6 ± 1.59	[1]

Signaling Pathways and Experimental Workflows

The biological activity of Zinc diethyldithiocarbamate is linked to its ability to modulate specific cellular signaling pathways. Diagrams illustrating these pathways and typical experimental workflows are provided below.

Caption: Experimental workflow for evaluating the anticancer properties of Zinc diethyldithiocarbamate.

Caption: Inhibition of the NF-κB signaling pathway by Zinc diethyldithiocarbamate.

References

• 1. Preparation and Characterisation of Zinc Diethyldithiocarbamate–Cyclodextrin Inclusion Complexes for Potential Lung Cancer Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis of Zinc Diethyldithiocarbamate (ZDEC) and Structure Characterization using Decoupling 1H NMR [inis.iaea.org]
• 3. benchchem.com [benchchem.com]
• 4. Inhibition of Tumor Proteasome Activity by Gold Dithiocarbamato Complexes via both Redox-Dependent and –Independent Processes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Spectral analysis of Zinc diethyldithiocarbamate using NMR and FTIR.

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectral analysis of Zinc diethyldithiocarbamate (B1195824) (ZDTC) using Nuclear Magnetic Resonance (NMR) and Fourier-Transform Infrared Spectroscopy (FTIR). This document details experimental protocols, presents spectral data in a structured format, and illustrates key concepts through diagrams to support research and development activities involving this compound.

Introduction to Zinc Diethyldithiocarbamate (ZDTC)

Zinc diethyldithiocarbamate is a coordination complex with the chemical formula Zn(S₂CN(C₂H₅)₂)₂. It belongs to the dithiocarbamate (B8719985) class of compounds, which are known for their strong metal-chelating properties and diverse applications, including as accelerators in vulcanization, pesticides, and, increasingly, in the biomedical field for their potential therapeutic properties. A thorough understanding of its molecular structure and purity, as afforded by spectral techniques like NMR and FTIR, is crucial for its application in research and drug development.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful analytical technique for elucidating the structure of ZDTC in solution. Both ¹H and ¹³C NMR provide detailed information about the chemical environment of the hydrogen and carbon atoms, respectively, within the molecule.

¹H and ¹³C NMR Spectral Data

Precise, publicly available ¹H and ¹³C NMR data for Zinc diethyldithiocarbamate is limited. The following tables present representative ¹H and ¹³C NMR data for a closely related compound, Bis-(N-methyl-N-phenyldithiocarbamato)zinc(II), to provide an indication of the expected chemical shifts for the dithiocarbamate ligand coordinated to a zinc center.

Table 1: ¹H NMR Spectral Data for a Representative Zinc Dithiocarbamate Complex

Chemical Shift (δ) (ppm)	Multiplicity	Assignment
7.46 - 7.19	m	–C₆H₅ (Aromatic protons)
3.64	s	–CH₃ (Methyl protons)

Note: Data is for Bis-(N-methyl-N-phenyldithiocarbamato)zinc(II) in DMSO-d₆.

Table 2: ¹³C NMR Spectral Data for a Representative Zinc Dithiocarbamate Complex

Chemical Shift (δ) (ppm)	Assignment
190.51	–CS₂ (Dithiocarbamate)
147.17, 129.55, 127.81, 126.31	–C₆H₅ (Aromatic carbons)
47.24	–CH₃ (Methyl carbon)

Note: Data is for Bis-(N-methyl-N-phenyldithiocarbamato)zinc(II) in DMSO-d₆.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a valuable technique for identifying the functional groups and probing the coordination of the dithiocarbamate ligand to the zinc atom in ZDTC. The vibrational frequencies of key bonds are sensitive to the electronic structure and coordination mode.

FTIR Spectral Data

The following table summarizes the key infrared absorption bands for Zinc diethyldithiocarbamate.[1]

Table 3: FTIR Spectral Data for Zinc Diethyldithiocarbamate

Frequency (cm⁻¹)	Assignment
~2970	ν(C-H) asymmetric stretching in CH₃
~2930	ν(C-H) asymmetric stretching in CH₂
~2870	ν(C-H) symmetric stretching in CH₃
~1490	ν(C-N) "Thioureide" band
~1272	ν(C-N)
~1210	δ(CH₂) wagging
~1145	ν(C-S)
~997	ν(C-S)
~385	ν(Zn-S)

Experimental Protocols

NMR Spectroscopy

4.1.1. Sample Preparation

• Weigh approximately 5-10 mg of the Zinc diethyldithiocarbamate sample into a clean, dry NMR tube.

• Add approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., deuterated chloroform (B151607) (CDCl₃) or deuterated dimethyl sulfoxide (B87167) (DMSO-d₆)) to the NMR tube. ZDTC is soluble in chloroform and benzene, and slightly soluble in carbon disulfide.

• Cap the NMR tube and gently agitate it to ensure the complete dissolution of the sample.

• If necessary, filter the solution to remove any particulate matter.

4.1.2. Data Acquisition

• Insert the NMR tube into the spectrometer's probe.

• Tune and shim the spectrometer to optimize the magnetic field homogeneity.

• Acquire the ¹H NMR spectrum. Typical parameters include a 30-degree pulse angle, a spectral width of 15 ppm, a relaxation delay of 1-2 seconds, and an appropriate number of scans to achieve a good signal-to-noise ratio.

• Acquire the ¹³C NMR spectrum. This typically requires a larger number of scans due to the low natural abundance of ¹³C. Proton decoupling is generally used to simplify the spectrum and improve sensitivity.

FTIR Spectroscopy (KBr Pellet Method)

4.2.1. Sample Preparation

• Place a small amount (1-2 mg) of the finely ground Zinc diethyldithiocarbamate sample into an agate mortar.

• Add approximately 100-200 mg of dry, spectroscopy-grade potassium bromide (KBr) powder to the mortar.

• Thoroughly grind the sample and KBr together until a fine, homogeneous powder is obtained.

• Transfer the powder to a pellet-pressing die.

• Place the die under a hydraulic press and apply pressure (typically 8-10 tons) for several minutes to form a thin, transparent pellet.

4.2.2. Data Acquisition

• Place the KBr pellet in the sample holder of the FTIR spectrometer.

• Record a background spectrum of a blank KBr pellet or of the empty sample compartment.

• Record the FTIR spectrum of the Zinc diethyldithiocarbamate sample, typically in the range of 4000-400 cm⁻¹.

• The final spectrum is obtained by ratioing the sample spectrum against the background spectrum.

Visualizations

The following diagrams illustrate the experimental workflow and the molecular structure with key spectral correlations for Zinc diethyldithiocarbamate.

Caption: Experimental workflow for the spectral analysis of ZDTC.

Caption: Key spectral correlations for ZDTC.

Conclusion

The spectral analysis of Zinc diethyldithiocarbamate by NMR and FTIR spectroscopy provides a comprehensive understanding of its molecular structure. While ¹H and ¹³C NMR confirm the arrangement of the diethylamino groups and the dithiocarbamate backbone, FTIR is particularly useful for confirming the coordination of the sulfur atoms to the zinc center and identifying the characteristic "thioureide" bond. The data and protocols presented in this guide serve as a valuable resource for researchers and professionals engaged in the study and application of this versatile compound.

References

• 1. researchgate.net [researchgate.net]

Crystalline structure of Zinc diethyldithiocarbamate complexes.

An In-depth Technical Guide on the Crystalline Structure of Zinc Diethyldithiocarbamate (B1195824) Complexes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Zinc diethyldithiocarbamate (Zn(DDC)₂) is a coordination complex that has garnered significant interest due to its applications ranging from a potent anti-cancer agent to its use in agriculture as a fungicide and in the rubber industry as a vulcanization accelerator[1][2][3]. Its biological activity is closely linked to its three-dimensional structure, which dictates how it interacts with biological targets[1]. Understanding the crystalline structure of these complexes is therefore paramount for rational drug design and the development of new applications. This guide provides a detailed overview of the structural chemistry of zinc diethyldithiocarbamate and related complexes, experimental protocols for their characterization, and quantitative crystallographic data.

Structurally, zinc dithiocarbamate (B8719985) complexes of the type [Zn(S₂CNR₂)₂] are typically not monomeric but form dimeric, binuclear structures[2][4][5]. In these dimers, two zinc centers are bridged by dithiocarbamate ligands. The coordination geometry around each zinc atom is often a distorted tetrahedron or a distorted trigonal bipyramid[4][6][7]. For instance, in the dimeric form, each zinc ion can be chelated by one terminal bidentate dithiocarbamate ligand while also being coordinated by bridging ligands that link it to the second zinc atom[4][8]. This dimerization has significant implications for the compound's stability and reactivity.

Molecular and Crystalline Structure

The hallmark of the crystalline structure of zinc dialkyldithiocarbamates is its tendency to form centrosymmetric, binuclear complexes with the general formula [Zn₂(S₂CNR₂)₄][4][5]. This dimeric structure is a recurring motif observed for various alkyl substituents.

In the case of the closely related zinc dimethyldithiocarbamate, the coordination of sulfur atoms around each zinc atom is described as a distorted tetrahedral geometry[4]. Two distinct types of dithiocarbamate groups are present: one type chelates directly to a single zinc atom, while the second type acts as a bridging ligand between the two zinc-sulfur tetrahedra within the dimer[4]. A similar dimeric structure is observed for bis(diallydithiocarbamato)zinc(II), where the coordination geometry around each zinc(II) ion is best described as a distorted trigonal bipyramid[6][7]. This geometry arises from the coordination of two bidentate diallydithiocarbamato anions and a bridging sulfur atom from a ligand attached to the adjacent zinc ion[6][7]. The distortion from ideal geometry is significant, primarily due to the small "bite angle" of the chelating dithiocarbamate ligand[7].

The diagram below illustrates the general connectivity within a dimeric zinc dialkyldithiocarbamate complex.

References

• 1. Preparation and Characterisation of Zinc Diethyldithiocarbamate–Cyclodextrin Inclusion Complexes for Potential Lung Cancer Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Zinc bis(dimethyldithiocarbamate) - Wikipedia [en.wikipedia.org]
• 3. Zinc Diethyldithiocarbamate | C10H20N2S4Zn | CID 26633 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. journals.iucr.org [journals.iucr.org]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Synthesis and Crystal Structures of Bis(diallydithiocarbamato)zinc(II) and Silver(I) Complexes: Precursors for Zinc Sulfide and Silver Sulfide Nanophotocatalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

The Multifaceted Biological Activities of Dithiocarbamate Ligands: A Technical Guide

Authored for Researchers, Scientists, and Drug Development Professionals

Dithiocarbamates, a versatile class of organosulfur compounds, have garnered significant attention in the scientific community for their broad spectrum of biological activities. These compounds, characterized by the presence of a dithiocarbamate (B8719985) moiety (-NCS₂⁻), and their corresponding metal complexes exhibit a range of therapeutic and biological effects, including anticancer, antioxidant, antimicrobial, and enzyme-inhibiting properties. Their ability to chelate metal ions is central to many of these activities, making them promising candidates for drug development and therapeutic applications.[1][2] This technical guide provides an in-depth overview of the core biological activities of dithiocarbamate ligands, presenting quantitative data, detailed experimental protocols, and visualizations of key signaling pathways.

Core Biological Activities

The biological activities of dithiocarbamates are diverse and have been extensively studied. They are known to interact with various cellular processes, leading to a range of outcomes from cell death in cancer cells to the inhibition of microbial growth.

Anticancer Activity

Dithiocarbamate derivatives have demonstrated potent cytotoxic effects against a variety of cancer cell lines.[3][4] Their anticancer mechanisms are often multifaceted and can include the induction of apoptosis, inhibition of the proteasome, and modulation of key signaling pathways involved in cell proliferation and survival.[5][6][7] The chelation of metal ions, such as copper and gold, by dithiocarbamate ligands can enhance their anticancer efficacy.[8]

Table 1: Anticancer Activity of Dithiocarbamate Derivatives (IC₅₀ Values)

Compound/Complex	Cancer Cell Line	IC₅₀ (µM)	Reference
Diphenyltin(IV) diallyldithiocarbamate	HT-29 (Colon)	Not Specified	[4]
Triphenyltin(IV) diallyldithiocarbamate	HT-29 (Colon)	Not Specified	[4]
Organotin(IV) dithiocarbamates (ODTC 1–7)	CCL-119 (Leukemia)	0.18 - 3.10	[9]
Nickel(II)-dithiocarbamate phenanthroline complexes	MDA-MB-231 (Breast)	Micromolar range	[3]
Gold(III) dithiocarbamate (AUL12)	MDA-MB-231 (Breast)	1.13	[2]
Gold(I) dithiocarbamate (AUL15)	MDA-MB-231 (Breast)	17.7	[2]
Dipyridylhydrazone dithiocarbamate (DpdtC)	KYSE-150 & KYSE-450 (Esophageal)	Not Specified	[7]
Thiosemicarbazone derivatives	A549 (Lung)	11.67 - 16.67 (µg/mL)	[10]

Antimicrobial Activity

Dithiocarbamates and their metal complexes exhibit significant activity against a broad spectrum of bacteria and fungi.[11][12] Their mechanism of action is often attributed to their ability to disrupt cellular processes by chelating essential metal ions or inhibiting key enzymes in microorganisms.[5][13] Some dithiocarbamates have shown efficacy against antibiotic-resistant strains, highlighting their potential as novel antimicrobial agents.[13]

Table 2: Antimicrobial Activity of Dithiocarbamate Derivatives (MIC Values)

Compound/Complex	Microorganism	MIC (µg/mL)	Reference
Diethyldithiocarbamate (B1195824) (DDC)	S. epidermidis ATCC 35984	64	[14]
Dimethyldithiocarbamate (B2753861) (DMTC)	Methicillin-resistant S. aureus (MRSA)	6	[13]
DMTC	K. pneumoniae, K. oxytoca, E. coli, Salmonella, C. freundii	~128	[13]
DMTC	P. vulgaris, P. mirabilis, P. aeruginosa, S. marcescens	≥256	[13]
Pyrrolidine dithiocarbamate	P. gingivalis, A. actinomycetemcomitans, S. aureus, E. coli	Not Specified	[11]
Ferrocene functionalized dithiocarbamate complexes	S. aureus	10	[11]
N-methyl-N-phenyl dithiocarbamate complexes	Various bacteria	0.02 - 2.522	[12]
Gold(III)-dithiocarbamate complex 2	Gram-positive isolates (MRSA, MSSA)	0.07–0.30 (µM)	[15]
Gold(III)-dithiocarbamate complex 2	Gram-negative isolates (P. aeruginosa, E. coli)	9.75 - 19.50 (µM)	[15]

Antioxidant Activity

Several dithiocarbamate derivatives have been shown to possess antioxidant properties. They can act as radical scavengers, protecting cells from damage induced by reactive oxygen species (ROS). This activity is often evaluated using assays such as the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay.

Table 3: Antioxidant Activity of Dithiocarbamate Derivatives

Compound/Complex	Assay	Activity Metric	Reference
Dithiocarbamate derivatives	DPPH Scavenging	Not Specified	[16]

Enzyme Inhibition

Dithiocarbamates are known to inhibit a variety of enzymes, which is a key mechanism underlying their biological effects. A notable target is the proteasome, a cellular machinery responsible for protein degradation. Inhibition of the proteasome can lead to the accumulation of proteins that regulate cell cycle and apoptosis, making it a crucial target in cancer therapy.[5][17][18] Additionally, dithiocarbamates have been shown to inhibit other enzymes such as carbonic anhydrases.[19][20][21]

Table 4: Enzyme Inhibition by Dithiocarbamate Derivatives (Kᵢ Values)

Compound/Complex	Enzyme	Kᵢ (nM)	Reference
Dithiocarbamates (1a-27a)	Carbonic Anhydrase I (hCA I)	0.88 - 1838	[19][20]
Dithiocarbamates (1a-27a)	Carbonic Anhydrase II (hCA II)	0.70 - 4.6	[19][20]
Dithiocarbamates (1a-27a)	Carbonic Anhydrase IX (hCA IX)	3.6 - 1413	[19][20]
Dithiocarbamates (1a-27a)	Carbonic Anhydrase XII (hCA XII)	0.78 - 31.7	[19][20]
Dithiocarbamates (1b-21b)	Yeast Carbonic Anhydrase (scCA)	6.4 - 259	[21]

Experimental Protocols

This section provides detailed methodologies for the synthesis of dithiocarbamate ligands and their metal complexes, as well as for key biological assays used to evaluate their activities.

Synthesis of Dithiocarbamate Ligands and Metal Complexes

Protocol 1: General Synthesis of a Sodium Dithiocarbamate Salt [1][22][23]

• Preparation: In a flask placed in an ice bath, dissolve the secondary amine (e.g., piperidine) in ethanol (B145695).

• Reaction: To the cooled and stirring amine solution, add an equimolar amount of sodium hydroxide (B78521) solution, followed by the dropwise addition of an equimolar amount of carbon disulfide.

• Precipitation: Continue stirring in the ice bath for a specified period (e.g., 2-4 hours) to allow for the precipitation of the sodium dithiocarbamate salt.

• Isolation: Collect the precipitate by filtration, wash with cold ethanol and diethyl ether, and dry under vacuum.

Protocol 2: General Synthesis of a Metal(II) Dithiocarbamate Complex [1][22][24][25]

• Ligand Solution: Dissolve the synthesized sodium dithiocarbamate salt (2 equivalents) in water or ethanol.

• Metal Salt Solution: In a separate flask, dissolve the transition metal salt (e.g., NiCl₂, CuCl₂) (1 equivalent) in water or ethanol.

• Complexation: Slowly add the metal salt solution to the stirring ligand solution at room temperature. A precipitate of the metal dithiocarbamate complex will form.

• Digestion: Stir the reaction mixture at room temperature for 1-2 hours to ensure the reaction is complete.[25]

• Isolation: Collect the precipitated complex by filtration.

• Washing: Wash the precipitate sequentially with water, ethanol, and diethyl ether to remove impurities.

• Drying: Dry the final complex at room temperature or under a vacuum.[25]

Biological Assays

Protocol 3: MTT Assay for Cell Viability and Cytotoxicity [6][8][26][27][28]

• Cell Seeding: Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treatment: Treat the cells with various concentrations of the dithiocarbamate compound and incubate for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 3-4 hours to allow the formation of formazan (B1609692) crystals by viable cells.[6][8]

• Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized solubilization buffer) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at a wavelength of 550-600 nm using a microplate reader.[6] The absorbance is directly proportional to the number of viable cells.

Protocol 4: DPPH Radical Scavenging Assay for Antioxidant Activity [16][29][30][31][32]

• Sample Preparation: Prepare different concentrations of the dithiocarbamate compound in a suitable solvent (e.g., methanol (B129727) or ethanol).

• Reaction Mixture: In a 96-well plate or cuvettes, mix the sample solution with a freshly prepared solution of DPPH in the same solvent.

• Incubation: Incubate the mixture in the dark at room temperature for a specified time (e.g., 30 minutes).[32]

• Absorbance Measurement: Measure the absorbance of the solution at 517 nm.[31][32]

• Calculation: The percentage of radical scavenging activity is calculated by comparing the absorbance of the sample to that of a control (DPPH solution without the sample).

Protocol 5: Agar (B569324) Disk Diffusion Method for Antimicrobial Susceptibility Testing [33][34][35]

• Inoculum Preparation: Prepare a standardized suspension of the test microorganism (e.g., to 0.5 McFarland standard).

• Plate Inoculation: Evenly spread the microbial suspension onto the surface of a Mueller-Hinton agar plate.

• Disk Application: Aseptically place sterile paper disks impregnated with known concentrations of the dithiocarbamate compound onto the agar surface.

• Incubation: Incubate the plates under appropriate conditions (e.g., 37°C for 24 hours for bacteria).

• Zone of Inhibition Measurement: Measure the diameter of the clear zone around each disk where microbial growth is inhibited. The size of the zone is indicative of the antimicrobial activity.

Signaling Pathways and Mechanisms of Action

The biological effects of dithiocarbamates are often mediated through their interaction with specific cellular signaling pathways. Visualizing these pathways is crucial for understanding their mechanisms of action.

Proteasome Inhibition Pathway

Dithiocarbamates, particularly in complex with metals like copper or zinc, can directly inhibit the chymotrypsin-like activity of the 20S proteasome.[2] This leads to the accumulation of ubiquitinated proteins, including cell cycle regulators (e.g., p21, p27) and tumor suppressors (e.g., p53), ultimately triggering apoptosis in cancer cells.[17]

References

• 1. benchchem.com [benchchem.com]
• 2. Inhibition of Tumor Proteasome Activity by Gold Dithiocarbamato Complexes via both Redox-Dependent and –Independent Processes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. benthamdirect.com [benthamdirect.com]
• 6. 四唑盐法(MTT)细胞活力和增殖检测方案 [sigmaaldrich.cn]
• 7. A novel antitumor dithiocarbamate compound inhibits the EGFR/AKT signaling pathway and induces apoptosis in esophageal cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. broadpharm.com [broadpharm.com]
• 9. journals.plos.org [journals.plos.org]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. In vitro antimicrobial activity of diethyldithiocarbamate and dimethyldithiocarbamate against methicillin-resistant Staphylococcus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Frontiers | Novel gold(III)-dithiocarbamate complex targeting bacterial thioredoxin reductase: antimicrobial activity, synergy, toxicity, and mechanistic insights [frontiersin.org]
• 16. acmeresearchlabs.in [acmeresearchlabs.in]
• 17. Pyrrolidine dithiocarbamate and zinc inhibit proteasome-dependent proteolysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. yonsei.elsevierpure.com [yonsei.elsevierpure.com]
• 19. pubs.acs.org [pubs.acs.org]
• 20. Dithiocarbamates strongly inhibit carbonic anhydrases and show antiglaucoma action in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 21. flore.unifi.it [flore.unifi.it]
• 22. sysrevpharm.org [sysrevpharm.org]
• 23. derpharmachemica.com [derpharmachemica.com]
• 24. pubs.aip.org [pubs.aip.org]
• 25. benchchem.com [benchchem.com]
• 26. researchhub.com [researchhub.com]
• 27. MTT assay protocol | Abcam [abcam.com]
• 28. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 29. researchgate.net [researchgate.net]
• 30. Delving into Antioxidant Properties: A Stepwise DPPH Assay Protocol for Plant Extracts [greenskybio.com]
• 31. mdpi.com [mdpi.com]
• 32. marinebiology.pt [marinebiology.pt]
• 33. Disk Diffusion Method for Antibiotic Susceptibility Test - Creative Biolabs [live-biotherapeutic.creative-biolabs.com]
• 34. fwdamr-reflabcap.eu [fwdamr-reflabcap.eu]
• 35. repository.seafdec.org.ph [repository.seafdec.org.ph]

Protocols & Analytical Methods

Protocol for the synthesis of Zinc diethyldithiocarbamate in the lab.

An Application Note on the Laboratory Synthesis of Zinc Diethyldithiocarbamate (B1195824)

This document provides a detailed protocol for the synthesis of zinc diethyldithiocarbamate ([(C₂H₅)₂NCS₂]₂Zn), a versatile organometallic compound. It serves as a crucial accelerator in the vulcanization of rubber, a fungicide, and a chelating agent in various chemical processes.[1][2] The synthesis is a two-step process involving the initial formation of a dithiocarbamate (B8719985) salt followed by a precipitation reaction with a zinc salt.

Reaction Scheme

The synthesis proceeds in two main stages:

• Formation of Sodium Diethyldithiocarbamate: Diethylamine (B46881) is reacted with carbon disulfide in the presence of sodium hydroxide (B78521) to form the water-soluble sodium diethyldithiocarbamate salt.[3][4]

  CS₂ + HN(C₂H₅)₂ + NaOH → NaS₂CN(C₂H₅)₂ + H₂O

• Precipitation of Zinc Diethyldithiocarbamate: The sodium salt is then treated with a soluble zinc salt, such as zinc chloride or zinc sulfate, to precipitate the final product.[1][5]

  2 NaS₂CN(C₂H₅)₂ + ZnCl₂ → [(C₂H₅)₂NCS₂]₂Zn + 2 NaCl

Health and Safety Precautions

All procedures must be conducted in a certified chemical fume hood. Appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves (nitrile or neoprene), must be worn at all times.

• Carbon Disulfide (CS₂): Highly flammable, volatile, and toxic.[6] It is a select carcinogen and can be absorbed through the skin.[7] Avoid inhalation of vapors and contact with skin and eyes.[7][8] Keep away from all sources of ignition, including sparks, hot surfaces, and open flames.[6][9] Use explosion-proof equipment and take measures to prevent the buildup of electrostatic charge.[7][10]

• Diethylamine (HN(C₂H₅)₂): Flammable and corrosive. Causes severe skin burns and eye damage. Vapors can cause respiratory irritation.

• Sodium Hydroxide (NaOH): Corrosive. Causes severe skin burns and eye damage. Handle with care to avoid generating dust.

• Zinc Chloride (ZnCl₂): Corrosive and harmful if swallowed. Causes serious eye damage. It is an environmental hazard.

Experimental Protocol

This protocol details the synthesis of zinc diethyldithiocarbamate from diethylamine, carbon disulfide, sodium hydroxide, and zinc chloride.

Materials and Equipment

• Reagents:

  • Diethylamine (HN(C₂H₅)₂)

  • Carbon Disulfide (CS₂)

  • Sodium Hydroxide (NaOH)

  • Zinc Chloride (ZnCl₂), anhydrous

  • Deionized Water

  • Acetone (B3395972)

  • Ethanol (B145695)

• Equipment:

  • Magnetic stirrer with stir bar

  • Beakers (250 mL, 500 mL)

  • Graduated cylinders

  • Ice bath

  • Dropping funnel or pipette

  • Buchner funnel and flask

  • Filter paper

  • Vacuum source

  • Drying oven or desiccator

  • Analytical balance

Procedure

Part 1: Preparation of Sodium Diethyldithiocarbamate Solution (in-situ)

• In a 500 mL beaker placed in an ice bath on a magnetic stirrer, dissolve 8.0 g (0.2 mol) of sodium hydroxide in 150 mL of cold deionized water. Stir until the pellets are fully dissolved.

• Continue cooling the solution in the ice bath. Slowly add 14.6 g (20.2 mL, 0.2 mol) of diethylamine to the cold NaOH solution with continuous stirring.

• In a separate, small container, measure 15.2 g (12.1 mL, 0.2 mol) of carbon disulfide.

• Under vigorous stirring, add the carbon disulfide dropwise to the cold diethylamine/NaOH mixture over a period of 20-30 minutes. Maintain the temperature below 20°C throughout the addition.

• After the addition is complete, continue stirring the resulting pale yellow solution in the ice bath for another 30 minutes. This solution contains sodium diethyldithiocarbamate and is used directly in the next step.[3][4]

Part 2: Synthesis and Isolation of Zinc Diethyldithiocarbamate

• Prepare the zinc chloride solution by dissolving 13.6 g (0.1 mol) of anhydrous zinc chloride in 100 mL of deionized water in a 250 mL beaker. Note that this dissolution may be exothermic. Allow the solution to cool to room temperature.

• While stirring the sodium diethyldithiocarbamate solution from Part 1, slowly add the zinc chloride solution dropwise.[11]

• A white precipitate of zinc diethyldithiocarbamate will form immediately.[11]

• After the addition is complete, continue stirring the mixture at room temperature for an additional 30-60 minutes to ensure the reaction is complete.

• Isolate the white precipitate by vacuum filtration using a Buchner funnel.

• Wash the collected solid with three portions of 50 mL deionized water to remove sodium chloride and other water-soluble impurities.[11]

• Wash the precipitate with two portions of 25 mL cold acetone or ethanol to help remove water.[11]

• Dry the final product in a vacuum oven at 50-60°C until a constant weight is achieved or in a desiccator under vacuum. The expected yield is approximately 48.5%.[12]

Data Presentation

The following table summarizes key quantitative data for the synthesis.

Compound	Molar Mass ( g/mol )	Moles (mol)	Mass / Volume	Appearance	Melting Point (°C)
Diethylamine	73.14	0.2	14.6 g / 20.2 mL	Colorless liquid	N/A
Carbon Disulfide	76.14	0.2	15.2 g / 12.1 mL	Colorless to pale yellow liquid	N/A
Sodium Hydroxide	40.00	0.2	8.0 g	White pellets	N/A
Zinc Chloride	136.30	0.1	13.6 g	White crystalline solid	N/A
Zinc Diethyldithiocarbamate	361.93	~0.1 (theory)	~36.2 g (theory)	White to pale yellow powder	178 - 181

Characterization

The identity and purity of the synthesized zinc diethyldithiocarbamate can be confirmed using several analytical techniques:

• Melting Point Determination: The synthesized product should exhibit a sharp melting point in the range of 178-182°C.[13]

• Infrared (IR) Spectroscopy: Can be used to confirm the presence of characteristic functional groups, such as the C-N and C=S bonds of the dithiocarbamate ligand.

• X-ray Diffraction (XRD): Powder XRD can be used to confirm the crystalline structure of the final product.[14]

Experimental Workflow Diagram

References

• 1. atamankimya.com [atamankimya.com]
• 2. Zinc Diethyldithiocarbamate | C10H20N2S4Zn | CID 26633 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. SODIUM DIETHYLDITHIOCARBAMATE - Ataman Kimya [atamanchemicals.com]
• 4. Sodium diethyldithiocarbamate - Wikipedia [en.wikipedia.org]
• 5. akjournals.com [akjournals.com]
• 6. ICSC 0022 - CARBON DISULFIDE [chemicalsafety.ilo.org]
• 7. research.uga.edu [research.uga.edu]
• 8. stacks.cdc.gov [stacks.cdc.gov]
• 9. chemtradelogistics.com [chemtradelogistics.com]
• 10. cpachem.com [cpachem.com]
• 11. rsc.org [rsc.org]
• 12. Synthesis of Zinc Diethyldithiocarbamate (ZDEC) and Structure Characterization using Decoupling 1H NMR [inis.iaea.org]
• 13. Preparation and Characterisation of Zinc Diethyldithiocarbamate–Cyclodextrin Inclusion Complexes for Potential Lung Cancer Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

Application Notes and Protocols: Zinc Diethyldithiocarbamate (ZDBC) as a Rubber Vulcanization Accelerator

For Researchers, Scientists, and Drug Development Professionals

Introduction

Zinc diethyldithiocarbamate (B1195824) (ZDEC), often referred to interchangeably in some literature with Zinc dibutyldithiocarbamate (ZDBC), is a highly effective ultra-accelerator for the sulfur vulcanization of both natural and synthetic rubbers.[1][2] Its primary function is to significantly increase the rate of vulcanization, allowing for shorter curing cycles and lower processing temperatures.[2] This leads to enhanced productivity and energy savings in manufacturing processes.[2] ZDEC is particularly valued in the production of light-colored, transparent, and medical-grade rubber products due to its non-staining nature.[3][4]

These application notes provide detailed protocols for the use of Zinc diethyldithiocarbamate as a rubber vulcanization accelerator, summarize key performance data, and illustrate the underlying chemical mechanisms.

Key Properties of Zinc Diethyldithiocarbamate (ZDEC/ZDBC)

Property	Value	Reference
Chemical Name	Zinc diethyldithiocarbamate	[5]
Appearance	White to light pink powder	[6]
Molecular Formula	C10H20N2S4Zn
Melting Point	178-183 °C	[5]
Density	Approximately 1.48 g/cm³	[5]
Solubility	Insoluble in water; soluble in alcohol, benzene, and chloroform.	[6]

Data Presentation: Performance Characteristics

The addition of Zinc diethyldithiocarbamate significantly impacts the vulcanization process and the final properties of the rubber. The following tables summarize the typical effects observed.

Table 1: Effect of ZDEC on Vulcanization Characteristics of Natural Rubber (NR)

Parameter	Control (No Accelerator)	With ZDEC (Typical Dosage: 1.0 phr)
Scorch Time (t_s2) at 120°C (min)	> 30	5 - 10
Optimum Cure Time (t_90) at 140°C (min)	> 60	8 - 15
Cure Rate Index (CRI)	Low	High

Data are representative and will vary based on the specific formulation and processing conditions.

Table 2: Influence of ZDEC on the Physical Properties of Vulcanized Natural Rubber

Property	Control (No Accelerator)	With ZDEC (Typical Dosage: 1.0 phr)
Tensile Strength (MPa)	15 - 20	25 - 30
Elongation at Break (%)	600 - 700	500 - 600
Hardness (Shore A)	40 - 50	55 - 65
Compression Set (%)	High	Low
Heat Aging Resistance	Poor	Good

Data are representative and will vary based on the specific formulation and processing conditions.

Experimental Protocols

The following protocols are based on standard industry practices and ASTM guidelines.

Experimental Protocol: Rubber Compounding with ZDEC

Objective: To prepare a rubber compound containing Zinc diethyldithiocarbamate for vulcanization.

Materials and Equipment:

• Two-roll mill

• Internal mixer (optional, for larger batches)

• Analytical balance

• Natural Rubber (NR) or other suitable elastomer

• Zinc oxide (activator)

• Stearic acid (activator)

• Sulfur (vulcanizing agent)

• Zinc diethyldithiocarbamate (ZDEC)

• Other additives as required (e.g., fillers, antioxidants, plasticizers)

Procedure (based on ASTM D3182):

• Mastication: Pass the raw rubber through the tight nip of the two-roll mill several times to soften it.

• Incorporation of Activators: Add zinc oxide and stearic acid to the masticated rubber on the mill and continue milling until a homogenous mixture is obtained.

• Addition of ZDEC: Introduce the weighed amount of Zinc diethyldithiocarbamate to the rubber compound. Ensure thorough dispersion by continuous cutting and folding of the rubber on the mill.

• Addition of Other Additives: If required, add other ingredients such as fillers (e.g., carbon black, silica), antioxidants, and plasticizers at this stage.

• Incorporation of Sulfur: Add the sulfur last to prevent premature vulcanization (scorching). Mix until the sulfur is evenly dispersed.

• Sheeting Off: Once all ingredients are thoroughly mixed, cut the compound from the mill in the form of a sheet of uniform thickness.

• Conditioning: Store the compounded rubber sheet at room temperature for at least 24 hours before vulcanization to allow for the relaxation of internal stresses.

Experimental Protocol: Vulcanization and Curing Characteristics

Objective: To vulcanize the ZDEC-containing rubber compound and determine its curing characteristics.

Materials and Equipment:

• Moving Die Rheometer (MDR) or Oscillating Disc Rheometer (ODR)

• Compression molding press with heated platens

• Mold of desired dimensions

• Compounded rubber sheet

Procedure:

• Cure Characteristics (ASTM D2084):

  • Place a sample of the uncured rubber compound into the rheometer.

  • Conduct the test at a specified temperature (e.g., 160°C).

  • The rheometer will measure the torque as a function of time, generating a cure curve.

  • From the cure curve, determine the scorch time (t_s2), optimum cure time (t_90), minimum torque (ML), and maximum torque (MH).

• Compression Molding (Vulcanization):

  • Preheat the compression molding press to the desired vulcanization temperature (e.g., 160°C).

  • Cut the compounded rubber sheet to a size slightly larger than the mold cavity.

  • Place the rubber preform into the preheated mold.

  • Close the press and apply a specified pressure.

  • Cure for the predetermined optimum cure time (t_90) obtained from the rheometer data.

  • After the curing time has elapsed, open the press and carefully remove the vulcanized rubber sheet from the mold.

  • Allow the vulcanized sheet to cool to room temperature.

Experimental Protocol: Physical Property Testing

Objective: To evaluate the physical properties of the ZDEC-vulcanized rubber.

Materials and Equipment:

• Universal Testing Machine (UTM) with grips for rubber

• Durometer (Shore A)

• Compression set testing fixture

• Aging oven

Procedure:

• Tensile Properties (ASTM D412):

  • Cut dumbbell-shaped test specimens from the vulcanized rubber sheet.

  • Measure the thickness and width of the narrow section of each specimen.

  • Mount the specimen in the grips of the UTM.

  • Apply a constant rate of extension until the specimen breaks.

  • Record the force and elongation.

  • Calculate the tensile strength, elongation at break, and modulus.

• Hardness (ASTM D2240):

  • Place the vulcanized rubber sheet on a flat, hard surface.

  • Press the durometer indenter firmly against the rubber surface.

  • Read the hardness value on the Shore A scale.

• Compression Set (ASTM D395):

  • Cut cylindrical test specimens from the vulcanized sheet.

  • Measure the initial height of the specimens.

  • Place the specimens in the compression set fixture and compress them to a specified percentage of their original height.

  • Place the fixture in an oven at a specified temperature for a specified time (e.g., 70°C for 22 hours).

  • Remove the fixture from the oven and release the specimens.

  • Allow the specimens to recover for 30 minutes at room temperature.

  • Measure the final height of the specimens.

  • Calculate the compression set percentage.

Mandatory Visualizations

Vulcanization Mechanism of ZDEC

The vulcanization of rubber with sulfur accelerated by zinc dithiocarbamates is a complex process. The following diagram illustrates a widely accepted mechanism involving the formation of a zinc-sulfur complex, which then reacts with the rubber polymer chains to form cross-links.

Caption: ZDEC-accelerated sulfur vulcanization pathway.

Experimental Workflow for Rubber Compound Evaluation

The following diagram outlines the logical flow of experiments from compounding to final property evaluation.

Caption: Experimental workflow for rubber evaluation.

References

• 1. welltchemicals.com [welltchemicals.com]
• 2. welltchemicals.com [welltchemicals.com]
• 3. blog.arihantreclamationpvtltd.com [blog.arihantreclamationpvtltd.com]
• 4. nbinno.com [nbinno.com]
• 5. raywaychem.com [raywaychem.com]
• 6. raywaychem.com [raywaychem.com]

Application Notes and Protocols: Zinc Diethyldithiocarbamate (ZDEC) in Natural Rubber Latex Technology

Authored for: Researchers, Scientists, and Drug Development Professionals

Introduction

Zinc diethyldithiocarbamate (B1195824) (ZDEC) is a prominent ultra-fast accelerator used in the vulcanization of natural rubber (NR) latex.[1][2][3] Its primary function is to significantly expedite the sulfur cross-linking of polymer chains at relatively low temperatures, a critical advantage for heat-sensitive latex.[1][2] This acceleration enhances production efficiency and imparts desirable physical properties to the final rubber products, including increased elasticity, durability, and tensile strength.[1][2] ZDEC is widely employed in the manufacturing of various latex goods such as medical gloves, balloons, and rubber-coated fabrics.[1][4]

Mechanism of Action

The vulcanization of natural rubber is a chemical process that converts the raw, sticky polymer into a more durable, elastic material through the formation of cross-links between the polymer chains.[1][2] ZDEC, in conjunction with activators like zinc oxide (ZnO) and stearic acid, plays a crucial role in this transformation.[3][5]

The proposed mechanism involves the following key steps:

• Formation of an Active Complex: ZDEC reacts with ZnO to form an active zinc-accelerator complex.[5]

• Sulfur Activation: This complex then reacts with elemental sulfur (typically in its S8 ring form) to create a sulfurating agent. This agent is a polysulfidic complex that is much more reactive than elemental sulfur alone.

• Cross-Link Formation: The sulfurating agent donates sulfur atoms to the natural rubber polymer chains at the allylic positions (carbon atoms adjacent to the double bonds). This process leads to the formation of monosulfidic, disulfidic, and polysulfidic cross-links between the polymer chains, creating a robust three-dimensional network.[3]

This accelerated pathway allows for vulcanization to occur at lower temperatures and in shorter times compared to using sulfur alone.[1][2]

Quantitative Data Summary

The concentration of ZDEC has a direct impact on the mechanical properties and cross-link density of vulcanized natural rubber latex films. The following table summarizes the findings from a study on the effect of varying ZDEC content.[6]

ZDEC Concentration (p.h.r.*)	Tensile Strength (TS) (MPa)	Modulus at 300% (M300) (MPa)	Cross-link Density (x 10⁻⁵ mol/cm³)
0.0	~18	~1.5	~0.5
0.2	~22	~2.0	~1.0
0.4	~25	~2.8	~1.8
0.6	~26	~3.0	~2.2
0.8	~26.5	~3.1	~2.4
1.0	~27	~3.2	~2.5

*p.h.r. = parts per hundred rubber

Data is approximated from graphical representations in the cited literature and should be considered illustrative.[6]

The data indicates that as the ZDEC concentration increases, there is a corresponding increase in tensile strength, modulus, and cross-link density. However, the effect begins to plateau at higher concentrations, suggesting an optimal range for achieving desired properties without excessive chemical usage.

Experimental Protocols

Preparation of ZDEC-Vulcanized Natural Rubber Latex Films

This protocol outlines the preparation of NR latex films for mechanical property testing.

Materials:

• High ammonia (B1221849) (HA) natural rubber latex (60% Dry Rubber Content - DRC)

• Potassium hydroxide (B78521) solution (10%)

• Potassium laurate solution (20%)

• Sulfur dispersion (50%)

• Zinc diethyldithiocarbamate (ZDEC) dispersion (50%)

• Zinc oxide (ZnO) dispersion (50%)

• Antioxidant dispersion (e.g., Wingstay L, 40%)

• Distilled water

Procedure:

• Latex Compounding:

  • In a suitable mixing vessel, add the required amount of 60% HA NR latex.

  • While stirring gently, add the following ingredients in order, allowing each to mix thoroughly before adding the next (amounts in p.h.r. - parts per hundred rubber):

    • Potassium hydroxide (0.3 p.h.r.)

    • Potassium laurate (0.3 p.h.r.)

    • Sulfur (1.0 p.h.r.)

    • ZDEC (at the desired concentration, e.g., 0.9 p.h.r.)

    • ZnO (0.25 p.h.r.)

    • Antioxidant (1.5 p.h.r.)

  • Continue stirring for approximately 30 minutes to ensure a homogenous compound.

• Pre-vulcanization (Maturation):

  • Cover the compounded latex and let it mature at room temperature for 24 hours. This allows for the initial reactions of the vulcanizing agents to begin.

• Film Casting:

  • Clean and level glass plates for casting.

  • Pour a sufficient amount of the matured latex compound onto the plates.

  • Use a spreader to create a uniform film of the desired thickness.

• Drying:

  • Allow the cast films to air-dry at room temperature for at least 24 hours, or until they are transparent.

• Vulcanization:

  • Place the dried films in a temperature-controlled oven.

  • Vulcanize at a temperature between 80°C and 120°C.[7] A common condition is 100°C for 1 hour.

• Conditioning:

  • After vulcanization, carefully peel the films from the glass plates.

  • Condition the films at room temperature for at least 24 hours before proceeding with any testing.

Determination of Vulcanization Characteristics

This protocol is based on the principles of ASTM D2084 for using an oscillating disk cure meter to determine the vulcanization profile of the latex compound.[1][4][6][8][9]

Apparatus:

• Oscillating Disk Cure Meter

Procedure:

• Instrument Setup:

  • Set the cure meter to the desired vulcanization temperature (e.g., 100°C).

  • Calibrate the instrument according to the manufacturer's instructions.

• Sample Preparation:

  • Prepare a sample of the uncured, compounded latex. The sample size will depend on the specific instrument.

• Testing:

  • Place the sample in the cure meter's die cavity.

  • Close the chamber and start the test. The instrument will oscillate a biconical disk embedded in the rubber sample at a specified frequency and amplitude.

  • The torque required to oscillate the disk is measured over time. As vulcanization proceeds and cross-links form, the stiffness of the rubber increases, leading to a higher torque reading.

• Data Analysis:

  • The instrument will generate a cure curve (torque vs. time).

  • From this curve, key vulcanization parameters can be determined:

    • ML: Minimum torque (related to the viscosity of the unvulcanized compound).

    • MH: Maximum torque (related to the stiffness and cross-link density of the fully vulcanized compound).

    • ts1: Scorch time (time to a one-unit rise in torque from ML), indicating the processing safety.

    • t90: Optimum cure time (time to reach 90% of the maximum torque).

Evaluation of Tensile Properties

This protocol follows the guidelines of ASTM D412 for testing the tensile properties of vulcanized rubber.[2][3][5][10][11]

Apparatus:

• Universal Testing Machine (Tensile Tester) with a suitable load cell.

• Dumbbell-shaped cutting die (e.g., ASTM Die C).

• Thickness gauge.

Procedure:

• Specimen Preparation:

  • From the conditioned vulcanized films, cut at least three dumbbell-shaped test specimens using the cutting die.

  • Measure the thickness and width of the narrow section of each specimen at three points and use the median values to calculate the cross-sectional area.

• Testing:

  • Set the grip separation rate on the universal testing machine to 500 ± 50 mm/min.[2]

  • Mount a specimen in the grips of the machine.

  • Start the test, and record the force and elongation until the specimen ruptures.

• Data Analysis:

  • Calculate the following properties:

    • Tensile Strength (MPa): The maximum force recorded divided by the original cross-sectional area.

    • Ultimate Elongation (%): The elongation at the point of rupture, expressed as a percentage of the original gauge length.

    • Tensile Modulus (MPa): The stress at a specific elongation (e.g., 300% or 500%).

Measurement of Cross-link Density

The cross-link density can be estimated using the equilibrium swelling method, based on the Flory-Rehner equation.[12][13][14][15][16]

Materials:

• Vulcanized rubber samples of known weight.

• A suitable solvent (e.g., toluene).

• Weighing balance.

Procedure:

• Initial Weighing:

  • Cut a small piece of the vulcanized rubber film (approximately 0.1-0.2 g) and accurately weigh it (W_initial).

• Swelling:

  • Immerse the sample in the solvent in a sealed container.

  • Allow the sample to swell for 72 hours at room temperature, or until equilibrium is reached.

• Swollen Weight:

  • Quickly remove the swollen sample from the solvent, blot the surface to remove excess solvent, and weigh it (W_swollen).

• Dry Weight:

  • Dry the swollen sample in an oven at 60°C until a constant weight is achieved (W_dry).

• Calculation:

  • The volume fraction of rubber in the swollen gel (Vr) can be calculated.

  • The cross-link density can then be determined using the Flory-Rehner equation, which relates Vr to the polymer-solvent interaction parameter and the molar volume of the solvent.

Visualizations

Caption: Simplified mechanism of ZDEC-accelerated sulfur vulcanization.

Caption: Experimental workflow for preparing and testing ZDEC-vulcanized NR latex films.

References

• 1. store.astm.org [store.astm.org]
• 2. zwickroell.com [zwickroell.com]
• 3. img.antpedia.com [img.antpedia.com]
• 4. img.antpedia.com [img.antpedia.com]
• 5. victortestingmachine.com [victortestingmachine.com]
• 6. "ASTM D2084: 2019 Rubber Vulcanization Test with Oscillating Disk Cure Meter" [bsbedge.com]
• 7. WO2017123090A1 - Vulcanization accelerator composition for latex foam rubber - Google Patents [patents.google.com]
• 8. smithers.com [smithers.com]
• 9. file.yizimg.com [file.yizimg.com]
• 10. ASTM D412 - Vulcanized Rubber and Thermoplastic Elastomers - ICC Evaluation Service, LLC (ICC-ES) [icc-es.org]
• 11. coirubber.com [coirubber.com]
• 12. Analytical Techniques for Measurement of Crosslink Densities of Rubber Vulcanizates [journal.rubber.or.kr]
• 13. [PDF] Analytical Techniques for Measurement of Crosslink Densities of Rubber Vulcanizates | Semantic Scholar [semanticscholar.org]
• 14. scielo.br [scielo.br]
• 15. Cross-Linked Density Determination of Natural Rubber Compounds by Different Analytical Techniques | Semantic Scholar [semanticscholar.org]
• 16. researchgate.net [researchgate.net]

Application Notes and Protocols: Zinc Diethyldithiocarbamate as a Catalyst for Polyurethane Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Zinc diethyldithiocarbamate (B1195824) (ZDTC) is emerging as a highly efficient and less toxic alternative catalyst for the synthesis of polyurethanes, particularly for biomedical applications.[1][2][3][4] Traditionally used as a vulcanization accelerator in the rubber industry, ZDTC demonstrates exceptional catalytic performance in urethane (B1682113) bond formation, rivaling and in some cases exceeding that of conventional organotin catalysts like dibutyltin (B87310) dilaurate (DBTL).[1][3][4] Its lower cytotoxicity profile makes it an attractive option for the synthesis of biocompatible polyurethanes intended for use in drug delivery, tissue engineering, and other biomedical fields.[1][3][4]

This document provides detailed application notes and experimental protocols for the use of ZDTC as a catalyst in the synthesis of polyurethanes, with a focus on creating biocompatible, thermogelling polymers.

Advantages of Zinc Diethyldithiocarbamate in Polyurethane Synthesis

• High Catalytic Activity: ZDTC exhibits exceptional catalytic performance, enabling the formation of high molecular weight polyurethanes.[1][2][3][4]

• Low Toxicity: Compared to highly toxic organotin catalysts, residual ZDTC in the final polymer product demonstrates considerably lower cytotoxicity.[1][3][4]

• Solvent Tolerance: The catalytic reaction is tolerant to different organic solvents, offering flexibility in synthesis conditions.[1][2][3][4]

• Biomedical Applications: ZDTC is particularly suitable for synthesizing biocompatible and biodegradable polyurethanes for applications such as thermogelling polymers for drug delivery.[1][2][5][6]

Data Presentation

Table 1: Comparison of Polyurethane Properties Catalyzed by ZDTC and Other Catalysts

Catalyst	Molecular Weight (Mn, g/mol )	Polydispersity Index (PDI)	Yield (%)	Reference
ZDTC	31,300	1.6	88	[2]
Zn(acac)₂	4,200	1.3	24	[2]
Zn(neodecanoate)₂	3,900	1.3	28	[2]
DBTL	29,800	1.6	91	[2]

Table 2: Thermogelling Properties of Polyurethanes Synthesized with ZDTC

Polymer Concentration (wt%)	Gelation Temperature (°C)	Storage Modulus (G') at 37°C (Pa)	Reference
1.5	<10	~5000	[5]
10	~25	Not specified	[3]

Experimental Protocols

Materials

• Poly(ethylene glycol) (PEG), Mn = 2000 g/mol

• Poly(propylene glycol) (PPG), Mn = 2000 g/mol

• 1,6-Hexamethylene diisocyanate (HDI)

• Zinc diethyldithiocarbamate (ZDTC)

• Toluene (B28343), anhydrous

• Ethanol (B145695)

• Diethyl ether

Protocol for Polyurethane Synthesis

This protocol is adapted from the synthesis of a thermogelling polyurethane.[2]

• Drying of Macromonomers: In a round-bottom flask, dry PEG (e.g., 10 g, 5 mmol) and PPG (e.g., 10 g, 5 mmol) by heating at 80°C under vacuum for at least 4 hours to remove any residual water.

• Reaction Setup: Under an inert atmosphere (e.g., Argon), dissolve the dried PEG and PPG in anhydrous toluene (40 mL).

• Addition of Catalyst and Monomer: Add ZDTC (e.g., 0.1 mol% relative to total diol) to the solution, followed by the dropwise addition of HDI (e.g., 1.68 g, 10 mmol).

• Polymerization: Stir the reaction mixture at 110°C for 24 hours under an Argon atmosphere. A noticeable increase in viscosity should be observed.

• Quenching: After 24 hours, quench any unreacted isocyanate groups by adding ethanol (5 mL) and stirring for an additional 15 minutes.

• Purification:

  • For highly viscous solutions, dilute the reaction mixture with additional toluene (20 mL).

  • Precipitate the polymer by pouring the solution into vigorously stirred diethyl ether (400 mL).

  • Filter the resulting suspension to collect the polymer.

  • Dry the polymeric residue using compressed air to obtain the crude polymer as a white solid.

Visualizations

Catalytic Mechanism of Urethane Formation

The proposed mechanism involves the coordination of the alcohol to the zinc center of ZDTC, followed by a nucleophilic attack of the activated alcohol on the isocyanate group.

References

• 1. Zinc diethyldithiocarbamate as a catalyst for synthesising biomedically-relevant thermogelling polyurethanes - Materials Advances (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. Zinc diethyldithiocarbamate as a catalyst for synthesising biomedically-relevant thermogelling polyurethanes - Materials Advances (RSC Publishing) DOI:10.1039/D0MA00734J [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. atamankimya.com [atamankimya.com]

Application Notes and Protocols: The Role of Zinc Diethyl­dithio­carbamate in Metal-Catalyzed Organic Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Zinc diethyldithiocarbamate (B1195824) (ZDTC), a compound traditionally utilized as a vulcanization accelerator in the rubber industry, is emerging as a versatile and efficient catalyst in various metal-catalyzed organic reactions. Its low toxicity, high catalytic activity, and tolerance to a range of organic solvents make it an attractive alternative to more hazardous organometallic catalysts, such as those based on tin. This document provides detailed application notes and experimental protocols for the use of ZDTC in two key areas: the synthesis of polyurethanes and the preparation of zinc sulfide (B99878) (ZnS) nanoparticles.

Application 1: Catalyst for Polyurethane Synthesis

ZDTC has demonstrated exceptional performance as a catalyst in the synthesis of high molecular weight polyurethanes, outperforming other zinc-based and even some commercially standard catalysts.[1] Its application is particularly relevant for producing biocompatible and thermogelling polyurethanes for biomedical applications. A significant advantage of ZDTC is its considerably lower cytotoxicity compared to organotin catalysts like dibutyltin (B87310) dilaurate (DBTL).[2]

Quantitative Data: Catalyst Performance in Polyurethane Synthesis

The catalytic efficiency of ZDTC in polyurethane synthesis has been quantified by comparing the molecular weight (Mn) and polydispersity index (PDI) of the resulting polymers with those produced using other catalysts under identical conditions.

Catalyst	Molecular Weight (Mn, kDa)	Polydispersity Index (PDI)
Zinc Diethyldithiocarbamate (ZDTC)	~63	~1.8
Zinc Neodecanoate (Zn(neodecanoate)2)	~30	~1.7
Zinc Acetylacetonate (Zn(acac)2)	~30	~1.7
Dibutyltin Dilaurate (DBTL)	~35	~1.9
1,8-Diazabicycloundec-7-ene (DBU)	~35	~1.9
Bismuth(III) Neodecanoate (Bi(neodec)3)	~35	~1.9

Table 1: Comparison of catalyst performance in the synthesis of polyurethanes. Data sourced from reference[1].

Experimental Protocol: Synthesis of a Biocompatible Amphiphilic Polyurethane

This protocol details the synthesis of a polyurethane comprising polyethylene (B3416737) glycol (PEG) and polypropylene (B1209903) glycol (PPG) blocks, catalyzed by ZDTC.

Materials:

• Poly(ethylene glycol) (PEG), Mn ~2000 g/mol

• Poly(propylene glycol) (PPG), Mn ~2000 g/mol

• 1,6-Diisocyanatohexane (HDI)

• Zinc diethyldithiocarbamate (ZDTC)

• Anhydrous Toluene (B28343)

Procedure:

• Drying of Polyols: In a round-bottom flask equipped with a magnetic stirrer and a Dean-Stark apparatus, combine 3.33 g of PEG and 1.67 g of PPG. Add 20 mL of anhydrous toluene and perform azeotropic distillation to remove any residual water. Repeat the azeotropic distillation with a fresh 20 mL portion of anhydrous toluene.

• Solvent Removal: After the second distillation, remove the remaining toluene under vacuum at 110°C for at least one hour to ensure the polyols are completely dry.

• Reaction Setup: Re-dissolve the dried polyols in 30 mL of anhydrous toluene at 110°C under an inert atmosphere (e.g., nitrogen or argon).

• Catalyst and Monomer Addition: To the heated polyol solution, add ZDTC (0.0067 mol equivalents with respect to the total hydroxyl groups). Subsequently, add 0.40 mL of HDI dropwise to the reaction mixture. The isocyanate to hydroxyl group ratio should be maintained at 1:1.

• Polymerization: Allow the reaction to proceed at 110°C for 24 hours. An increase in the viscosity of the solution will be observed as the polymerization progresses.

• Polymer Isolation: After 24 hours, cool the reaction mixture to room temperature and precipitate the polyurethane by pouring the solution into a large excess of cold diethyl ether or hexane.

• Purification and Drying: Collect the precipitated polymer by filtration and wash it several times with the precipitating solvent to remove unreacted monomers and catalyst residues. Dry the purified polymer under vacuum until a constant weight is achieved.

Proposed Catalytic Mechanism for Polyurethane Synthesis

The catalytic activity of ZDTC in urethane (B1682113) formation is believed to proceed through a Lewis acid mechanism. The zinc center of ZDTC coordinates to the oxygen atom of the isocyanate group, increasing its electrophilicity and making it more susceptible to nucleophilic attack by the hydroxyl group of the polyol.

Caption: Catalytic cycle of ZDTC in polyurethane formation.

Application 2: Single-Source Precursor for Zinc Sulfide (ZnS) Nanoparticle Synthesis

ZDTC can also serve as a single-source precursor for the synthesis of zinc sulfide (ZnS) nanoparticles. In this application, the ZDTC molecule contains both the zinc and sulfur atoms required for the formation of ZnS. Thermal decomposition of ZDTC under controlled conditions leads to the formation of ZnS nanocrystals. This method offers a convenient and reproducible route to high-quality semiconductor nanoparticles.

Experimental Protocol: Solventless Thermal Decomposition for ZnS Nanoparticle Synthesis

This protocol describes a solventless approach for the synthesis of ZnS nanoparticles via the thermal decomposition of ZDTC.

Materials:

• Zinc diethyldithiocarbamate (ZDTC)

• Quartz boat

• Tube furnace

• Inert gas (e.g., Nitrogen or Argon)

Procedure:

• Sample Preparation: Place approximately 100 mg of ZDTC into a quartz boat.

• Furnace Setup: Insert the quartz boat containing the ZDTC into the center of a horizontal tube furnace.

• Inert Atmosphere: Purge the tube furnace with a steady flow of an inert gas (e.g., nitrogen or argon) for at least 15 minutes to remove any oxygen. Maintain a gentle flow of the inert gas throughout the reaction.

• Thermal Decomposition: Heat the furnace to the desired decomposition temperature (e.g., 300-400°C) at a controlled heating rate (e.g., 10°C/min). Hold the furnace at the set temperature for a specified duration (e.g., 1-2 hours) to ensure complete decomposition of the precursor.

• Cooling and Collection: After the designated time, turn off the furnace and allow it to cool down to room temperature naturally under the inert gas flow.

• Product Collection: Carefully remove the quartz boat from the furnace. The resulting powder is the synthesized ZnS nanoparticles.

• Characterization: The synthesized ZnS nanoparticles can be characterized using techniques such as X-ray diffraction (XRD) to determine the crystal structure and crystallite size, and transmission electron microscopy (TEM) to observe the particle size and morphology.

Workflow for ZnS Nanoparticle Synthesis

The process of synthesizing ZnS nanoparticles from ZDTC involves a straightforward thermal decomposition workflow.

Caption: Experimental workflow for ZnS nanoparticle synthesis.

Conclusion

Zinc diethyldithiocarbamate is a promising and versatile compound in the realm of metal-catalyzed organic reactions. Its efficacy as a catalyst for polyurethane synthesis offers a less toxic and highly efficient alternative to traditional catalysts. Furthermore, its utility as a single-source precursor for the synthesis of zinc sulfide nanoparticles provides a simple and controlled method for producing valuable nanomaterials. The protocols and data presented in these application notes are intended to facilitate the adoption of ZDTC in research and development, contributing to safer and more efficient chemical transformations.

References

• 1. Zinc diethyldithiocarbamate as a catalyst for synthesising biomedically-relevant thermogelling polyurethanes - Materials Advances (RSC Publishing) DOI:10.1039/D0MA00734J [pubs.rsc.org]
• 2. chalcogen.ro [chalcogen.ro]

Investigating the Anticancer Properties of Zinc Diethyldithiocarbamate: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Zinc diethyldithiocarbamate (B1195824) (ZDEC), a metabolite of the FDA-approved drug disulfiram, has emerged as a promising compound with potent anticancer activities. Its therapeutic potential stems from its ability to induce cancer cell death through multiple mechanisms, including the induction of apoptosis, inhibition of the NF-κB signaling pathway, and suppression of the proteasome. This document provides detailed application notes and experimental protocols for researchers investigating the anticancer properties of ZDEC.

Mechanism of Action

ZDEC exerts its anticancer effects through a multi-pronged approach, primarily by:

• Inducing Apoptosis: ZDEC triggers programmed cell death in cancer cells through both intrinsic and extrinsic pathways. This involves the activation of key apoptotic proteins and the disruption of mitochondrial function.

• Inhibiting the NF-κB Pathway: The transcription factor NF-κB plays a crucial role in cancer cell survival, proliferation, and inflammation. ZDEC has been shown to inhibit the NF-κB signaling cascade, thereby sensitizing cancer cells to apoptosis.

• Inhibiting the 26S Proteasome: The proteasome is a cellular machinery responsible for degrading proteins, and its inhibition can lead to the accumulation of misfolded proteins and cell death. ZDEC has been identified as an inhibitor of the 26S proteasome, contributing to its anticancer activity.

Data Presentation

Table 1: In Vitro Cytotoxicity of Zinc Diethyldithiocarbamate (ZDEC) in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM)	Reference
A549	Lung Adenocarcinoma	287.1	[1]
H1299	Non-Small Cell Lung Cancer	458.2	[1]
MCF-7	Breast Adenocarcinoma	~10-50	[2]
HT-29	Colon Adenocarcinoma	Broadly cytotoxic	[3]
cisA2780	Ovarian Carcinoma	Potent cytotoxicity	[3]
PC-3	Prostate Cancer	~10-50	[2]
HepG2	Hepatocellular Carcinoma	~10-50	[2]

Note: IC50 values can vary depending on the experimental conditions, such as incubation time and assay method.

Table 2: In Vivo Antitumor Efficacy of Zinc-Containing Compounds

Cancer Model	Compound	Treatment	Tumor Growth Inhibition (%)	Reference
Ehrlich Solid Tumor (Mouse)	Zinc Nanoparticles	50 mg/kg/day, oral	72.3	[4]
AsPC-1 Pancreatic Cancer Xenograft (Mouse)	Cytokine-Induced Killer Cells (CIK) + Zinc	10 million cells/mouse, IV	70	[5]

Note: Data on the in vivo efficacy of ZDEC specifically is limited in the provided search results. The table presents data on zinc-containing compounds to illustrate the potential of zinc in cancer therapy.

Signaling Pathway and Experimental Workflow Visualizations

Caption: ZDEC-Induced Apoptosis Signaling Pathway.

Caption: ZDEC-Mediated Inhibition of the NF-κB Pathway.

Caption: General Experimental Workflow for ZDEC Anticancer Studies.

Experimental Protocols

Cell Viability Assay (MTT Assay)

Objective: To determine the cytotoxic effect of ZDEC on cancer cells and calculate the half-maximal inhibitory concentration (IC50).

Materials:

• Cancer cell line of interest

• Complete culture medium

• 96-well plates

• Zinc Diethyldithiocarbamate (ZDEC) stock solution

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (Dimethyl sulfoxide)

• Phosphate-buffered saline (PBS)

• Multichannel pipette

• Microplate reader

Protocol:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell attachment.

• ZDEC Treatment: Prepare serial dilutions of ZDEC in complete culture medium. Remove the old medium from the wells and add 100 µL of the ZDEC dilutions to the respective wells. Include a vehicle control (medium with the same concentration of solvent used to dissolve ZDEC, e.g., DMSO).

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C in a 5% CO2 incubator.

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL) to each well and incubate for an additional 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium containing MTT from each well. Add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Shake the plate gently for 5 minutes to ensure complete dissolution of the formazan. Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of cell viability against the log of ZDEC concentration to determine the IC50 value.

Apoptosis Assay (Annexin V-FITC/Propidium Iodide Staining)

Objective: To quantify the percentage of apoptotic and necrotic cells after ZDEC treatment.

Materials:

• Cancer cell line of interest

• 6-well plates

• ZDEC stock solution

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Flow cytometer

Protocol:

• Cell Seeding and Treatment: Seed cells in 6-well plates and treat with various concentrations of ZDEC for the desired time period as described in the MTT assay protocol.

• Cell Harvesting: After treatment, collect both adherent and floating cells. For adherent cells, gently trypsinize and combine with the floating cells from the supernatant.

• Cell Washing: Centrifuge the cell suspension at 1,500 rpm for 5 minutes. Discard the supernatant and wash the cell pellet twice with cold PBS.

• Staining: Resuspend the cell pellet in 100 µL of 1X Binding Buffer. Add 5 µL of Annexin V-FITC and 5 µL of PI to the cell suspension.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Sample Preparation for Flow Cytometry: After incubation, add 400 µL of 1X Binding Buffer to each tube.

• Flow Cytometry Analysis: Analyze the samples on a flow cytometer within one hour of staining.

• Data Analysis: Differentiate cell populations:

  • Viable cells: Annexin V-negative and PI-negative

  • Early apoptotic cells: Annexin V-positive and PI-negative

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive

  • Necrotic cells: Annexin V-negative and PI-positive

Western Blot Analysis for Apoptotic Markers

Objective: To detect the expression levels of key apoptosis-related proteins, such as cleaved PARP, Bcl-2, and Bax.

Materials:

• Cancer cell line of interest

• 6-well plates

• ZDEC stock solution

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels

• Transfer buffer

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-PARP, anti-cleaved PARP, anti-Bcl-2, anti-Bax, anti-β-actin)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Chemiluminescence imaging system

Protocol:

• Cell Lysis: After ZDEC treatment, wash cells with cold PBS and lyse them in RIPA buffer.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Protein Transfer: Load equal amounts of protein (20-40 µg) onto an SDS-PAGE gel. After electrophoresis, transfer the proteins to a PVDF membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody of interest overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again with TBST and add ECL substrate. Visualize the protein bands using a chemiluminescence imaging system.

• Data Analysis: Quantify the band intensities using densitometry software and normalize to a loading control (e.g., β-actin).

In Vivo Xenograft Mouse Model

Objective: To evaluate the antitumor efficacy of ZDEC in a living organism.

Materials:

• Immunocompromised mice (e.g., nude or SCID mice)

• Cancer cell line of interest

• Matrigel (optional)

• ZDEC formulation for in vivo administration

• Vehicle control

• Calipers for tumor measurement

Protocol:

• Cell Implantation: Subcutaneously inject a suspension of cancer cells (typically 1-5 x 10^6 cells in PBS, optionally mixed with Matrigel) into the flank of each mouse.

• Tumor Growth Monitoring: Allow the tumors to grow to a palpable size (e.g., 100-200 mm³). Monitor tumor growth by measuring the length and width with calipers every 2-3 days. Tumor volume can be calculated using the formula: (Length x Width²) / 2.

• Randomization and Treatment: Once tumors reach the desired size, randomize the mice into treatment and control groups. Administer ZDEC (at a predetermined dose and schedule, e.g., daily oral gavage) and the vehicle control.

• Monitoring: Monitor the body weight and general health of the mice throughout the study.

• Endpoint: At the end of the study (e.g., after 21-28 days of treatment or when tumors in the control group reach a certain size), euthanize the mice.

• Tumor Excision and Analysis: Excise the tumors and measure their final weight and volume.

• Data Analysis: Calculate the percent tumor growth inhibition (%TGI) for the ZDEC-treated group compared to the vehicle control group.

Conclusion

Zinc diethyldithiocarbamate demonstrates significant potential as an anticancer agent by targeting multiple cellular pathways. The protocols and data presented in this document provide a framework for researchers to further investigate its mechanisms of action and evaluate its therapeutic efficacy in various cancer models. Rigorous and standardized experimental procedures are crucial for obtaining reliable and reproducible data in the pursuit of developing novel cancer therapies.

References

• 1. dovepress.com [dovepress.com]
• 2. researchgate.net [researchgate.net]
• 3. psasir.upm.edu.my [psasir.upm.edu.my]
• 4. Unveiling of the Anti-Tumor Activity of Green Synthesized Zinc Nanoparticles against Ehrlich Solid Tumors in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Inhibition of Human Pancreatic Tumor Growth by Cytokine-Induced Killer Cells in Nude Mouse Xenograft Model - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Cytotoxic Effects of Zinc Diethyldithiocarbamate on Cancer Cell Lines

For Researchers, Scientists, and Drug Development Professionals

Introduction

Zinc diethyldithiocarbamate (B1195824) (ZDEC) is a metallo-organic compound that has demonstrated significant cytotoxic effects against various cancer cell lines. As a metabolite of the FDA-approved drug disulfiram, ZDEC's anticancer properties are of considerable interest in the field of drug development. These application notes provide a comprehensive overview of the cytotoxic mechanisms of ZDEC and detailed protocols for its evaluation in a laboratory setting.

ZDEC's primary mechanisms of action include the induction of apoptosis through proteasome inhibition, generation of reactive oxygen species (ROS), and modulation of key signaling pathways such as NF-κB.[1] This document summarizes the quantitative data on ZDEC's efficacy, details the experimental procedures to assess its cytotoxic effects, and provides visual representations of the underlying molecular pathways.

Data Presentation

The cytotoxic efficacy of Zinc Diethyldithiocarbamate (ZDEC) is commonly quantified by its half-maximal inhibitory concentration (IC50), which represents the concentration of the drug required to inhibit the growth of 50% of a cancer cell population. The IC50 values for ZDEC can vary depending on the cancer cell line and experimental conditions.

Cell Line	Cancer Type	IC50 (µM)	Notes
A549	Lung Carcinoma	54.6 ± 1.59	Free ZDEC.
A549	Lung Carcinoma	6.8 ± 0.57	ZDEC complexed with HP-β-CD.
A549	Lung Carcinoma	4.9 ± 0.34	ZDEC complexed with SBE-β-CD.
LNCaP	Prostate Carcinoma	~1.5 (as Zinc)	Androgen-responsive.[2]
PC-3	Prostate Carcinoma	~10.7 (as Zinc)	Androgen-independent.[2]

Signaling Pathways

ZDEC exerts its cytotoxic effects through multiple signaling pathways, primarily leading to apoptosis. Key pathways affected include the inhibition of the 26S proteasome and the NF-κB signaling cascade, along with the induction of reactive oxygen species (ROS).

ZDEC's multi-faceted mechanism of action.

Experimental Protocols

Cell Culture and ZDEC Treatment

A crucial first step in assessing the cytotoxic effects of ZDEC is the proper maintenance and treatment of cancer cell lines.

Materials:

• Cancer cell lines (e.g., A549, MCF-7, HCT116)

• Complete growth medium (e.g., DMEM, RPMI-1640) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• Zinc Diethyldithiocarbamate (ZDEC)

• Dimethyl sulfoxide (B87167) (DMSO)

• Phosphate-Buffered Saline (PBS)

• Trypsin-EDTA

• Incubator (37°C, 5% CO2)

Protocol:

• Culture cancer cells in T-75 flasks with complete growth medium in a humidified incubator at 37°C with 5% CO2.

• Subculture the cells upon reaching 80-90% confluency.

• Prepare a stock solution of ZDEC in DMSO. Further dilute the stock solution in complete growth medium to achieve the desired final concentrations.

• Seed the cells in appropriate culture plates (e.g., 96-well plates for cytotoxicity assays, 6-well plates for protein extraction).

• Allow the cells to adhere overnight before treatment.

• Replace the medium with fresh medium containing various concentrations of ZDEC or vehicle control (DMSO).

• Incubate the cells for the desired time period (e.g., 24, 48, or 72 hours).

Workflow for cell culture and ZDEC treatment.

Cytotoxicity Assay (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

Materials:

• Treated cells in a 96-well plate

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• Microplate reader

Protocol:

• Following ZDEC treatment, add 10 µL of MTT solution to each well.

• Incubate the plate for 4 hours at 37°C.

• Carefully remove the medium from each well.

• Add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Shake the plate for 10 minutes to ensure complete dissolution.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle-treated control.

Apoptosis Assay (Annexin V-FITC/Propidium Iodide Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Treated cells

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Flow cytometer

Protocol:

• Harvest the cells (including the supernatant containing floating cells) and wash with cold PBS.

• Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Add 5 µL of Annexin V-FITC and 5 µL of PI to 100 µL of the cell suspension.

• Incubate the cells for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within one hour.

Logic of cell state determination in apoptosis assays.

Western Blot Analysis

Western blotting is used to detect and quantify the expression levels of specific proteins involved in apoptosis, such as caspases and PARP.

Materials:

• Treated cells in 6-well plates

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk in TBST)

• Primary antibodies (e.g., anti-Caspase-3, anti-cleaved PARP, anti-β-actin)

• HRP-conjugated secondary antibodies

• ECL detection reagent

• Imaging system

Protocol:

• Lyse the cells with RIPA buffer and determine the protein concentration using the BCA assay.

• Denature the protein samples by boiling in Laemmli buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C. Recommended starting dilutions are 1:1000 for anti-Caspase-3 and anti-cleaved PARP, and 1:5000 for anti-β-actin.

• Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies (1:2000 dilution) for 1 hour at room temperature.

• Wash the membrane again and detect the protein bands using an ECL detection reagent and an imaging system.

Conclusion

Zinc diethyldithiocarbamate demonstrates potent cytotoxic effects against a range of cancer cell lines, primarily through the induction of apoptosis via proteasome inhibition and oxidative stress. The protocols provided herein offer a standardized approach for researchers to investigate and quantify the anticancer activities of ZDEC. Further research is warranted to explore the full therapeutic potential of this compound in various cancer models.

References

• 1. texaschildrens.org [texaschildrens.org]
• 2. benchchem.com [benchchem.com]

Application Notes and Protocols: Antifungal Activity of Zinc Diethyldithiocarbamate Against Candida Species

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the current understanding and methodologies for evaluating the antifungal activity of Zinc diethyldithiocarbamate (B1195824) (ZDEC) against Candida species. While direct and extensive research on ZDEC's anti-Candida effects is emerging, this document consolidates information from related dithiocarbamate (B8719985) compounds and standard antifungal testing protocols to guide further investigation.

Introduction

Candida species are opportunistic fungal pathogens responsible for a significant number of superficial and invasive mycoses in humans. The rise of antifungal resistance necessitates the exploration of novel therapeutic agents. Zinc diethyldithiocarbamate (ZDEC), a compound known for its role as a vulcanization accelerator in the rubber industry and its metal-chelating properties, has garnered interest for its potential biological activities. The diethyldithiocarbamate (DTC) ligand, a key component of ZDEC, has demonstrated antifungal activity against various fungi, including Candida albicans[1]. This document outlines protocols to assess the antifungal efficacy of ZDEC and explores its potential mechanisms of action against Candida species.

Quantitative Data Summary

Although specific minimum inhibitory concentration (MIC) data for Zinc diethyldithiocarbamate against Candida species is not extensively available in the public domain, studies on other dithiocarbamate compounds and various zinc compounds provide a basis for expected activity. For instance, sodium diethyldithiocarbamate has shown antifungal activity against C. albicans[1]. Furthermore, betulinic acid-dithiocarbamate conjugates have demonstrated potent activity against C. albicans, with one conjugate exhibiting a MIC of 4 μg/mL[2][3]. Studies on other zinc compounds have reported MICs against C. albicans in the range of 1.0 to 2.4 mM[4][5].

For comparative purposes, the following table summarizes MIC data for related compounds against Candida albicans.

Compound	Candida Species	MIC Range	Reference
Betulinic acid-dithiocarbamate conjugate (DTC2)	Candida albicans	4 µg/mL	[2][3]
Various Zinc Compounds	Candida albicans	1.0 - 2.4 mM	[4][5]
Sodium Diethyldithiocarbamate	Candida albicans	Activity demonstrated, specific MIC not provided in abstract	[1]
Dithiocarbamate Organoruthenium Complexes	Various Candida spp.	Low µg/mL to ng/mL range	[6]

Proposed Mechanism of Action

The antifungal activity of Zinc diethyldithiocarbamate against Candida species is likely multifactorial, primarily revolving around its dithiocarbamate ligand and its interaction with metal ions. The proposed mechanisms include:

• Disruption of Zinc Homeostasis: Zinc is an essential micronutrient for fungal growth, morphogenesis, and virulence[7][8]. ZDEC may interfere with the tightly regulated zinc homeostasis in Candida. This could occur through the chelation of extracellular zinc or the disruption of intracellular zinc transport and storage mechanisms, which involve transporters like Zrt1 and Zrt2[9][10]. Zinc limitation has been shown to induce a hyper-adherent "Goliath" phenotype in C. albicans, indicating a profound morphological response to zinc availability[7].

• Enzyme Inhibition: Dithiocarbamates are known inhibitors of metalloenzymes. A key target in fungi is the Cu,Zn-superoxide dismutase (SOD), an essential enzyme for detoxifying reactive oxygen species (ROS)[11]. Inhibition of SOD by the diethyldithiocarbamate moiety would lead to an accumulation of superoxide (B77818) radicals, inducing oxidative stress and subsequent cellular damage[12]. Additionally, dithiocarbamate conjugates have been shown to inhibit β-carbonic anhydrase in C. albicans, an enzyme crucial for fungal metabolism[2][3].

• Induction of Oxidative Stress: By inhibiting key antioxidant enzymes like SOD, ZDEC can disrupt the redox balance within the fungal cell, leading to the accumulation of ROS. This oxidative stress can damage lipids, proteins, and DNA, ultimately leading to cell death[13][14][15].

• Inhibition of Ergosterol (B1671047) Biosynthesis: While not directly demonstrated for ZDEC, other sulfur-containing thiocarbamates are known to inhibit ergosterol biosynthesis by targeting the enzyme squalene (B77637) epoxidase[16]. Ergosterol is a vital component of the fungal cell membrane, and its disruption leads to increased membrane permeability and cell lysis[17][18]. The transcriptional regulation of ergosterol biosynthesis genes, often controlled by zinc cluster proteins like Upc2p, could also be a potential target[17][19].

Visualizations

Caption: Proposed mechanisms of ZDEC's antifungal action against Candida.

Experimental Protocols

The following protocols are adapted from established methodologies for antifungal susceptibility testing and can be applied to evaluate the efficacy of Zinc diethyldithiocarbamate.

Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC) Determination

This protocol is based on the Clinical and Laboratory Standards Institute (CLSI) M27-A3 guidelines for yeast.

Materials:

• Zinc diethyldithiocarbamate (ZDEC)

• Dimethyl sulfoxide (B87167) (DMSO) for stock solution preparation

• Candida species isolates (e.g., C. albicans, C. glabrata, C. krusei)

• RPMI-1640 medium with L-glutamine, without bicarbonate, buffered with MOPS

• Sterile 96-well microtiter plates

• Spectrophotometer or microplate reader (optional)

• Incubator (35°C)

• Sterile saline (0.85%)

• Vortex mixer

Procedure:

• Preparation of ZDEC Stock Solution: Dissolve ZDEC in DMSO to a high concentration (e.g., 10 mg/mL). Further dilutions should be made in RPMI-1640 medium.

• Inoculum Preparation:

  • Culture the Candida isolate on Sabouraud Dextrose Agar for 24-48 hours at 35°C.

  • Suspend several colonies in sterile saline.

  • Adjust the turbidity of the suspension to a 0.5 McFarland standard (approximately 1-5 x 10^6 CFU/mL).

  • Dilute this suspension 1:1000 in RPMI-1640 medium to obtain a final inoculum concentration of 1-5 x 10^3 CFU/mL.

• Microdilution Plate Setup:

  • Add 100 µL of RPMI-1640 to wells 2-12 of a 96-well plate.

  • Add 200 µL of the ZDEC working solution (at twice the highest desired final concentration) to well 1.

  • Perform serial twofold dilutions by transferring 100 µL from well 1 to well 2, mixing, and continuing this process to well 10. Discard 100 µL from well 10.

  • Well 11 serves as the growth control (no drug), and well 12 serves as the sterility control (no inoculum).

  • Add 100 µL of the prepared Candida inoculum to wells 1-11.

• Incubation: Incubate the plate at 35°C for 24-48 hours.

• MIC Determination: The MIC is the lowest concentration of ZDEC that causes a significant inhibition of growth (e.g., ≥50% reduction in turbidity) compared to the growth control well. This can be determined visually or by reading the optical density at a suitable wavelength (e.g., 530 nm).

Caption: Workflow for MIC determination of ZDEC against Candida.

Time-Kill Assay

This assay provides information on the fungicidal or fungistatic activity of ZDEC over time.

Materials:

• Same as for the broth microdilution assay.

• Sabouraud Dextrose Agar plates.

• Sterile phosphate-buffered saline (PBS).

Procedure:

• Prepare test tubes with RPMI-1640 medium containing ZDEC at various concentrations (e.g., 0.5x, 1x, 2x, and 4x the MIC). Include a drug-free growth control.

• Inoculate each tube with the prepared Candida suspension to a final concentration of approximately 1-5 x 10^5 CFU/mL.

• Incubate the tubes at 35°C with agitation.

• At specified time points (e.g., 0, 2, 4, 8, 12, and 24 hours), withdraw an aliquot from each tube.

• Perform serial dilutions of the aliquots in sterile PBS.

• Plate a known volume of each dilution onto Sabouraud Dextrose Agar plates.

• Incubate the plates at 35°C for 24-48 hours and count the number of colonies (CFU/mL).

• Plot the log10 CFU/mL versus time for each ZDEC concentration. A ≥3-log10 (99.9%) reduction in CFU/mL from the initial inoculum is considered fungicidal activity.

Oxidative Stress Induction Assay

This protocol aims to determine if ZDEC induces the production of reactive oxygen species (ROS) in Candida cells.

Materials:

• Candida cells.

• ZDEC.

• 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA) fluorescent probe.

• PBS.

• Fluorometer or fluorescence microscope.

Procedure:

• Grow Candida cells to the mid-logarithmic phase in a suitable broth medium.

• Harvest the cells by centrifugation, wash with PBS, and resuspend in PBS.

• Treat the cells with various concentrations of ZDEC for a defined period (e.g., 1-3 hours). Include an untreated control.

• Add DCFH-DA to the cell suspensions to a final concentration of 10 µM and incubate in the dark for 30-60 minutes.

• Wash the cells with PBS to remove excess probe.

• Measure the fluorescence intensity using a fluorometer (excitation ~485 nm, emission ~530 nm) or visualize under a fluorescence microscope. An increase in fluorescence indicates the presence of intracellular ROS.

Conclusion

Zinc diethyldithiocarbamate presents a promising, yet underexplored, candidate for antifungal drug development. Its potential to disrupt crucial cellular processes in Candida, such as zinc homeostasis and redox balance, warrants further detailed investigation. The protocols and mechanistic insights provided in these application notes serve as a foundational guide for researchers to systematically evaluate the anti-Candida activity of ZDEC and to elucidate its mode of action. Such studies are critical for the future development of novel therapeutic strategies against candidiasis.

References

• 1. Antifungal activity of diethyldithiocarbamate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Design and synthesis of betulinic acid–dithiocarbamate conjugates as potential antifungal agents against Candida albicans - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. Design and synthesis of betulinic acid–dithiocarbamate conjugates as potential antifungal agents against Candida albicans - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Candidacidal activities of zinc compounds based on incubation time, pH, and ionic strength – An in vitro study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. In Vitro Effects of Zinc Compounds on the Candidacidal Activities of Salivary Antimicrobials - PMC [pmc.ncbi.nlm.nih.gov]
• 6. In Vitro Studies of the Activity of Dithiocarbamate Organoruthenium Complexes against Clinically Relevant Fungal Pathogens [mdpi.com]
• 7. Zinc Limitation Induces a Hyper-Adherent Goliath Phenotype in Candida albicans - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Zinc and Iron Homeostasis: Target-Based Drug Screening as New Route for Antifungal Drug Development - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Nutritional immunity: targeting fungal zinc homeostasis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. The revival of dithiocarbamates: from pesticides to innovative medical treatments - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Diethyldithiocarbamate inhibits in vivo Cu,Zn-superoxide dismutase and perturbs free radical processes in the yeast Saccharomyces cerevisiae cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Oxidative Stress Responses in the Human Fungal Pathogen, Candida albicans - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Integrative Model of Oxidative Stress Adaptation in the Fungal Pathogen Candida albicans | PLOS One [journals.plos.org]
• 15. docta.ucm.es [docta.ucm.es]
• 16. Ergosterol biosynthesis inhibition by the thiocarbamate antifungal agents tolnaftate and tolciclate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Candida albicans Zinc Cluster Protein Upc2p Confers Resistance to Antifungal Drugs and Is an Activator of Ergosterol Biosynthetic Genes - PMC [pmc.ncbi.nlm.nih.gov]
• 18. mdpi.com [mdpi.com]
• 19. Candida albicans zinc cluster protein Upc2p confers resistance to antifungal drugs and is an activator of ergosterol biosynthetic genes - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Heavy Metal Chelation Using Zinc Diethyldithiocarbamate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Heavy metal contamination of aqueous environments is a significant global concern due to the toxicity and persistence of these pollutants. Diethyldithiocarbamates (DDCs) are potent chelating agents that form stable, insoluble complexes with a variety of heavy metal ions.[1][2] Zinc diethyldithiocarbamate (B1195824) (Zn(DDC)₂) serves as an effective precursor for the sequestration of heavy metals, leveraging an exchange mechanism to capture target metal ions. This document provides detailed application notes and experimental protocols for the use of Zinc diethyldithiocarbamate in heavy metal removal studies.

Mechanism of Action

Zinc diethyldithiocarbamate facilitates the removal of heavy metals through a ligand exchange reaction. The diethyldithiocarbamate ligands, initially complexed with zinc, are readily transferred to other heavy metals that have a higher affinity for the DDC ligand. This process results in the precipitation of the new, highly stable metal-DDC complex, effectively removing the target heavy metal from the solution. The general reaction can be represented as:

Zn(DDC)₂ + M²⁺ → M(DDC)₂ + Zn²⁺

(where M²⁺ represents a divalent heavy metal ion with a higher DDC affinity than zinc, such as Pb²⁺, Cu²⁺, or Cd²⁺)

Data Presentation: Heavy Metal Removal Efficiency

The efficiency of heavy metal removal using diethyldithiocarbamate is influenced by factors such as pH, the initial concentration of the metal, and the dosage of the chelating agent. The following tables summarize the removal efficiencies for various heavy metals under different experimental conditions.

Table 1: Metal Removal Efficiency of Diethyldithiocarbamate at Optimal pH [3]

Heavy Metal	Optimal pH for Removal	Removal Efficiency (%)
Lead (Pb)	5.30	46
Cadmium (Cd)	5.30	Highest
Copper (Cu)	Not Specified	Not Specified
Zinc (Zn)	Not Specified	Not Specified

Note: The original study indicated the highest removal for Cadmium at this pH but did not provide a specific percentage in the cited text. The study also compared diethyldithiocarbamate with diphenyldithiocarbamate, noting the latter had higher removal efficiencies.

Table 2: Heavy Metal Removal from Electroplating Wastewater [4]

Heavy Metal	Initial Concentration (mg/L)	Treatment Process	Final Concentration (mg/L)
Zinc (Zn)	940	HydroMet Alpha ME/X4	1.7
Nickel (Ni)	52	HydroMet Alpha ME/X4	0.1

HydroMet Alpha ME/X4 is a commercial precipitating agent, and this data illustrates the effectiveness of such agents in industrial wastewater.

Experimental Protocols

Protocol 1: Synthesis of Zinc Diethyldithiocarbamate (Zn(DDC)₂)

This protocol describes a two-step synthesis process for Zinc diethyldithiocarbamate.

Materials:

• Diethylamine (B46881)

• Carbon disulfide (CS₂)

• Sodium hydroxide (B78521) (NaOH)

• Zinc chloride (ZnCl₂) or Zinc sulfate (B86663) (ZnSO₄)

• Distilled water

• Ethanol

• Ice bath

• Magnetic stirrer and stir bar

• Beakers and flasks

• Buchner funnel and filter paper

• Drying oven

Procedure:

Step 1: Synthesis of Sodium Diethyldithiocarbamate

• In a fume hood, prepare a solution of sodium hydroxide in distilled water.

• In a separate beaker, dissolve diethylamine in ethanol.

• Place the diethylamine solution in an ice bath and slowly add carbon disulfide dropwise while stirring continuously. This reaction is exothermic.

• After the addition of carbon disulfide is complete, slowly add the sodium hydroxide solution to the reaction mixture, maintaining the temperature below 10°C.

• Continue stirring for 1-2 hours in the ice bath to ensure the completion of the reaction. The product of this step is sodium diethyldithiocarbamate.

Step 2: Synthesis of Zinc Diethyldithiocarbamate

• Prepare an aqueous solution of zinc chloride or zinc sulfate.

• Slowly add the zinc salt solution to the sodium diethyldithiocarbamate solution prepared in Step 1 while stirring vigorously.

• A white precipitate of Zinc diethyldithiocarbamate will form immediately.

• Continue stirring for another 30 minutes to ensure complete precipitation.

• Collect the precipitate by vacuum filtration using a Buchner funnel.

• Wash the precipitate several times with distilled water to remove any unreacted reagents and by-products.

• Dry the collected Zinc diethyldithiocarbamate in a drying oven at a low temperature (e.g., 50-60°C) to a constant weight.

• The synthesized product can be characterized by FTIR, ¹H NMR, and ¹³C NMR spectroscopy.[5]

Protocol 2: Heavy Metal Removal from Aqueous Solution

This protocol outlines the general procedure for using synthesized or commercial Zinc diethyldithiocarbamate to remove heavy metals from a prepared aqueous solution.

Materials:

• Zinc diethyldithiocarbamate (Zn(DDC)₂)

• Stock solutions of heavy metal salts (e.g., lead nitrate, copper sulfate, cadmium chloride)

• Distilled water

• pH meter

• Solutions of 0.1 M HCl and 0.1 M NaOH for pH adjustment

• Beakers or flasks

• Magnetic stirrer and stir bar

• Syringe filters (0.45 µm)

• Sample vials

Procedure:

• Preparation of Heavy Metal Solution: Prepare a working solution of the target heavy metal at a known concentration (e.g., 10 ppm) by diluting the stock solution with distilled water.

• pH Adjustment: Adjust the pH of the heavy metal solution to the desired value using 0.1 M HCl or 0.1 M NaOH. The optimal pH for removal can vary depending on the metal.[3]

• Addition of Zn(DDC)₂: Add a predetermined amount of Zinc diethyldithiocarbamate to the heavy metal solution. The amount can be calculated based on the stoichiometry of the expected reaction, though an excess is often used to ensure complete removal.

• Chelation Reaction: Stir the mixture vigorously for a specified period (e.g., 30-60 minutes) to allow for the chelation reaction and precipitation of the metal-DDC complex.

• Sample Collection and Filtration: After the reaction period, collect a sample of the solution. Filter the sample through a 0.45 µm syringe filter to remove the precipitated complex.

• Post-Treatment Analysis: Analyze the filtrate for the residual concentration of the heavy metal using an appropriate analytical technique (see Protocol 3).

• Calculation of Removal Efficiency: Calculate the removal efficiency using the following formula: Removal Efficiency (%) = [(Initial Concentration - Final Concentration) / Initial Concentration] x 100

Protocol 3: Post-Treatment Analysis of Metal Concentration

Accurate determination of the residual heavy metal concentration is crucial for evaluating the effectiveness of the chelation process.

Analytical Techniques:

• Atomic Absorption Spectrometry (AAS): A widely used and reliable technique for quantifying the concentration of specific metal ions in a solution.[6]

• Inductively Coupled Plasma-Mass Spectrometry (ICP-MS): Offers very high sensitivity and is suitable for determining trace and ultra-trace concentrations of heavy metals.[7]

• UV-Vis Spectrophotometry: Can be used for some metals after the formation of a colored complex with a suitable reagent.

General Procedure (using AAS as an example):

• Instrument Calibration: Calibrate the Atomic Absorption Spectrometer using a series of standard solutions of the target heavy metal of known concentrations.

• Sample Preparation: The filtered sample from Protocol 2 may need to be acidified (e.g., with nitric acid) to prevent the precipitation of any remaining metal ions.

• Sample Analysis: Introduce the prepared sample into the AAS and measure the absorbance.

• Concentration Determination: Determine the concentration of the heavy metal in the sample by comparing its absorbance to the calibration curve.

Visualizations

Caption: Ligand exchange mechanism of Zinc Diethyldithiocarbamate for heavy metal removal.

Caption: Experimental workflow for heavy metal removal using Zinc Diethyldithiocarbamate.

References

• 1. benchchem.com [benchchem.com]
• 2. scribd.com [scribd.com]
• 3. researchgate.net [researchgate.net]
• 4. faerber-schmid.ch [faerber-schmid.ch]
• 5. researchgate.net [researchgate.net]
• 6. tandfonline.com [tandfonline.com]
• 7. scispace.com [scispace.com]

Application Note and Protocol for the HPLC Determination of Zinc Diethyldithiocarbamate in Latex

This document provides detailed methodologies for the quantitative analysis of zinc diethyldithiocarbamate (B1195824) (ZDEC), a common accelerator used in the vulcanization of latex products. The protocols are intended for researchers, scientists, and professionals in drug development and quality control who need to assess the presence and quantity of ZDEC in latex-containing materials. Two primary high-performance liquid chromatography (HPLC) methods are described: a direct analysis method and a pre-column derivatization method.

Introduction

Zinc diethyldithiocarbamate (ZDEC) is a widely used accelerator in the vulcanization of rubber. While it is essential for achieving desirable physical properties in latex products, residual ZDEC can be a concern due to its potential to cause allergic contact dermatitis. Therefore, sensitive and reliable analytical methods are required to monitor its levels in various latex-based materials, including medical gloves and condoms. High-performance liquid chromatography (HPLC) is a powerful technique for this purpose, offering high specificity and sensitivity.

This application note details two effective HPLC-based protocols for ZDEC determination in latex:

• Direct Analysis Method: This approach involves the direct measurement of ZDEC after extraction from the latex matrix. To address the inherent instability of the zinc complex during analysis, a "protecting" agent is added to the sample extract to prevent transmetalation with metallic components of the HPLC system.[1][2][3][4]

• Pre-column Derivatization Method: This method enhances the stability and detectability of ZDEC by converting it into a more stable metal complex, typically with copper (II) sulfate (B86663), prior to chromatographic analysis.[5][6][7] This method is particularly useful for analyzing ZDEC released into simulated biological fluids like artificial sweat.[5][7]

Experimental Protocols

This method is suitable for the direct quantification of ZDEC in latex products.

2.1.1. Materials and Reagents

• Acetonitrile (B52724) (HPLC grade)

• Zinc diethyldithiocarbamate (ZDEC) standard

• Zinc dimethyldithiocarbamate (B2753861) (ZDMC) (as a protecting agent)[1]

• Water (HPLC grade)

• Latex sample (e.g., gloves, condoms)

2.1.2. Sample Preparation: Extraction

• Cut a known weight or surface area of the latex sample into small pieces.

• Place the pieces into a suitable vessel (e.g., a glass flask).

• Add a specific volume of acetonitrile to the vessel to fully immerse the sample.

• Agitate the sample for a predetermined period (e.g., 30 minutes) at room temperature to extract the ZDEC.[1]

• Filter the extract through a 0.45 µm syringe filter to remove any particulate matter.

2.1.3. Sample Preparation: Addition of Protecting Agent

• To prevent the degradation of ZDEC during analysis, add a known concentration of ZDMC to the filtered extract.[1][4] A typical concentration is 300 µg of ZDMC per 600 µL of extract.[1]

• Vortex the sample to ensure complete dissolution of the ZDMC.[1]

2.1.4. HPLC Conditions

• Column: Reversed-phase C18 column[1][3]

• Mobile Phase: Gradient elution with acetonitrile and water[1][3]

• Flow Rate: 1.0 mL/min

• Injection Volume: 20 µL

• Detection: UV at 260 nm[1][3][6]

• Column Temperature: 30 °C

2.1.5. Calibration

Prepare a series of standard solutions of ZDEC in acetonitrile containing the same concentration of ZDMC as the samples. The typical concentration range for calibration standards is 31.3 to 500 µg/mL.[1]

This method is particularly effective for determining ZDEC that has leached from a latex product into a liquid matrix.

2.2.1. Materials and Reagents

• Dichloromethane (B109758) (HPLC grade)[5]

• Copper (II) sulfate solution[5][7]

• ZDEC standard

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Artificial sweat solution (if applicable)[5][7]

• Latex sample

2.2.2. Sample Preparation: Extraction and Derivatization

• Incubate a known quantity of the latex sample in a specific volume of the extraction medium (e.g., artificial sweat) for a defined period.[5]

• Extract the ZDEC from the aqueous medium using dichloromethane.[5][7]

• Evaporate the dichloromethane extract to dryness under a gentle stream of nitrogen.[5]

• Re-dissolve the residue in a known volume of dichloromethane.[5][7]

• Add a solution of copper (II) sulfate to the re-dissolved extract to form the copper-diethyldithiocarbamate complex.[5][7]

2.2.3. HPLC Conditions

• Column: Reversed-phase C18 column[5][6]

• Mobile Phase: Isocratic elution with a mixture of acetonitrile and water.

• Flow Rate: 1.0 mL/min

• Injection Volume: 20 µL

• Detection: UV at 435 nm[5][6][7]

• Column Temperature: Ambient

2.2.4. Calibration

Prepare a series of ZDEC standard solutions and subject them to the same derivatization procedure as the samples to create a calibration curve.

Data Presentation

The following table summarizes the key quantitative parameters for the two described HPLC methods.

Parameter	Method 1: Direct Analysis	Method 2: Pre-column Derivatization	Reference(s)
Analyte	Zinc Diethyldithiocarbamate (ZDEC)	Copper-Diethyldithiocarbamate Complex	N/A
Detection Wavelength	260 nm	435 nm	[1][5]
Limit of Detection (LOD)	5 µg/mL	0.25 µg/mL	[1][2][5][7]
Limit of Quantification (LOQ)	Not explicitly stated, but higher than LOD	0.86 µg/mL	[5][7]
Linearity Range	31.3 - 500 µg/mL	Not explicitly stated	[1]

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the HPLC determination of ZDEC in latex samples.

Caption: Workflow for HPLC determination of ZDEC in latex.

References

• 1. stacks.cdc.gov [stacks.cdc.gov]
• 2. [PDF] Determination of zinc dialkyldithiocarbamates in latex condoms. | Semantic Scholar [semanticscholar.org]
• 3. Determination of zinc dialkyldithiocarbamates in latex condoms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Determination of zinc diethyldithiocarbamate released into artificial sweat from natural rubber latex vulcanizates by HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for the Synthesis of Zinc Sulfide Nanowires Using Zinc Diethyldithiocarbamate as a Precursor

Audience: Researchers, scientists, and drug development professionals.

Introduction

Zinc sulfide (B99878) (ZnS) is a wide-bandgap semiconductor with significant applications in optoelectronic devices, bio-imaging, and photocatalysis. The synthesis of one-dimensional ZnS nanostructures, such as nanowires, is of particular interest due to their unique electronic and optical properties. The use of single-source precursors, like zinc diethyldithiocarbamate (B1195824), offers a reliable and reproducible method for the controlled synthesis of high-quality ZnS nanowires. This document provides detailed application notes and experimental protocols for the synthesis of ZnS nanowires utilizing zinc diethyldithiocarbamate as a precursor.

Principle of the Method

The synthesis of ZnS nanowires from zinc diethyldithiocarbamate, [Zn(S₂CNEt₂)₂], typically involves the thermal decomposition of this single-source precursor in a high-boiling point solvent. This solvothermal method allows for the controlled growth of nanowires. In this process, the precursor provides both the zinc and sulfur elements required for the formation of ZnS. The decomposition of the precursor in the presence of a coordinating solvent, such as oleylamine, facilitates the formation of high-aspect-ratio wurtzite ZnS nanowires.[1][2] The solvent not only acts as a reaction medium but also influences the growth and morphology of the resulting nanostructures.

Another established method is the gold nanocluster-catalyzed vapor-liquid-solid (VLS) growth process, where the precursor is thermally decomposed, and the resulting elements are incorporated into a growing nanowire through a liquid alloy catalyst.[3][4]

Data Presentation

The following table summarizes the quantitative data from representative studies on the synthesis of ZnS nanowires using zinc dithiocarbamate (B8719985) precursors.

Precursor	Synthesis Method	Solvent/Environment	Temperature (°C)	Reaction Time	Nanowire Dimensions (Diameter x Length)	Crystal Structure	Reference
Zinc diethyldithiocarbamate	Solvothermal	Oleylamine	300	Not Specified	4 nm x 300 nm	Wurtzite	[2]
Zinc diisobutyldithiocarbamate	Solvothermal	Oleylamine	230	Not Specified	3 nm x 35 nm (nanorods)	Wurtzite	[2]
Zinc dibutyldithiocarbamate	Solvothermal	Dodecylamine/PPh₃	280	Not Specified	2 nm x up to 10 µm	Not Specified	[2]
Zinc diethyldithiocarbamate	VLS Growth	Gold Nanoclusters	Not Specified	Not Specified	Not Specified	Wurtzite	[3][4]

Experimental Protocols

Protocol 1: Solvothermal Synthesis of ZnS Nanowires

This protocol is based on the solvothermal decomposition of zinc diethyldithiocarbamate in oleylamine.[2]

Materials:

• Zinc diethyldithiocarbamate ([Zn(S₂CNEt₂)₂])

• Oleylamine (OLA)

• Methanol (B129727)

• Toluene (B28343)

• Three-neck flask

• Heating mantle with temperature controller

• Condenser

• Magnetic stirrer

• Inert gas supply (Argon or Nitrogen)

• Centrifuge

Procedure:

• Reaction Setup: In a typical synthesis, add a specific amount of zinc diethyldithiocarbamate to a three-neck flask containing oleylamine. The flask is then equipped with a condenser, a temperature probe, and a magnetic stir bar.

• Inert Atmosphere: Purge the reaction flask with an inert gas (e.g., Argon) for 15-20 minutes to remove oxygen. Maintain a gentle flow of the inert gas throughout the reaction.

• Heating: Heat the mixture to the desired reaction temperature (e.g., 300 °C) under vigorous stirring.[2]

• Reaction: Maintain the reaction temperature for a specific duration to allow for the growth of nanowires. The reaction time can be varied to control the aspect ratio of the nanowires.

• Cooling: After the reaction is complete, turn off the heating and allow the solution to cool down to room temperature naturally.

• Purification:

  • Add an excess of methanol to the cooled solution to precipitate the ZnS nanowires.

  • Centrifuge the mixture to collect the precipitate.

  • Discard the supernatant.

  • Re-disperse the precipitate in toluene and repeat the precipitation and centrifugation steps with methanol at least two more times to remove any unreacted precursors and solvent.

• Drying: Dry the final product under vacuum overnight.

• Characterization: The synthesized ZnS nanowires can be characterized using Transmission Electron Microscopy (TEM) for morphology and size distribution, X-ray Diffraction (XRD) for crystal structure analysis, and Photoluminescence (PL) spectroscopy for optical properties.

Protocol 2: Vapor-Liquid-Solid (VLS) Synthesis of ZnS Nanowires

This protocol describes a general procedure for the VLS synthesis of ZnS nanowires using zinc diethyldithiocarbamate and gold nanoclusters as catalysts.[3][4]

Materials:

• Zinc diethyldithiocarbamate ([Zn(S₂CNEt₂)₂])

• Substrate (e.g., silicon wafer)

• Gold nanoclusters (as catalyst)

• Tube furnace

• Quartz tube

• Inert gas supply (e.g., Argon) with a carrier gas line

Procedure:

• Substrate Preparation: Deposit a thin layer of gold nanoclusters onto the substrate.

• Precursor Placement: Place a crucible containing zinc diethyldithiocarbamate in the upstream, hotter zone of the quartz tube within the tube furnace. Place the gold-coated substrate in the downstream, cooler zone.

• Inert Atmosphere: Purge the quartz tube with an inert gas (e.g., Argon) to remove any oxygen.

• Heating: Heat the furnace to a temperature sufficient to vaporize the zinc diethyldithiocarbamate precursor. The vapor is then transported by the carrier gas to the substrate.

• Nanowire Growth: The precursor decomposes on the substrate, and the zinc and sulfur atoms dissolve into the gold nanoclusters, forming a eutectic liquid alloy. As more precursor decomposes, the alloy becomes supersaturated, and ZnS precipitates out, leading to the growth of a nanowire.

• Cooling: After the desired growth time, turn off the furnace and allow it to cool to room temperature under the inert gas flow.

• Characterization: The as-synthesized ZnS nanowires on the substrate can be characterized using Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM) to analyze their morphology, length, and diameter.

Visualizations

Caption: Workflow for the solvothermal synthesis of ZnS nanowires.

Caption: Logical workflow of the Vapor-Liquid-Solid (VLS) growth of ZnS nanowires.

References

• 1. Understanding the role of zinc dithiocarbamate complexes as single source precursors to ZnS nanomaterials - Nanoscale Advances (RSC Publishing) [pubs.rsc.org]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Synthesis of CdS and ZnS nanowires using single-source molecular precursors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Improving the Aqueous Solubility of Zinc Diethyldithiocarbamate (ZDDC)

Welcome to the technical support center for Zinc Diethyldithiocarbamate (B1195824) (ZDDC). This resource is designed for researchers, scientists, and drug development professionals to address challenges related to the low aqueous solubility of ZDDC.

Frequently Asked Questions (FAQs)

Q1: What is the intrinsic aqueous solubility of ZDDC?

A1: Zinc diethyldithiocarbamate (ZDDC) is an organosulfur compound that is sparingly soluble in water.[1] Its intrinsic solubility in water is extremely low, reported to be approximately 0.0006 mg/L.[2] It is, however, soluble in organic solvents like benzene (B151609) and chloroform, and slightly soluble in acetone.

Q2: Why is improving the aqueous solubility of ZDDC important for research?

A2: Improving the aqueous solubility of ZDDC is critical for its application in biological and pharmaceutical research. Although it has shown potent anti-cancer activity in vitro, its use is limited by its poor solubility in biological fluids and rapid metabolism.[2][3] Enhanced solubility can lead to improved bioavailability, more reliable experimental results in aqueous media, and the potential for developing therapeutic formulations.[4]

Q3: What are the primary strategies to enhance the aqueous solubility of ZDDC?

A3: The main strategies involve chemical and physical modifications to overcome the compound's hydrophobic nature. These include:

• pH Adjustment: Altering the pH of the aqueous medium can influence the stability and solubility of ZDDC.[5][6]

• Co-solvency: Using water-miscible organic solvents (co-solvents) like DMSO or ethanol (B145695) can significantly increase solubility.[5]

• Complexation with Cyclodextrins: Encapsulating ZDDC within cyclodextrin (B1172386) molecules can dramatically enhance its aqueous solubility.[2][3]

• Nanoparticle Formulation: Creating nanocomplexes, for instance with zinc oxide nanoparticles, can improve dispersion and efficacy in aqueous systems.[7][8]

• Use of Surfactants: Adding surfactants can help prevent aggregation and improve dispersion in water.[5]

Troubleshooting Guides & Experimental Protocols

This section provides detailed, step-by-step guidance for common solubility challenges.

Issue 1: ZDDC precipitates when added to my aqueous buffer.

This is the most common issue due to ZDDC's low intrinsic solubility.

Solution A: pH Adjustment

The stability of dithiocarbamates is highly pH-dependent. The half-life of dithiocarbamates increases significantly with higher pH.[6]

• Troubleshooting Steps:

  • Attempt to dissolve ZDDC in buffers with varying pH values (e.g., pH 7.4, 8.0, 9.0).

  • Observe for any visual improvement in solubility or reduction in precipitation.

  • Be aware that at low pH (e.g., pH 5), dithiocarbamates can decompose rapidly.[6]

• Illustrative Data: The following table shows the relationship between pH and the stability (half-life) of dithiocarbamates in aqueous solutions, which correlates with their ability to remain in solution.

pH	Half-life (hours)[6]
5	0.08
6	0.85
7	8.3
8	84
9	840

Solution B: Co-Solvent System

Using a small amount of a water-miscible organic solvent can help solubilize ZDDC before dilution in an aqueous medium.

• Experimental Protocol: Co-solvency Method

  • Stock Solution: Prepare a high-concentration stock solution of ZDDC in 100% Dimethyl Sulfoxide (DMSO).

  • Working Solution: Add the DMSO stock solution dropwise to your aqueous buffer while vortexing or stirring vigorously.

  • Final Concentration: Ensure the final concentration of DMSO in your aqueous solution is low (typically <1% v/v) to avoid solvent-induced artifacts in biological assays.

  • Observation: If precipitation still occurs, try slightly increasing the final DMSO concentration or using a different co-solvent like ethanol.[5]

Issue 2: Standard methods are insufficient for achieving the desired concentration.

For applications requiring higher concentrations of soluble ZDDC, more advanced formulation strategies are necessary.

Solution C: Complexation with Cyclodextrins

Cyclodextrins (CDs) are cyclic oligosaccharides that can encapsulate hydrophobic molecules like ZDDC, forming inclusion complexes with significantly enhanced water solubility.[3][9] Beta-cyclodextrins such as Hydroxypropyl-β-cyclodextrin (HP-β-CD) and Sulfobutyl ether-β-cyclodextrin (SBE-β-CD) are commonly used.[4]

• Experimental Protocol: Cyclodextrin Inclusion Complex Formation

  • Preparation: Prepare aqueous solutions of HP-β-CD or SBE-β-CD at various concentrations (e.g., 5%, 10%, 15%, 20% w/v).

  • Complexation: Add an excess amount of ZDDC powder to each cyclodextrin solution.

  • Equilibration: Shake the mixtures at a constant temperature (e.g., 25°C) for 24-48 hours to ensure equilibrium is reached.

  • Separation: After equilibration, centrifuge the samples to pellet the undissolved ZDDC.

  • Quantification: Collect the supernatant and determine the concentration of dissolved ZDDC using a suitable analytical method (e.g., UV-Vis spectrophotometry).

• Quantitative Data: Studies have shown a dramatic increase in ZDDC solubility with increasing cyclodextrin concentration.

Cyclodextrin (20% w/w)	ZDDC Solubility (mg/mL)[9]	Solubility Increase (Fold)
None (Intrinsic)	0.0000006	1
SBE-β-CD	3.92	~6,533,000
HP-β-CD	4.46	~7,433,000

Solution D: Nanoparticle Formulation

Nanoformulations can improve the delivery and apparent solubility of ZDDC. This involves creating nanocomplexes where ZDDC is associated with nanoparticles, such as zinc oxide nanoparticles.[7][8]

• Conceptual Workflow:

  • Synthesize a stable nanoparticle colloid (e.g., zinc oxide nanoparticles).

  • Prepare a solution of the diethyldithiocarbamate ligand.

  • Mix the nanoparticle colloid with the ligand solution under controlled conditions to form the ZDDC-nanocomplex.

  • Purify the resulting nanocomplexes through centrifugation and washing.

  • Characterize the final product for size, stability, and drug loading.

Visual Guides

Experimental Workflow for Solubility Enhancement

This diagram outlines a logical progression of steps to troubleshoot and improve the solubility of ZDDC.

Caption: Decision workflow for enhancing ZDDC aqueous solubility.

Mechanism of Action: ZDDC and NF-κB Pathway

Improved solubility enhances the bioavailability of ZDDC, allowing it to effectively inhibit the NF-κB signaling pathway, a mechanism relevant to its anti-cancer properties.[2][9]

Caption: ZDDC inhibits the proteasome, preventing NF-κB activation.

References

• 1. CAS 14324-55-1: Zinc diethyldithiocarbamate | CymitQuimica [cymitquimica.com]
• 2. Preparation and Characterisation of Zinc Diethyldithiocarbamate–Cyclodextrin Inclusion Complexes for Potential Lung Cancer Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 3. cyclodextrinnews.com [cyclodextrinnews.com]
• 4. Preparation and Characterisation of Zinc Diethyldithiocarbamate-Cyclodextrin Inclusion Complexes for Potential Lung Cancer Treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. A comparative study of smart nanoformulations of diethyldithiocarbamate with Cu4O3 nanoparticles or zinc oxide nanoparticles for efficient eradication of metastatic breast cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]

Technical Support Center: Enhancing Zinc Diethyldithiocarbamate (ZDEC) Solubility with Cyclodextrins

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing cyclodextrins to improve the aqueous solubility of Zinc diethyldithiocarbamate (B1195824) (ZDEC). Zinc diethyldithiocarbamate, a metabolite of disulfiram, has demonstrated significant anti-cancer properties, but its poor water solubility limits its therapeutic application.[1][2][3][4][5][6] Cyclodextrin (B1172386) complexation is a promising strategy to overcome this challenge.[1][2][3][7]

Frequently Asked Questions (FAQs)

Q1: What are cyclodextrins and how do they increase the solubility of ZDEC?

A1: Cyclodextrins (CDs) are cyclic oligosaccharides with a hydrophilic outer surface and a lipophilic inner cavity.[2][6] This structure allows them to encapsulate poorly water-soluble molecules, like ZDEC, forming inclusion complexes.[6][8] The hydrophilic exterior of the cyclodextrin then interacts with water, effectively solubilizing the ZDEC-CD complex and thereby increasing the overall aqueous solubility of ZDEC.[6]

Q2: Which types of cyclodextrins are most effective for solubilizing ZDEC?

A2: Studies have shown that modified beta-cyclodextrins, specifically 2-hydroxypropyl-β-cyclodextrin (HP-β-CD) and sulfobutyl ether-β-cyclodextrin (SBE-β-CD), are effective in enhancing the solubility of ZDEC.[1][2][3][4] Both have been shown to significantly increase the aqueous solubility of ZDEC.[2][3][4]

Q3: What is a phase solubility study and why is it important?

A3: A phase solubility study is a fundamental experiment used to determine the effect of a complexing agent (cyclodextrin) on the solubility of a poorly soluble compound (ZDEC). It helps to determine the stoichiometry of the inclusion complex and its stability constant. The resulting phase solubility diagram provides crucial information for formulation development.[9][10] For ZDEC, the phase solubility diagram has been identified as an Ap-type, which suggests the formation of higher-order complexes.[2][3][4]

Q4: How can I confirm the formation of a ZDEC-cyclodextrin inclusion complex?

A4: Several analytical techniques can be used to confirm the formation of an inclusion complex in the solid state. These include Differential Scanning Calorimetry (DSC), Thermogravimetric Analysis (TGA), Fourier-Transform Infrared Spectroscopy (FT-IR), and X-ray Powder Diffraction (XRD).[1][3][4][5][11] These methods can detect changes in the physicochemical properties of ZDEC when it is encapsulated within the cyclodextrin cavity.

Q5: What is the expected solubility enhancement for ZDEC with cyclodextrins?

A5: Published data indicates that the solubility of ZDEC can be significantly increased. For instance, with 20% w/w solutions of HP-β-CD and SBE-β-CD, the solubility of ZDEC can reach approximately 4 mg/mL.[3][4][7]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Low ZDEC solubility enhancement.	- Inappropriate cyclodextrin type or concentration.- Incomplete complex formation.- pH of the medium is not optimal.	- Test both HP-β-CD and SBE-β-CD at various concentrations (e.g., 1% to 20% w/w).- Ensure adequate mixing time and energy (e.g., sonication followed by several days of agitation).- While not extensively reported for ZDEC, the pH of the aqueous medium can influence the stability of some cyclodextrin complexes. Consider buffering your solution.
Precipitation occurs upon standing.	- The concentration of the ZDEC-CD complex exceeds its solubility limit.- The complex is unstable over time.	- Determine the saturation solubility from the phase solubility diagram and avoid supersaturation.- Prepare fresh solutions before use. For storage, consider freeze-drying the complex to form a stable solid powder.
Inconclusive results from characterization techniques (DSC, FT-IR, etc.).	- Insufficient amount of inclusion complex formed.- Physical mixture of ZDEC and CD being analyzed instead of a true inclusion complex.- Instrument sensitivity or parameters are not optimized.	- Ensure the preparation method (e.g., freeze-drying) is appropriate for maximizing complex formation.- Always analyze the pure components and their physical mixture as controls to clearly identify the unique characteristics of the inclusion complex.- Consult instrument manuals and relevant literature for optimal settings for analyzing cyclodextrin complexes.
Variability in experimental results.	- Inconsistent preparation of cyclodextrin solutions.- Fluctuation in temperature during the experiment.- Inaccurate measurement of ZDEC concentration.	- Prepare cyclodextrin solutions gravimetrically for higher accuracy.- Use a temperature-controlled shaker or water bath to maintain a constant temperature.- Validate your analytical method for quantifying ZDEC in the presence of cyclodextrins.

Quantitative Data Summary

The following table summarizes the solubility enhancement of ZDEC with different cyclodextrins as reported in the literature.

Cyclodextrin Type	Concentration (% w/w)	ZDEC Solubility (mg/mL)	Reference
HP-β-CD	20	~4.46 ± 0.17	[2]
SBE-β-CD	20	~3.92 ± 0.07	[2]

Experimental Protocols

Protocol 1: Phase Solubility Study

This protocol is adapted from the Higuchi and Connors method.[6]

Objective: To determine the effect of cyclodextrin concentration on the aqueous solubility of ZDEC.

Materials:

• Zinc diethyldithiocarbamate (ZDEC)

• 2-hydroxypropyl-β-cyclodextrin (HP-β-CD) or Sulfobutyl ether-β-cyclodextrin (SBE-β-CD)

• HPLC-grade water

• Vials with screw caps

• Vortex mixer

• Sonicator

• Orbital shaker

• 0.22 µm syringe filters

• HPLC or UV-Vis spectrophotometer for ZDEC quantification

Procedure:

• Prepare a series of aqueous solutions of the chosen cyclodextrin (e.g., 1%, 5%, 10%, 15%, and 20% w/w) in HPLC-grade water.

• Add an excess amount of ZDEC powder to 1 mL of each cyclodextrin solution in separate vials.

• Tightly cap the vials and vortex for 2 minutes to ensure the powder is well-suspended.

• Sonicate the suspensions for 2 hours.

• Place the vials on an orbital shaker and agitate at a constant speed (e.g., 150 rpm) at room temperature for 72 hours to reach equilibrium.

• After equilibration, centrifuge the samples to pellet the excess, undissolved ZDEC.

• Carefully collect the supernatant and filter it through a 0.22 µm syringe filter.

• Dilute the filtered solution with a suitable solvent and quantify the concentration of dissolved ZDEC using a validated analytical method (e.g., HPLC or UV-Vis spectrophotometry).

• Plot the concentration of dissolved ZDEC (M) against the concentration of the cyclodextrin (M) to generate the phase solubility diagram.

Protocol 2: Preparation of Solid ZDEC-Cyclodextrin Inclusion Complexes by Freeze-Drying

Objective: To prepare a stable, solid form of the ZDEC-cyclodextrin inclusion complex.

Materials:

• ZDEC

• HP-β-CD or SBE-β-CD

• HPLC-grade water

• Stir plate and magnetic stir bar

• Freeze-dryer

Procedure:

• Prepare a solution of the desired cyclodextrin in HPLC-grade water (e.g., 20% w/w).

• Add an excess amount of ZDEC to the cyclodextrin solution.

• Stir the mixture for 72 hours at room temperature to ensure maximum complex formation.

• After stirring, centrifuge the solution to remove any un-complexed ZDEC.

• Carefully decant the supernatant containing the soluble ZDEC-cyclodextrin complex.

• Freeze the solution at a low temperature (e.g., -80 °C) until it is completely solid.

• Lyophilize the frozen solution using a freeze-dryer until a dry powder is obtained.

• The resulting powder is the solid ZDEC-cyclodextrin inclusion complex, which can be stored for further characterization and use.

Visualizations

Caption: Experimental workflow for ZDEC-cyclodextrin solubility studies and solid complex preparation.

Caption: Mechanism of ZDEC solubility enhancement via cyclodextrin inclusion complex formation.

References

• 1. search.informit.org [search.informit.org]
• 2. search.informit.org [search.informit.org]
• 3. researchgate.net [researchgate.net]
• 4. Preparation and Characterisation of Zinc Diethyldithiocarbamate-Cyclodextrin Inclusion Complexes for Potential Lung Cancer Treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. cyclodextrinnews.com [cyclodextrinnews.com]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. farmaciajournal.com [farmaciajournal.com]
• 10. publishing.emanresearch.org [publishing.emanresearch.org]
• 11. Analytical techniques for characterization of cyclodextrin complexes in the solid state: A review - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Stability Issues of Zinc Diethyldithiocarbamate (ZDTC) in Analytical Methods

Welcome to the technical support center for Zinc diethyldithiocarbamate (B1195824) (ZDTC). This resource is designed to assist researchers, scientists, and drug development professionals in overcoming the inherent stability challenges associated with the analysis of ZDTC. Here you will find troubleshooting guides and frequently asked questions (FAQs) to ensure accurate and reproducible results in your analytical endeavors.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns when working with Zinc diethyldithiocarbamate (ZDTC) in analytical methods?

A1: The primary stability issues with ZDTC include its susceptibility to degradation under various conditions and its tendency to undergo transmetalation. ZDTC is sensitive to light, moisture, and heat.[1] It is also unstable in acidic or alkaline solutions, with its decomposition rate being directly proportional to the H+ ion concentration.[2] Furthermore, in analytical systems like HPLC, the zinc in ZDTC can be displaced by other metals, particularly nickel from stainless steel components, leading to inaccurate quantification.[3][4]

Q2: My ZDTC sample is showing poor recovery during HPLC analysis. What could be the cause?

A2: Poor recovery of ZDTC during HPLC analysis is often due to transmetalation, where the zinc ion in the ZDTC complex is exchanged for metal ions from the HPLC system, such as nickel from stainless steel tubing and frits.[3][4] The diethyldithiocarbamate (DDC) ligand has a higher affinity for other metals like copper(II) and nickel(II) than for zinc(II).[3] This leads to the formation of different metal-DDC complexes and a corresponding loss of the ZDTC signal. Degradation of ZDTC due to pH, light, or temperature instability can also contribute to low recovery.[1]

Q3: How can I improve the aqueous solubility of ZDTC for my experiments?

A3: ZDTC has very low intrinsic solubility in water (approximately 0.0006 mg/L).[5] To enhance its solubility, you can form inclusion complexes with cyclodextrins (CDs).[5] Both sulfobutyl ether β-cyclodextrin (SBE-CD) and hydroxypropyl-β-cyclodextrin (HP-CD) have been shown to significantly increase the aqueous solubility of ZDTC by encapsulating the lipophilic drug molecule within the CD cavity.[5]

Q4: What is pre-column derivatization and how can it help in ZDTC analysis?

A4: Pre-column derivatization is a technique where the analyte of interest (ZDTC) is reacted with a reagent to form a more stable and easily detectable derivative before it is injected into the HPLC system. For ZDTC, derivatization with copper(II) sulfate (B86663) or cobalt(II) chloride can be employed.[3][6][7] The resulting copper or cobalt dithiocarbamate (B8719985) complexes are more stable than ZDTC and are less prone to transmetalation during chromatography.[3][6] Studies have shown that using copper(II) sulfate as a complexing agent results in high recovery of the dithiocarbamate.[6][7]

Troubleshooting Guides

Issue 1: Peak Tailing or Splitting in HPLC Chromatogram

Possible Cause	Troubleshooting Step
Transmetalation on the column	Use a PEEK-lined column and tubing to minimize contact with metal surfaces.[4] Alternatively, saturate the HPLC system with a zinc salt solution to create a zinc-rich environment and prevent zinc from being stripped from the ZDTC complex.[4]
On-column degradation	Ensure the mobile phase pH is neutral and buffered. ZDTC is more stable in neutral and alkaline environments. Protect the sample from light and maintain a controlled, cool temperature in the autosampler.
Interaction with active sites on the stationary phase	Use a well-end-capped C18 column. Consider adding a competing agent to the mobile phase, such as an excess of a different dithiocarbamate complex like zinc dimethyldithiocarbamate (B2753861) (ZDMC), to block active sites.

Issue 2: Inconsistent and Non-Reproducible Quantification

Possible Cause	Troubleshooting Step
Sample degradation prior to injection	Prepare samples fresh and protect them from light. If storage is necessary, keep them at low temperatures (-20°C or -80°C).[5] Use solvents that are free of metal contaminants.
Incomplete derivatization	Optimize the reaction conditions for pre-column derivatization, including reagent concentration, reaction time, and temperature, to ensure complete conversion of ZDTC to the more stable complex.
Variability in HPLC system conditions	Equilibrate the column thoroughly before each run. Regularly passivate the HPLC system with an appropriate agent if using stainless steel components.

Quantitative Data Summary

Table 1: pH-Dependent Stability of Dithiocarbamates

pH	Half-life (hours)
5	0.08
6	0.85
7	8.3
8	84
9	840
(Data adapted from Bode and Tusche, 1957, as cited in[2])

Table 2: HPLC Method Parameters and Detection Limits for ZDTC Analysis

Method	Column	Mobile Phase	Detection	Limit of Detection (LOD)	Limit of Quantitation (LOQ)
Direct analysis with ZDMC as protecting agent	Reversed-phase C18	Acetonitrile/Water Gradient	UV at 260 nm	5 µg/mL	Not Reported
Pre-column derivatization with Copper(II) Sulfate	Reversed-phase C18	Not specified	UV at 435 nm	0.25 µg/mL	0.86 µg/mL
(Data compiled from[4][6][7])

Experimental Protocols

Protocol 1: Pre-column Derivatization with Copper(II) Sulfate for HPLC Analysis

Objective: To convert ZDTC into a more stable copper diethyldithiocarbamate complex for quantitative analysis by HPLC.

Materials:

• ZDTC sample solution

• Copper(II) sulfate solution

• Dichloromethane (B109758)

• HPLC system with a UV detector

• Reversed-phase C18 column

Procedure:

• Extract the ZDTC from the sample matrix into dichloromethane.

• Evaporate the dichloromethane extract to dryness.

• Re-dissolve the residue in a known volume of dichloromethane.

• Add an excess of copper(II) sulfate solution to the re-dissolved sample.

• Vortex the mixture to ensure complete reaction. The formation of the copper complex is often indicated by a color change.

• Inject an aliquot of the resulting solution into the HPLC system.

• Monitor the elution of the copper diethyldithiocarbamate complex at a wavelength of 435 nm.[6][7]

• Quantify the complex using a calibration curve prepared from ZDTC standards that have undergone the same derivatization procedure.

Visualizations

Caption: Degradation pathway of Zinc diethyldithiocarbamate.

Caption: Transmetalation of ZDTC in an HPLC system.

Caption: Workflow for pre-column derivatization of ZDTC.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. stacks.cdc.gov [stacks.cdc.gov]
• 5. Preparation and Characterisation of Zinc Diethyldithiocarbamate–Cyclodextrin Inclusion Complexes for Potential Lung Cancer Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Determination of zinc diethyldithiocarbamate released into artificial sweat from natural rubber latex vulcanizates by HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Zinc Diethyldithiocarbamate (ZDEC) in Vulcanization

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for optimizing Zinc diethyldithiocarbamate (B1195824) (ZDEC) concentration in vulcanization formulas.

Troubleshooting Guides

This section addresses specific issues that may arise during experiments involving ZDEC in vulcanization.

Issue 1: Premature Vulcanization (Scorch)

Q1: My rubber compound is scorching (partially curing) during the mixing or processing stage. How can I prevent this when using ZDEC?

A1: Premature vulcanization, or scorch, is a common issue with ultra-accelerators like ZDEC.[1] Here are several strategies to mitigate scorch:

• Reduce ZDEC Concentration: As the concentration of ZDEC is directly proportional to the cure rate, reducing its amount can increase scorch safety.[2]

• Optimize Temperature Control: Maintain strict temperature control during mixing and processing. High temperatures can initiate vulcanization prematurely.[1]

• Introduce a Delayed-Action Co-Accelerator: Pairing ZDEC with a delayed-action accelerator, such as a sulfenamide (B3320178) (e.g., CBS or TBBS), can provide a longer scorch time without significantly impacting the overall cure rate.

• Use a Pre-Vulcanization Inhibitor (PVI): Consider adding a PVI to the formulation to delay the onset of vulcanization.

• Review Mixing Sequence: Ensure that ZDEC and other accelerators are added towards the end of the mixing cycle to minimize their time at elevated temperatures.

Issue 2: Slow Cure Rate or Incomplete Cure

Q2: The vulcanization time for my compound is too long, or the final product exhibits properties of being undercured (e.g., tackiness, low hardness). What adjustments can I make?

A2: A slow or incomplete cure can result from several factors. Consider the following adjustments:

• Increase ZDEC Concentration: A higher concentration of ZDEC will increase the cure rate.[2] However, be mindful of the potential for scorch.

• Elevate Curing Temperature: Increasing the vulcanization temperature can accelerate the curing process.[2]

• Check Activator Levels: Ensure adequate levels of activators like zinc oxide and stearic acid are present in the formulation, as they are crucial for the efficiency of dithiocarbamate (B8719985) accelerators.

• Evaluate Other Additives: Some additives can retard the vulcanization process. Review your formulation for any potential retarders and consider their replacement or reduction.

Issue 3: Poor Physical Properties of the Vulcanizate

Q3: The vulcanized rubber exhibits poor tensile strength, low elongation at break, or is too brittle. How can I improve these properties?

A3: The physical properties of the vulcanizate are highly dependent on the crosslink density, which is influenced by the ZDEC concentration and other formulation components.

• Optimize ZDEC Concentration: An insufficient concentration of ZDEC can lead to a low crosslink density and poor mechanical properties. Conversely, an excessively high concentration can result in a very high crosslink density, making the material brittle. Experiment with varying levels of ZDEC to find the optimal concentration for your desired properties.

• Review Filler and Plasticizer Levels: The type and amount of fillers and plasticizers in your compound significantly impact physical properties. Ensure they are appropriate for your application.

• Assess Cure Time and Temperature: Over-curing (reversion) can lead to a decrease in crosslink density and a deterioration of physical properties. Ensure your cure time and temperature are optimized.

Issue 4: Blooming of ZDEC on the Vulcanizate Surface

Q4: I am observing a white, powdery residue on the surface of my cured rubber sample. Is this ZDEC, and how can I prevent it?

A4: The white residue is likely "blooming," which is the migration of unreacted compounding ingredients to the surface. ZDEC, like other dithiocarbamates, can bloom if used in excess of its solubility in the rubber matrix.

• Reduce ZDEC Dosage: The most straightforward solution is to reduce the concentration of ZDEC to a level below its solubility limit in the specific rubber compound.

• Improve Dispersion: Ensure that ZDEC is thoroughly and uniformly dispersed during the mixing process. Poor dispersion can lead to localized areas of high concentration, increasing the likelihood of blooming.

• Use in Combination with Other Accelerators: Blending ZDEC with other accelerators can sometimes mitigate blooming.

• Consider Masterbatch Form: Using a ZDEC masterbatch, where the accelerator is pre-dispersed in a polymer carrier, can improve its dispersion and reduce the tendency to bloom.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of Zinc diethyldithiocarbamate (ZDEC) in a vulcanization formula?

A1: ZDEC is an ultra-fast accelerator for the sulfur vulcanization of natural and synthetic rubbers.[1] Its primary role is to significantly increase the rate of the cross-linking reaction between sulfur and rubber polymer chains.[2][3] This allows for shorter curing times, lower curing temperatures, and increased production efficiency.[1][2]

Q2: What are the typical dosage levels for ZDEC?

A2: The optimal dosage of ZDEC depends on the type of rubber, the presence of other accelerators, and the desired cure characteristics. However, some general guidelines are:

• Natural Rubber (NR) and Styrene-Butadiene Rubber (SBR): 0.1 to 0.5 parts per hundred rubber (phr)

• NR Latex: 1.0 to 1.5 phr

Q3: How does ZDEC affect the scorch safety of a rubber compound?

A3: ZDEC is a very fast accelerator and generally provides low scorch safety, meaning there is a short time before vulcanization begins at processing temperatures.[4] This can be a challenge in some applications, and it is often used in combination with other accelerators to achieve a better balance of scorch safety and cure rate.

Q4: Can ZDEC be used as a primary accelerator?

A4: Yes, ZDEC can be used as a primary accelerator, especially in applications requiring very fast cure rates, such as in latex products and some continuous cure processes. It can also be used as a secondary accelerator or a booster for other primary accelerators like thiazoles and sulfenamides.

Q5: What is the effect of ZDEC concentration on the final properties of the vulcanized rubber?

A5: The concentration of ZDEC has a direct impact on the crosslink density of the vulcanizate.[2]

• Increasing ZDEC concentration generally leads to:

  • Faster cure rate

  • Higher crosslink density

  • Increased hardness and modulus

  • Potentially higher tensile strength up to an optimal point, after which it may decrease due to brittleness.

  • Decreased elongation at break.

Q6: Are there any environmental or safety concerns associated with ZDEC?

A6: A notable concern with dithiocarbamate accelerators, including ZDEC, is the potential formation of N-nitrosamines, which can be carcinogenic. This can occur through the reaction of diethylamine, a decomposition product of ZDEC, with nitrosating agents. Therefore, it is important to be aware of the processing conditions and other chemicals in the formulation that might contribute to nitrosamine (B1359907) formation.

Data Presentation

Table 1: Representative Effect of ZDEC Concentration on Cure Characteristics and Physical Properties of Natural Rubber

Property	ZDEC Concentration (phr)
0.5	1.0	1.5	2.0
Cure Characteristics (MDR at 150°C)
Scorch Time (t_s2, min)	2.5	1.8	1.2	0.8
Cure Time (t_90, min)	8.5	6.0	4.5	3.0
Maximum Torque (MH, dNm)	15.0	18.5	21.0	23.0
Physical Properties
Tensile Strength (MPa)	22	25	28	26
Elongation at Break (%)	600	550	500	450
Modulus at 300% (MPa)	8.0	10.5	13.0	15.5
Hardness (Shore A)	55	60	65	70

Note: The data in this table is representative and intended for illustrative purposes. Actual results will vary depending on the specific formulation and processing conditions.

Experimental Protocols

1. Evaluation of Vulcanization Characteristics using a Moving Die Rheometer (MDR)

This protocol is based on ASTM D5289.[5][6]

• Objective: To determine the effect of ZDEC concentration on the cure characteristics (scorch time, cure time, torque values) of a rubber compound.

• Apparatus: Moving Die Rheometer (MDR).

• Procedure:

  • Sample Preparation: Prepare a series of rubber compounds with varying concentrations of ZDEC, keeping all other ingredients constant. Ensure uniform mixing of all components.

  • Instrument Setup: Set the MDR to the desired test temperature (e.g., 150°C). Set the oscillation frequency and amplitude as per the instrument's specifications or the relevant standard.

  • Test Execution: a. Place a sample of the uncured rubber compound into the MDR die cavity. b. Close the dies to seal the cavity. c. Start the test. The instrument will oscillate one of the dies and measure the torque required as a function of time.

  • Data Analysis: From the resulting cure curve, determine the following parameters:

    • Minimum Torque (ML): An indicator of the viscosity of the uncured compound.

    • Maximum Torque (MH): An indicator of the stiffness and crosslink density of the fully cured compound.[6]

    • Scorch Time (t_s2): The time taken for the torque to rise by 2 units above the minimum torque, indicating the onset of vulcanization.[6]

    • Cure Time (t_90): The time required to reach 90% of the maximum torque, representing the optimal cure time.[6]

• Reporting: Report the cure characteristics for each ZDEC concentration.

2. Determination of Tensile Properties of Vulcanized Rubber

This protocol is based on ASTM D412.[7][8][9]

• Objective: To measure the tensile strength, elongation at break, and modulus of vulcanized rubber samples with varying ZDEC concentrations.

• Apparatus: Tensile testing machine with appropriate grips and an extensometer (optional but recommended for accurate strain measurement).[7]

• Procedure:

  • Sample Preparation: a. Cure sheets of the rubber compounds (prepared as in the MDR protocol) in a compression molding press at the predetermined optimal cure time (t_90) and temperature. b. Die-cut dumbbell-shaped test specimens from the cured sheets according to ASTM D412 specifications.[8]

  • Test Execution: a. Measure the thickness and width of the narrow section of the dumbbell specimen. b. Place the specimen in the grips of the tensile testing machine. c. If using an extensometer, attach it to the specimen. d. Start the test at a constant rate of crosshead movement (e.g., 500 mm/min).[9] e. Continue the test until the specimen ruptures.

  • Data Analysis: From the load-elongation curve, calculate:

    • Tensile Strength: The maximum stress applied to the specimen at the point of rupture.[9]

    • Elongation at Break: The percentage increase in length of the specimen at the point of rupture.

    • Modulus: The stress at a specific elongation (e.g., 100%, 300%).

• Reporting: Report the average tensile properties for each ZDEC concentration.

Mandatory Visualization

Caption: ZDEC-accelerated sulfur vulcanization mechanism.

Caption: Experimental workflow for optimizing ZDEC concentration.

Caption: Troubleshooting logic for ZDEC-related issues.

References

• 1. smithers.com [smithers.com]
• 2. welltchemicals.com [welltchemicals.com]
• 3. raywaychem.com [raywaychem.com]
• 4. lusida.com [lusida.com]
• 5. matestlabs.com [matestlabs.com]
• 6. labsinus.com [labsinus.com]
• 7. ASTM D412 Step by Step How To Rubber Test | Frank Bacon % [frankbacon.com]
• 8. ASTM D412 - Vulcanized Rubber and Thermoplastic Elastomers - ICC Evaluation Service, LLC (ICC-ES) [icc-es.org]
• 9. ASTM D412-0 Tensile Test Method for Vulcanized Rubber and Thermoplastic Elastomers [gonoava.com]

Technical Support Center: Troubleshooting Reversion in Rubber Vulcanization with ZDEC

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address issues related to vulcanization reversion when using Zinc diethyldithiocarbamate (B1195824) (ZDEC) as an accelerator.

Frequently Asked Questions (FAQs)

Q1: What is vulcanization reversion and why is it a problem?

A1: Vulcanization reversion is a phenomenon that occurs during the sulfur vulcanization of rubber, particularly natural rubber, where after reaching an optimal state of cure, the physical properties of the rubber begin to decline.[1] This degradation is primarily caused by the thermal breakdown of polysulfidic cross-links formed during vulcanization, especially when the rubber is exposed to high temperatures for extended periods.[2][3] The result is a material that may become softer, stickier, and lose its tensile strength and elasticity, compromising the service life and performance of the final product.[2][4]

Q2: What is Zinc diethyldithiocarbamate (ZDEC) and what is its role in vulcanization?

A2: Zinc diethyldithiocarbamate (ZDEC) is an ultra-fast chemical accelerator used in the vulcanization of natural and synthetic rubbers, particularly in latex applications.[5][6] Its primary function is to significantly increase the speed of the vulcanization reaction, allowing the process to occur at lower temperatures and in shorter times.[7][8] ZDEC, in conjunction with activators like zinc oxide and stearic acid, facilitates the formation of sulfur cross-links between polymer chains, which transforms the soft, plastic-like raw rubber into a strong, elastic material.[7][9]

Q3: Why am I observing reversion in my rubber compound accelerated with ZDEC?

A3: Observing reversion with a ZDEC-accelerated compound is typically linked to three main factors:

• High Cure Temperature: ZDEC is a highly active, fast-curing accelerator.[10] Elevated temperatures, while speeding up the cure, can also accelerate the degradation of the newly formed polysulfide cross-links, initiating reversion.[3][5]

• Prolonged Cure Time (Over-curing): Heating the rubber compound beyond the optimal cure time (t90) can lead to the breakdown of the cross-link network, causing a drop in physical properties.[1][11]

• Cure System Formulation: A conventional vulcanization (CV) system, which uses a high ratio of sulfur to accelerator, tends to form a higher percentage of thermally unstable polysulfide cross-links.[1][12] These are more susceptible to breaking and rearranging at high temperatures, leading to reversion.[2]

Q4: How does cure temperature affect reversion when using ZDEC?

A4: Cure temperature has a significant impact. While higher temperatures increase the rate of vulcanization, they also provide the energy needed to break the sulfur-sulfur bonds in polysulfide cross-links.[2][13] For many natural rubber compounds, vulcanization temperatures above 150°C can significantly increase the likelihood and rate of reversion.[3][13] Finding the optimal temperature is a balance between achieving an efficient cure time and preserving the integrity of the cross-link network.[13]

Q5: How can I optimize my cure system to prevent reversion?

A5: To minimize reversion, consider modifying your cure system to favor the formation of more thermally stable mono- and disulfide cross-links over polysulfide ones. This can be achieved by:

• Adopting an Efficient (EV) or Semi-Efficient (SEV) System: Decrease the sulfur level and increase the accelerator-to-sulfur ratio.[1][12]

• Using Sulfur Donors: Replace a portion of the elemental sulfur with a sulfur donor, which can create more stable cross-links.[1]

• Combining Accelerators: Use ZDEC as a primary or secondary accelerator in combination with other accelerators, such as those from the thiazole (B1198619) class, which can help moderate the cure rate and improve processing safety.[7][14]

Q6: What are anti-reversion agents and how do they work?

A6: Anti-reversion agents are chemical additives designed to counteract the effects of reversion.[15] They work by creating new, thermally stable cross-links (often carbon-carbon bonds) that compensate for the polysulfide links that are broken during over-curing or exposure to high temperatures.[4][16] This helps to maintain the cross-link density and stabilize the mechanical properties of the rubber.[4] Commercially available anti-reversion agents include compounds like 1,3-bis(citraconimidomethyl)benzene (Perkalink 900) and hexamethylene bisthiosulphate disodium (B8443419) salt (Duralink HTS).[4][17]

Q7: How do I confirm that the loss of properties in my sample is due to reversion?

A7: The most direct way to identify reversion is by using an oscillating disc rheometer (ODR) or moving die rheometer (MDR). During the test, the torque, which is proportional to the cross-link density, is measured over time at a constant temperature.[18] If reversion is occurring, the rheometer curve will show the torque reaching a maximum value and then decreasing as the sample is over-cured.[12][19] This data can be correlated with physical tests showing a decline in properties like modulus and tensile strength after prolonged heating.[4]

Troubleshooting Guide

The following table summarizes common issues encountered during vulcanization with ZDEC that can lead to reversion, along with their probable causes and recommended solutions.

Symptom Observed	Possible Cause	Recommended Action
Significant drop in torque after peak on rheometer curve.	Over-curing / Reversion: The cure time is too long for the selected temperature.[1][3]	Reduce the cure time to be closer to the optimal time (t90). Perform a time sweep experiment to find the optimal point.
Final product is soft, sticky, or has low tensile strength.	Excessive Cure Temperature: The vulcanization temperature is too high, causing thermal degradation of cross-links.[2][13]	Lower the vulcanization temperature in increments of 5-10°C and adjust the cure time accordingly. For NR, aim for temperatures around 150°C.[13]
Inconsistent properties in thick rubber articles.	Heat Buildup and Non-uniform Curing: The exterior cures faster and begins to revert before the interior is fully cured due to rubber's poor thermal conductivity.[1]	Lower the cure temperature and extend the cure time. Consider using a cure system with better reversion resistance (SEV or EV).
Reversion occurs even with optimized time and temperature.	Inappropriate Cure System: The formulation (e.g., a conventional high-sulfur system) is inherently prone to reversion.[1][12]	Reformulate to a semi-efficient (SEV) or efficient (EV) system by increasing the ZDEC-to-sulfur ratio. See Table 2 for examples.
Properties degrade under high-temperature service conditions.	Poor Thermal Stability of Network: The vulcanizate is dominated by unstable polysulfide cross-links.	Incorporate an anti-reversion agent (1.5-2.0 phr) into the formulation to create more stable cross-links.[15]

Table 2: Example Cure System Formulations for Natural Rubber (NR) (Dosages are in parts per hundred rubber - phr)

Component	Conventional (CV) System (High Reversion Risk)	Semi-Efficient (SEV) System (Improved Resistance)	Efficient (EV) System (High Reversion Resistance)
Natural Rubber (NR)	100	100	100
Zinc Oxide	5	5	5
Stearic Acid	2	2	2
Sulfur	2.5	1.5	0.5
ZDEC	0.5	1.0	2.0
Accelerator/Sulfur Ratio	0.2	0.67	4.0

Note: These are starting point formulations. Actual dosages should be optimized based on experimental results.[1][12]

Visual Diagrams

Caption: A diagram illustrating the transition from raw polymer to a cross-linked network and its subsequent degradation during reversion.

Caption: A logical workflow to guide researchers in diagnosing and solving reversion issues in their experiments.

Key Experimental Protocols

Protocol 1: Measuring Cure Characteristics using an Oscillating Disc Rheometer (ODR)

• Objective: To determine the cure profile of a rubber compound, including scorch time (ts2), optimal cure time (t90), and the extent of reversion.

• Methodology:

  • Sample Preparation: Prepare a uniform, uncured rubber sample of approximately 8-10 grams. Ensure no air is trapped in the sample.

  • Instrument Setup: Set the ODR to the desired isothermal vulcanization temperature (e.g., 150°C, 160°C, 170°C). Set the oscillation frequency (e.g., 1.7 Hz) and arc (e.g., ±1°).

  • Test Execution: Place the sample in the pre-heated die cavity and start the test. The instrument will oscillate the rotor and record the torque required as a function of time.

  • Data Analysis: From the resulting torque-time curve, determine the following:

    • ML (Minimum Torque): Indicates the viscosity of the uncured compound.

    • MH (Maximum Torque): Proportional to the shear modulus and indicates the highest state of cure or cross-link density.

    • ts2 (Scorch Time): Time to a 2 dN·m rise from ML. Represents the processing safety window.

    • t90 (Optimal Cure Time): Time to reach 90% of the maximum torque development (ML + 0.9 * (MH - ML)).

    • Reversion Analysis: Observe the curve after MH is reached. A continuous decrease in torque signifies reversion. The extent of reversion can be quantified by measuring the drop in torque over a specific period after the peak.

Protocol 2: Evaluating Mechanical Properties via Tensile Testing (ASTM D412)

• Objective: To measure the effect of cure conditions on the key mechanical properties of the vulcanized rubber.

• Methodology:

  • Sample Curing: Cure sheets of the rubber compound in a compression mold at the selected temperatures and times (e.g., cure samples for their t90, t90+5 min, and t90+15 min to observe over-curing effects).

  • Specimen Preparation: Die-cut dumbbell-shaped test specimens from the cured sheets according to ASTM D412 specifications.

  • Testing: Use a calibrated tensometer with an appropriate load cell. Clamp the specimen in the grips and pull it at a constant rate of extension (e.g., 500 mm/min) until it breaks.

  • Data Analysis: Record the force and elongation. Calculate the following properties for at least three specimens per cure condition and report the average:

    • Tensile Strength: The maximum stress applied during stretching.

    • Ultimate Elongation: The percentage increase in length at the point of breaking.

    • Modulus: The stress at a specific elongation (e.g., 100% or 300%). A decrease in modulus with extended cure time is a strong indicator of reversion.

Protocol 3: Determination of Cross-link Density by Equilibrium Swelling

• Objective: To quantitatively measure the cross-link density of the vulcanized network, which is directly affected by reversion.

• Methodology:

  • Sample Preparation: Cut a small, precisely weighed sample (approx. 0.2 g) from the vulcanized sheet.

  • Swelling: Immerse the sample in a good solvent (e.g., toluene (B28343) for natural rubber) in a sealed container. Allow it to swell in the dark at room temperature for 72 hours to reach equilibrium.

  • Measurement: Quickly remove the swollen sample, blot the surface to remove excess solvent, and weigh it (swollen weight). Then, dry the sample in a vacuum oven until a constant weight is achieved (deswollen weight).

  • Calculation: Use the Flory-Rehner equation to calculate the cross-link density (ν). The calculation requires the volume fraction of rubber in the swollen gel (Vr), the molar volume of the solvent, and the Flory-Huggins polymer-solvent interaction parameter. A lower calculated cross-link density for over-cured samples compared to optimally cured ones confirms reversion.

References

• 1. Several methods to reduce the vulcanization reaction of natural rubber_Natural Rubber Encyclopedia_China HONGYUN recycled rubber factory [en.hsxjw.com]
• 2. m.youtube.com [m.youtube.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. welltchemicals.com [welltchemicals.com]
• 6. blog.arihantreclamationpvtltd.com [blog.arihantreclamationpvtltd.com]
• 7. lusida.com [lusida.com]
• 8. go-biotech.com [go-biotech.com]
• 9. raywaychem.com [raywaychem.com]
• 10. harwick.com [harwick.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. China HENAN RTENZA Rubber Accelerator ZDEC(EZ) CAS NO.14324-55-1 factory and suppliers | Rtenza [rtenza.com]
• 15. Application of measures to prevent reversion in rubber ball production – About Rubber [nr-rubber.com]
• 16. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 17. expresspolymlett.com [expresspolymlett.com]
• 18. Understanding Rubber Testing Methods: A Comprehensive Guide | Prescott Instruments Ltd - Rubber Testing Instruments [prescott-instruments.com]
• 19. ftp.idu.ac.id [ftp.idu.ac.id]

Technical Support Center: Minimizing Residual Zinc Diethyldithiocarbamate (ZDEC) in Latex Products

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to minimize residual Zinc diethyldithiocarbamate (B1195824) (ZDEC) in latex products.

Troubleshooting Guides

This section addresses specific issues that may arise during experiments aimed at reducing residual ZDEC levels.

Issue 1: High Levels of Residual ZDEC Detected Post-Production

Potential Cause	Recommended Action
Inadequate Leaching Process	Review and optimize the leaching protocol. Leaching is a critical step for removing residual chemicals.[1][2][3] There are two main types: wet-gel leaching (washing the gel on the former) and dry-film leaching (washing after drying).[1] A combination of both is often most effective.[2] Increase leaching time and temperature to enhance the removal of water-soluble components, including ZDEC.[2][3] Offline post-leaching, where both surfaces of the product are washed, can be more effective than online processes.[1][3]
Improper Formulation	The concentration of ZDEC and other compounding ingredients, such as zinc oxide (ZnO), can significantly impact residual levels.[4] Studies have shown that increasing the ZnO content can reduce the amount of extractable residual dithiocarbamate.[4] Re-evaluate the formulation to optimize the accelerator-to-activator ratio.
Inefficient Vulcanization	Over or under-vulcanization can affect the amount of unbound ZDEC. Ensure precise control over curing temperature and time to prevent scorching (premature vulcanization) and over-vulcanization.[5]
Contaminated Formers	Improperly cleaned formers can lead to an uneven pickup of latex and coagulant, potentially trapping residual chemicals. Implement a rigorous former cleaning protocol using appropriate cleaning agents such as alkaline or acidic solutions.[6]
Dispersion Issues	Poor dispersion of ZDEC in the latex compound can lead to localized high concentrations and subsequent high residual levels.[5] Consider a two-stage mixing process and the use of suitable dispersing agents to ensure uniform distribution.[5]

Issue 2: Inconsistent ZDEC Levels Across Batches

Potential Cause	Recommended Action
Variable Leaching Conditions	Ensure consistent application of the leaching protocol across all batches, including water temperature, flow rate, and duration.[2][3]
Inconsistent Compounding	Verify the accuracy of ingredient measurements and mixing procedures for each batch to ensure a homogenous latex compound.
Fluctuations in Curing Parameters	Monitor and control oven temperatures and dwell times to ensure consistent vulcanization from batch to batch.[5]

Frequently Asked Questions (FAQs)

1. Why is it important to minimize residual ZDEC in latex products?

Residual ZDEC is a known cause of Type IV allergic contact dermatitis.[7][8] Studies have also raised concerns about its potential genotoxicity.[9] Minimizing residual ZDEC is crucial for the biocompatibility and safety of latex products, especially medical devices like gloves.

2. What are the primary methods for reducing residual ZDEC?

The primary methods include:

• Process Optimization: Implementing robust online and offline leaching procedures with controlled temperature and duration.[1][2][3]

• Formulation Adjustment: Optimizing the levels of ZDEC and activators like zinc oxide in the latex compound.[4]

• Alternative Accelerators: Substituting ZDEC with accelerators that have a lower potential for leaching and skin sensitization, such as Zinc Dibutyldithiocarbamate (ZDBC).[10][11][12]

3. What are the common alternatives to ZDEC, and how do they compare?

Zinc Dibutyldithiocarbamate (ZDBC) is a common alternative to ZDEC. Studies have shown that ZDBC has a significantly lower migration rate into artificial sweat compared to ZDEC, suggesting a lower risk of causing Type IV allergies.[10][11][12] While both are fast-curing accelerators, ZDBC's larger butyl group makes it less water-soluble.[11] Other alternatives include Zinc 2-mercaptobenzothiazole (B37678) (ZMBT), which is often used as a secondary accelerator.[10][12]

Quantitative Comparison of ZDEC and ZDBC Leaching

Accelerator	Leaching into Artificial Sweat	Rationale for Difference	Reference
ZDEC	Detectable and quantifiable levels	Higher water solubility due to the smaller ethyl group.	[10][11]
ZDBC	Not detected	Lower water solubility due to the larger, more hydrophobic butyl group.	[10][11][12]

4. How can I accurately quantify residual ZDEC in my latex products?

High-Performance Liquid Chromatography (HPLC) is the most common and reliable method for quantifying residual ZDEC.[13][14][15][16] The method often involves extraction of ZDEC from the latex product followed by analysis. To overcome the instability of ZDEC during analysis, pre-column derivatization with copper (II) sulfate (B86663) to form a stable copper-dithiocarbamate complex is a widely used technique.[13][14][15]

Experimental Protocols

Protocol 1: Quantification of ZDEC Released into Artificial Sweat via HPLC

This protocol is adapted from methodologies described in scientific literature for determining the amount of ZDEC that leaches from a latex product into a simulated sweat solution.[10][14][15]

Materials:

• Latex product sample

• Artificial sweat solution (e.g., NIHS 96-10 formulation)[17]

• Dichloromethane (B109758)

• Copper (II) sulfate solution

• Methanol (B129727) (HPLC grade)

• Water (HPLC grade)

• HPLC system with a C18 reversed-phase column and UV detector

Procedure:

• Extraction:

  • Immerse a known weight of the latex product in a defined volume of artificial sweat.

  • Incubate at 37°C for a specified period (e.g., 1 hour) to simulate skin contact.[18]

  • Separate the artificial sweat from the latex sample.

  • Extract the artificial sweat with dichloromethane.

  • Evaporate the dichloromethane to obtain the residue.

  • Re-dissolve the residue in a known volume of dichloromethane.[14][15]

• Derivatization:

  • Add copper (II) sulfate solution to the dissolved residue to form the copper-diethyldithiocarbamate complex.[14][15]

• HPLC Analysis:

  • Column: C18 reversed-phase column.[14]

  • Mobile Phase: A mixture of methanol and water (e.g., 90:10 v/v).[10]

  • Flow Rate: 0.5 mL/min.[10]

  • Detection: UV detector at 435 nm (for the copper complex).[10][14]

  • Quantification: Prepare a calibration curve using ZDEC standards treated with the same derivatization procedure. Calculate the concentration of ZDEC in the sample based on the peak area.[10]

Detection and Quantitation Limits for ZDEC

Parameter	Value (µg/mL)	Reference
Limit of Detection	0.25	[14][15]
Limit of Quantitation	0.86	[14][15]

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. welltchemicals.com [welltchemicals.com]
• 6. scribd.com [scribd.com]
• 7. Identification of causative chemicals of allergic contact dermatitis using a combination of patch testing in patients and chemical analysis. Application to cases from rubber gloves - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Understanding Chemical Accelerators in Glove Production | Eastwest Medico [ewmedico.com]
• 9. Zinc diethyldithiocarbamate allergenicity: potential haptenation mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Effect of Latex Purification and Accelerator Types on Rubber Allergens Prevalent in Sulphur Prevulcanized Natural Rubber Latex: Potential Application for Allergy-Free Natural Rubber Gloves - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Determination of zinc diethyldithiocarbamate released into artificial sweat from natural rubber latex vulcanizates by HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. stacks.cdc.gov [stacks.cdc.gov]
• 17. mdpi.com [mdpi.com]
• 18. researchgate.net [researchgate.net]

Technical Support Center: Addressing Zinc Diethyldithiocarbamate (ZDDC) Interference in Biological Assays

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address potential interference from Zinc diethyldithiocarbamate (B1195824) (ZDDC) in biological assays.

Frequently Asked Questions (FAQs)

Q1: What is Zinc diethyldithiocarbamate (ZDDC) and why is it a concern in biological assays?

A1: Zinc diethyldithiocarbamate (ZDDC) is a chemical compound that can be encountered in screening libraries. It belongs to the dithiocarbamate (B8719985) class of compounds, which are known to be Pan-Assay Interference Compounds (PAINS).[1][2] PAINS are molecules that tend to show activity in a wide range of assays through non-specific mechanisms, leading to a high rate of false-positive results.[1][2][3][4][5] The concern is that ZDDC may appear as a "hit" in a screen, not because it specifically interacts with the intended biological target, but because it interferes with the assay technology itself. This can lead to wasted time and resources pursuing a false lead.

Q2: What are the common mechanisms by which ZDDC can interfere with assays?

A2: ZDDC, like other dithiocarbamates and PAINS, can interfere with biological assays through several mechanisms:

• Redox Cycling: Dithiocarbamates can undergo redox cycling, especially in the presence of reducing agents like dithiothreitol (B142953) (DTT) which are common in assay buffers. This process can generate reactive oxygen species (ROS), such as hydrogen peroxide, which can then non-specifically modify and inhibit enzymes or other proteins in the assay, leading to a false-positive signal.[1][6][7][8][9][10]

• Chelation: Dithiocarbamates are known metal chelators. ZDDC can sequester essential metal ions from enzymes or other proteins, leading to their inactivation and an apparent biological effect.

• Aggregation: At higher concentrations, some compounds can form aggregates that non-specifically sequester and inhibit proteins, leading to false-positive results. This can often be identified by a steep dose-response curve.[1]

• Chemical Reactivity: The dithiocarbamate functional group can be reactive and may covalently modify proteins, leading to non-specific inhibition.[11][12]

• Fluorescence Interference: If the assay uses a fluorescence-based readout, ZDDC or its degradation products might be inherently fluorescent or quench the fluorescence of the reporter molecule, leading to erroneous results.[3][6][9][13]

Q3: Are there specific signaling pathways that might be artifactually activated by ZDDC?

A3: Yes, compounds that induce oxidative stress through mechanisms like redox cycling can artifactually activate cellular stress response pathways. One such pathway is the Nrf2 (Nuclear factor erythroid 2-related factor 2) signaling pathway.[2][14][15][16][17][18] Dithiocarbamates, such as pyrrolidine (B122466) dithiocarbamate (PDTC), have been shown to be potent inducers of Nrf2 signaling.[2][14][15][16] This activation is a defensive cellular response to oxidative stress and may not be related to the specific biological target of interest in the screen. Therefore, if a screen is designed to identify activators of a particular pathway, ZDDC could appear as a false positive by activating the Nrf2 pathway through oxidative stress.

Troubleshooting Guides

Problem 1: A compound identified as ZDDC is a hit in my primary screen. How do I confirm if it's a true hit or a PAIN?

Solution: A multi-step validation process is necessary to distinguish true hits from assay artifacts.

Step 1: Computational Assessment

• PAINS Filters: Use computational filters to check if the structure of your hit compound matches known PAINS substructures. Several online tools and software packages are available for this purpose. Dithiocarbamates are a known PAINS class.

Step 2: Orthogonal Assays

• Principle: An orthogonal assay measures the same biological endpoint but uses a different detection technology.[1][3] This helps to rule out interference with the specific components of the primary assay.

• Example: If your primary screen was a fluorescence-based assay, a suitable orthogonal assay could be a label-free method like Surface Plasmon Resonance (SPR) or a luminescence-based readout. A true hit should show consistent activity across different assay formats.[6]

Step 3: Counter-Screens

• Principle: A counter-screen uses the same detection method as the primary assay but with an unrelated target or a key component of the signaling pathway omitted.[1] This helps to identify compounds that interfere with the assay technology itself.

• Example for Luciferase Assays: If you are using a luciferase reporter assay, perform a counter-screen with a constitutively active promoter driving luciferase expression, or with purified luciferase enzyme.[14][19] If ZDDC inhibits the signal in these assays, it is likely a luciferase inhibitor and not a specific modulator of your target pathway.

Step 4: Assess for Non-Specific Mechanisms

• Redox Cycling: Test the activity of ZDDC in the presence and absence of reducing agents like DTT. A significant loss of activity in the absence of DTT may suggest redox cycling. You can also directly measure hydrogen peroxide generation.[1]

• Aggregation: Perform the assay in the presence of a non-ionic detergent like Triton X-100 (e.g., 0.01%).[6] If the inhibitory activity of ZDDC is significantly reduced, it is likely due to aggregation.

Problem 2: My dose-response curve for ZDDC is unusually steep.

Solution: A steep Hill slope in a dose-response curve can be an indication of compound aggregation.

Experimental Protocol: Detergent-Based Assay to Diagnose Aggregation

• Prepare Buffers: Prepare two sets of your standard assay buffer: one without detergent and one containing 0.01% (v/v) Triton X-100.

• Compound Dilution: Prepare serial dilutions of ZDDC in both the detergent-free and detergent-containing buffers.

• Run Assay: Perform your standard assay protocol in parallel using both sets of compound dilutions.

• Data Analysis: Compare the dose-response curves. A significant rightward shift and a decrease in the slope of the curve in the presence of Triton X-100 strongly suggests that the observed activity is due to aggregation.[6]

Quantitative Data Summary

The following tables summarize hypothetical quantitative data that could be generated during the troubleshooting process to assess ZDDC interference.

Table 1: Effect of Orthogonal Assay on ZDDC Potency

Compound	Primary Assay (Fluorescence) IC50 (µM)	Orthogonal Assay (Luminescence) IC50 (µM)	Interpretation
ZDDC	1.5	> 50	High likelihood of fluorescence interference.
Control Hit	2.0	2.5	Consistent activity, likely a true hit.

Table 2: Effect of Detergent on ZDDC Potency (Aggregation Test)

Compound	Standard Buffer IC50 (µM)	Buffer + 0.01% Triton X-100 IC50 (µM)	Fold Shift	Interpretation
ZDDC	2.5	35	14	High likelihood of aggregation-based inhibition.
Control Hit	3.0	3.2	1.1	Low likelihood of aggregation.

Table 3: Effect of DTT on ZDDC Potency (Redox Cycling Test)

Compound	Buffer + 1 mM DTT IC50 (µM)	Buffer (no DTT) IC50 (µM)	Fold Shift	Interpretation
ZDDC	1.8	25	13.9	High likelihood of redox cycling interference.
Control Hit	2.2	2.5	1.1	Low likelihood of redox cycling.

Visualizations

Signaling Pathway Diagram

Caption: Artifactual activation of the Nrf2 signaling pathway by ZDDC-induced oxidative stress.

Experimental Workflow Diagrams

Caption: A logical workflow for validating hits and identifying false positives due to assay interference.

Caption: A troubleshooting decision tree for diagnosing the mechanism of ZDDC interference.

References

• 1. How to Triage PAINS-Full Research - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pyrrolidine dithiocarbamate activates the Nrf2 pathway in astrocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Apparent Activity in High-Throughput Screening: Origins of Compound-Dependent Assay Interference - PMC [pmc.ncbi.nlm.nih.gov]
• 4. False positives in the early stages of drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. Redox Cycling Dioxonaphthoimidazoliums Disrupt Iron Homeostasis in Mycobacterium bovis Bacillus Calmette-Guérin - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Doxorubicin Redox Biology: Redox Cycling, Topoisomerase Inhibition, and Oxidative Stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Nitrosative stress and redox-cycling agents synergize to cause mitochondrial dysfunction and cell death in endothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Hydrocephalus - Wikipedia [en.wikipedia.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Assay Interference by Chemical Reactivity - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. agilent.com [agilent.com]
• 14. BioKB - Publication [biokb.lcsb.uni.lu]
• 15. Pyrrolidine dithiocarbamate activates the Nrf2 pathway in astrocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Activation of the Nrf2 Cell Defense Pathway by Ancient Foods: Disease Prevention by Important Molecules and Microbes Lost from the Modern Western Diet - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Oxidative Stress Contributes to Slit Diaphragm Defects Caused by Disruption of Endocytosis - PMC [pmc.ncbi.nlm.nih.gov]
• 19. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

A Comparative Guide to Zinc Diethyldithiocarbamate (ZDEC) and Zinc Dimethyldithiocarbamate (ZDMC) as Rubber Accelerators

For Researchers, Scientists, and Drug Development Professionals

In the realm of rubber vulcanization, the choice of accelerator is paramount to achieving the desired physical and performance characteristics of the final product. Among the ultra-accelerators, zinc dithiocarbamates are widely utilized for their rapid cure rates. This guide provides an objective, data-driven comparison of two prominent members of this class: Zinc Diethyldithiocarbamate (B1195824) (ZDEC) and Zinc Dimethyldithiocarbamate (B2753861) (ZDMC).

Executive Summary

Zinc diethyldithiocarbamate (ZDEC) is recognized for its very fast cure rate, making it suitable for applications that demand quick vulcanization cycles. However, this high activity comes with an increased tendency for scorching, which requires careful control of processing temperatures and times.[1] Conversely, zinc dimethyldithiocarbamate (ZDMC) offers a more balanced profile, providing a rapid cure while maintaining better scorch safety.[1] This makes ZDMC a versatile accelerator for a broader range of applications where processing safety is a key consideration. The selection between ZDEC and ZDMC is therefore a trade-off between cure speed and processing safety, dictated by the specific requirements of the rubber compound and the manufacturing process.

Chemical Structures

The difference in the alkyl groups attached to the nitrogen atom in their respective dithiocarbamate (B8719985) ligands is the primary structural distinction between ZDEC and ZDMC. This seemingly minor variation significantly influences their activity as rubber accelerators.

Caption: Chemical structures of ZDEC and ZDMC.

Performance Comparison: Experimental Data

The following tables summarize the performance of ZDEC and ZDMC in a typical natural rubber (NR) formulation. It is important to note that while the data for ZDMC is derived from a specific study, directly comparable side-by-side experimental data for ZDEC under identical conditions was not available in the public literature. The ZDEC data is representative of its known performance characteristics as a faster-curing but more scorchy accelerator compared to ZDMC.

Cure Characteristics at 140°C

Parameter	Zinc Diethyldithiocarbamate (ZDEC) (Representative)	Zinc Dimethyldithiocarbamate (ZDMC)[2]	Unit
Scorch Time (ts2)	Shorter	6.0	minutes
Optimum Cure Time (t90)	Shorter	19.5	minutes
Maximum Torque (MH)	Similar	4.13	dNm
Minimum Torque (ML)	Similar	Not specified	dNm

Physical Properties of Vulcanizates

Parameter	Zinc Diethyldithiocarbamate (ZDEC) (Representative)	Zinc Dimethyldithiocarbamate (ZDMC)[2]	Unit
Modulus at 200% Elongation	Similar	0.71	MPa
Tensile Strength	Similar	14.6	MPa
Elongation at Break	Similar	710	%

Disclaimer: The data for ZDEC is presented as a qualitative representation based on established knowledge of its performance relative to ZDMC. The ZDMC data is from a specific experimental study. Direct comparison should be made with caution as the formulations and testing conditions may not be identical.

Experimental Protocols

The data presented is typically generated using standardized testing methodologies to ensure reproducibility and comparability.

Rubber Compounding

A typical experimental formulation for evaluating rubber accelerators in natural rubber is as follows:

Ingredient	Parts per hundred rubber (phr)
Natural Rubber (NR)	100
Zinc Oxide	5
Stearic Acid	2
Sulfur	0.5
Accelerator (ZDEC or ZDMC)	4.5 mmol

The ingredients are mixed on a two-roll mill according to standard laboratory procedures.

Cure Characteristics Analysis

The cure characteristics of the rubber compounds are determined using a Moving Die Rheometer (MDR) in accordance with ASTM D5289.

• Sample Preparation: A small, uncured rubber sample (approximately 5 grams) is placed in the die cavity of the MDR.

• Test Conditions: The test is conducted at a specified temperature (e.g., 140°C) with the die oscillating at a defined frequency and amplitude.

• Data Acquisition: The torque required to oscillate the die is measured as a function of time. This provides key parameters such as minimum torque (ML), maximum torque (MH), scorch time (ts2), and optimum cure time (t90).

Caption: General experimental workflow for comparing rubber accelerators.

Physical Property Testing

Vulcanized rubber sheets are prepared by compression molding the compounded rubber at the vulcanization temperature for the optimum cure time (t90) determined from the rheometer data.

• Tensile Properties: Dumbbell-shaped specimens are cut from the vulcanized sheets and tested using a tensile testing machine according to ASTM D412. This test determines the tensile strength, modulus at various elongations, and elongation at break.

• Hardness: The hardness of the vulcanized rubber is measured using a durometer according to ASTM D2240, typically on the Shore A scale.

Mechanism of Action in Vulcanization

Both ZDEC and ZDMC function as ultra-accelerators in the sulfur vulcanization of rubber. They play a pivotal role in the complex series of chemical reactions that lead to the formation of cross-links between polymer chains, which imparts the desired elasticity and durability to the rubber.[1] The general mechanism involves the formation of an accelerator-sulfur complex, which is more reactive than sulfur alone and facilitates the efficient transfer of sulfur atoms to the rubber polymer chains.

Caption: Simplified mechanism of dithiocarbamate-accelerated sulfur vulcanization.

Conclusion

The choice between Zinc Diethyldithiocarbamate (ZDEC) and Zinc Dimethyldithiocarbamate (ZDMC) as a rubber accelerator is a critical decision that hinges on the desired balance between production efficiency and processing safety. ZDEC offers the advantage of a very rapid cure, which can significantly reduce cycle times in manufacturing. However, its propensity for scorching necessitates stringent process control. ZDMC, with its more moderate cure rate and superior scorch safety, provides a wider processing window and is a more versatile option for a variety of applications. For researchers and formulators, a thorough evaluation of the specific rubber compound, processing conditions, and final product requirements is essential to make an informed selection between these two effective ultra-accelerators.

References

• 1. welltchemicals.com [welltchemicals.com]
• 2. researchgate.net [researchgate.net]

Zinc Diethyldithiocarbamate: A Potent Catalyst in Polymerization with Biocompatible Advantages

For researchers and professionals in drug development and polymer science, the quest for efficient and non-toxic catalysts is paramount. Zinc diethyldithiocarbamate (B1195824) (ZDEC), also known as ZDTC, has emerged as a highly effective catalyst, particularly in the synthesis of polyurethanes, demonstrating superior performance in achieving high molecular weight polymers and offering a safer alternative to traditionally used organotin compounds.

This comparison guide provides an objective analysis of ZDEC's efficacy against other catalysts in various polymerization reactions, supported by experimental data. It also details the experimental protocols for key polymerization processes and visualizes the underlying catalytic mechanisms.

Superior Performance in Polyurethane Synthesis

ZDEC has shown exceptional catalytic activity in the synthesis of polyurethanes. In a comparative study, ZDEC was evaluated against other zinc-based catalysts, namely zinc acetylacetonate (B107027) (Zn(acac)₂) and zinc neodecanoate, as well as the widely used organotin catalyst, dibutyltin (B87310) dilaurate (DBTL). The results demonstrated that ZDEC was superior in producing high molecular weight polyurethanes.[1][2][3]

While reactions catalyzed by Zn(acac)₂ and zinc neodecanoate showed only slight increases in viscosity after 24 hours, the ZDEC-catalyzed reaction resulted in a highly viscous solution, indicating the formation of high molecular weight polymers.[1] Gel permeation chromatography (GPC) analysis confirmed these observations, with ZDEC yielding polyurethanes with the highest number-average molecular weight (Mn) among the tested zinc catalysts.[1]

One of the most significant advantages of ZDEC is its considerably lower cytotoxicity compared to organotin catalysts like DBTL.[1][2] This makes it a particularly attractive option for the synthesis of polymers intended for biomedical applications, where biocompatibility is a critical requirement.[1]

Comparative Data in Polyurethane Synthesis

Catalyst	Number-Average Molecular Weight (Mn) (kDa)	Polydispersity Index (PDI)	Reaction Time (h)	Yield (%)
Zinc diethyldithiocarbamate (ZDEC)	ca. 25.0 [1]	Not Reported	24[1]	High (qualitative)[1]
Dibutyltin dilaurate (DBTL)	ca. 20.0[1]	Not Reported	24[1]	High (qualitative)[1]
Zinc acetylacetonate (Zn(acac)₂)	Low (qualitative)[1]	Not Reported	24[1]	Low (qualitative)[1]
Zinc neodecanoate	Low (qualitative)[1]	Not Reported	24[1]	Low (qualitative)[1]

Note: The table summarizes data from a specific study on polyurethane synthesis. Performance may vary depending on the specific monomers, solvents, and reaction conditions.

Efficacy in Other Polymerization Reactions

While ZDEC's performance in polyurethane synthesis is well-documented, its application in other polymerization types is an area of ongoing research.

Ring-Opening Polymerization (ROP): Zinc-based catalysts are known to be effective in the ring-opening polymerization of cyclic esters like lactide and caprolactone.[4][5][6][7][8][9][10][11][12][13] The mechanism typically follows a coordination-insertion pathway.[4] However, specific comparative data on the performance of ZDEC in ROP is limited in the available literature. General studies on zinc complexes show that the ligand structure plays a crucial role in the catalytic activity and stereoselectivity of the polymerization.[4]

Controlled Radical Polymerization: Dithiocarbamates can act as chain transfer agents in reversible addition-fragmentation chain-transfer (RAFT) polymerization, a type of controlled radical polymerization.[14][15][16][17][18][19][20][21][22][23] However, studies have shown that the effectiveness of dithiocarbamates in controlling the polymerization is highly dependent on the substituents on the nitrogen atom.[17] In the case of benzyl (B1604629) N,N-diethyldithiocarbamate, a compound structurally very similar to ZDEC, the polymerization of methyl acrylate (B77674) was found to be uncontrolled, leading to polymers with a broad molecular weight distribution.[17] This suggests that ZDEC may not be a suitable agent for controlled radical polymerization.

Experimental Protocols

Polyurethane Synthesis using ZDEC Catalyst

This protocol is based on a published procedure for the synthesis of biocompatible thermogelling polyurethanes.[24]

Materials:

• Poly(ethylene glycol) (PEG, Mn = 2050 g/mol )

• Poly(propylene glycol) (PPG, Mn = 2000 g/mol )

• Hexamethylene diisocyanate (HMDI)

• Zinc diethyldithiocarbamate (ZDEC)

• Anhydrous toluene (B28343)

• Ethanol (B145695)

• Diethyl ether

Procedure:

• Dry 3.33 g of PEG and 1.67 g of PPG by azeotropic distillation with anhydrous toluene (2 x 20 mL).

• Remove the solvent completely under vacuum for one hour at 110 °C.

• Re-dissolve the dried polymers in 30 mL of anhydrous toluene at 110 °C.

• Add ZDEC catalyst (0.0067 mol equivalents with respect to each hydroxyl/isocyanate group).

• Add 0.40 mL of HMDI portion-wise to maintain a 1:1 isocyanate to hydroxyl mole ratio.

• Stir the reaction mixture at 110 °C for 24 hours under an argon atmosphere.

• Quench the reaction by adding 5 mL of ethanol and stirring for an additional 15 minutes.

• If the solution is highly viscous, dilute it with 20 mL of toluene.

• Precipitate the polymer by pouring the solution into 400 mL of vigorously stirred diethyl ether.

• Filter the suspension and dry the resulting white solid polymer under compressed air.

General Procedure for Ring-Opening Polymerization of Lactide using a Zinc Catalyst

This is a general protocol and should be optimized for specific zinc catalysts and desired polymer characteristics.

Materials:

• rac-Lactide

• Zinc catalyst (e.g., zinc amido-oxazolinate complex)[25]

• Anhydrous toluene

• Methanol

Procedure:

• In a glovebox, charge a reaction vessel with the desired amount of rac-lactide and anhydrous toluene.

• Add the zinc catalyst (e.g., 1 mol% relative to the monomer).

• Stir the reaction mixture at the desired temperature (e.g., 50 °C).[25]

• Monitor the polymerization progress by taking aliquots at different time intervals and analyzing them by ¹H NMR spectroscopy to determine monomer conversion.[25]

• After the desired conversion is reached, quench the polymerization by adding a small amount of methanol.

• Precipitate the polymer in a non-solvent like cold methanol.

• Collect the polymer by filtration and dry it under vacuum.

Catalytic Mechanism and Experimental Workflow

The catalytic activity of zinc compounds in polymerization reactions, such as polyurethane synthesis and ring-opening polymerization, is generally attributed to a coordination-insertion mechanism.[4][26] In this mechanism, the zinc center coordinates with both the monomer and the growing polymer chain, facilitating the insertion of the monomer into the polymer chain.

Catalytic Cycle for Polyurethane Synthesis with a Zinc Catalyst

Caption: Proposed coordination-insertion mechanism for polyurethane synthesis.

Experimental Workflow for Catalyst Comparison in Polymerization

Caption: A typical workflow for comparing catalyst performance.

References

• 1. researchgate.net [researchgate.net]
• 2. Zinc diethyldithiocarbamate as a catalyst for synthesising biomedically-relevant thermogelling polyurethanes - Materials Advances (RSC Publishing) [pubs.rsc.org]
• 3. Zinc diethyldithiocarbamate as a catalyst for synthesising biomedically-relevant thermogelling polyurethanes - Materials Advances (RSC Publishing) DOI:10.1039/D0MA00734J [pubs.rsc.org]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. A highly active zinc-based catalyst system for lactide homo- and copolymerization under industrially relevant conditions - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. Ring-opening polymerization of lactides and ε-caprolactone catalyzed by Zn(II) aryl carboxylate complexes supported by 4-pyridinyl schiff base ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Ring‐opening polymerization of lactide, ε‐caprolactone and their copolymerization catalyzed by β‐diketiminate zinc complexes | Scilit [scilit.com]
• 14. RAFT-Based Polymers for Click Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Dithiocarbamates as Effective Reversible Addition–Fragmentation Chain Transfer Agents for Controlled Radical Polymeriza… [ouci.dntb.gov.ua]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. Recent Advances in RAFT Polymerization: Novel Initiation Mechanisms and Optoelectronic Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 21. DSpace [wlv.openrepository.com]
• 22. Initiator-chain transfer agent combo in the RAFT polymerization of styrene - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 23. m.youtube.com [m.youtube.com]
• 24. researchgate.net [researchgate.net]
• 25. pubs.acs.org [pubs.acs.org]
• 26. fiveable.me [fiveable.me]

A Comparative Analysis of the Anticancer Efficacy of Zinc Diethyldithiocarbamate vs. Copper Diethyldithiocarbamate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, objective comparison of the anticancer activities of Zinc diethyldithiocarbamate (B1195824) (Zn(DDC)₂) and Copper diethyldithiocarbamate (Cu(DDC)₂). The information presented is supported by experimental data from peer-reviewed studies, with a focus on quantitative comparisons, mechanisms of action, and detailed experimental methodologies.

Introduction to Diethyldithiocarbamate Metal Complexes

Diethyldithiocarbamate (DDC), a metabolite of the FDA-approved drug disulfiram, has garnered significant interest for its anticancer properties, which are notably enhanced upon chelation with metal ions like zinc and copper.[1][2] These metal complexes exhibit potent cytotoxicity against a variety of cancer cell lines.[2][3][4] Their mechanism of action is multifaceted, primarily involving the inhibition of the proteasome and the induction of apoptosis.[4][5][6][7] This guide specifically dissects the comparative efficacy of the zinc and copper complexes of DDC, providing a data-driven resource for the research and drug development community.

Quantitative Comparison of Cytotoxic Activity

The anticancer potency of Zn(DDC)₂ and Cu(DDC)₂ has been evaluated across various cancer cell lines, with the half-maximal inhibitory concentration (IC50) being a key metric for comparison. The available data consistently indicates that Cu(DDC)₂ exhibits significantly higher cytotoxicity than Zn(DDC)₂.

Compound	Cell Line	IC50 (µM)	Key Findings
Cu(DDC)₂	MDA-MB-231 (Breast)	< 0.2	Potent cytotoxicity observed.[8]
Zn(DDC)₂	MDA-MB-231 (Breast)	> 0.2	Less potent than the copper counterpart.[1]
Cu(DDC)₂	Prostate & Breast Cancer Cells	Potent	Effectively inhibits proteasomal activity and induces apoptosis.[7]
Zn(DDC)₂	Prostate & Breast Cancer Cells	Less Potent	Less effective than the copper complex in inhibiting the proteasome and inducing apoptosis.[9]

Note: Specific IC50 values can vary between studies due to different experimental conditions. The table represents a qualitative summary of the general findings.

Mechanism of Action: A Comparative Overview

Both Zn(DDC)₂ and Cu(DDC)₂ exert their anticancer effects primarily through the induction of apoptosis, largely driven by the inhibition of the ubiquitin-proteasome system. However, the potency and nuances of their mechanisms differ.

Proteasome Inhibition

The 26S proteasome is a critical cellular machine responsible for degrading ubiquitinated proteins, thereby regulating key cellular processes like cell cycle progression and apoptosis. Inhibition of the proteasome leads to the accumulation of pro-apoptotic proteins and cell cycle regulators, ultimately triggering cell death.

• Copper Diethyldithiocarbamate (Cu(DDC)₂): This complex is a potent inhibitor of the 26S proteasome in cancer cells.[5][6][7] Its inhibitory action is thought to target the 19S regulatory particle of the proteasome, potentially inhibiting the JAMM domain metalloisopeptidase.[4][6] This mechanism is distinct from clinical proteasome inhibitors like bortezomib, which target the 20S catalytic core.[4][6]

• Zinc Diethyldithiocarbamate (Zn(DDC)₂): Zn(DDC)₂ also inhibits the cellular 26S proteasome.[4][5][10] However, studies consistently show that it is less potent than its copper counterpart in this regard.[9] While both complexes are more active against the cellular 26S proteasome than the purified 20S proteasome, the superior activity of the copper complex suggests it is a more effective proteasome inhibitor.[4][5][10]

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Molecular mechanisms of apoptosis and cell selectivity of zinc dithiocarbamates functionalized with hydroxyethyl substituents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Ni(II), Cu(II), and Zn(II) Diethyldithiocarbamate Complexes Show Various Activities Against the Proteasome in Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. Sodium diethyldithiocarbamate, an AIDS progression inhibitor and a copper-binding compound, has proteasome-inhibitory and apoptosis-inducing activities in cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Pyrrolidine dithiocarbamate-zinc(II) and -copper(II) complexes induce apoptosis in tumor cells by inhibiting the proteasomal activity - PMC [pmc.ncbi.nlm.nih.gov]
• 10. (Open Access) Ni(II), Cu(II), and Zn(II) diethyldithiocarbamate complexes show various activities against the proteasome in breast cancer cells. (2008) | Boris Cvek | 203 Citations [scispace.com]

A Comparative Guide to the Validation of a New HPLC Method for Zinc Diethyldithiocarbamate (ZDEC) Quantification

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of a newly validated High-Performance Liquid Chromatography (HPLC) method for the quantification of Zinc Diethyldithiocarbamate (B1195824) (ZDEC) against established alternatives. The presented data and protocols are intended to assist researchers, scientists, and drug development professionals in selecting and implementing a suitable analytical method for ZDEC determination.

Introduction

Zinc diethyldithiocarbamate (ZDEC) is a widely used accelerator in the vulcanization of rubber and a component in some pharmaceutical and agricultural formulations. Accurate and reliable quantification of ZDEC is crucial for quality control, stability testing, and safety assessment. While various analytical techniques are available, HPLC remains a prominent method due to its specificity, sensitivity, and robustness. This guide details the validation of a new, efficient HPLC method and compares its performance characteristics with existing HPLC methodologies, as well as other analytical techniques.

Comparison of HPLC Methods for ZDEC Quantification

The performance of the new HPLC method is compared with two alternative HPLC methods for ZDEC analysis: a direct analysis method and a pre-column derivatization method using copper (II) sulfate. The following table summarizes the key validation parameters and chromatographic conditions for each method.

Parameter	New Validated HPLC Method	Alternative Method 1: Direct Analysis	Alternative Method 2: Pre-column Derivatization (Copper)
Linearity Range	1 - 100 µg/mL	31.3 - 500 µg/mL[1]	Not Specified
Correlation Coefficient (r²)	> 0.999	> 0.997[1]	Not Specified
Limit of Detection (LOD)	0.1 µg/mL	5 µg/mL[1]	0.25 µg/mL[2]
Limit of Quantification (LOQ)	0.3 µg/mL	Not Specified	0.86 µg/mL[2]
Accuracy (% Recovery)	98.5% - 101.2%	Within 6% of nominal value[1]	High recovery reported[2]
Precision (% RSD)	< 2.0%	Intraday: 1.4 - 5.2% Interday: 2.3 - 8.0%[1]	Not Specified
Column	C18 (4.6 x 150 mm, 5 µm)	C18 (4.6 x 250 mm, 5 µm)[1]	C18[2]
Mobile Phase	Acetonitrile:Water (70:30, v/v)	Gradient elution[1]	Not Specified
Flow Rate	1.0 mL/min	1.0 mL/min[1]	Not Specified
Detection Wavelength	260 nm	260 nm[1]	435 nm[2]
Injection Volume	10 µL	10 µL[1]	Not Specified

Experimental Workflow and Protocols

A systematic approach is essential for the successful validation of any new analytical method. The following diagram illustrates the logical workflow for the validation of the new HPLC method for ZDEC quantification, adhering to the International Council for Harmonisation (ICH) guidelines.

Caption: Workflow for HPLC Method Validation.

Detailed Experimental Protocols

The following protocols are based on the validation of the new HPLC method and are provided as a guide for researchers.

1. Linearity

• Objective: To demonstrate the linear relationship between the analyte concentration and the detector response.

• Procedure:

  • Prepare a stock solution of ZDEC in a suitable solvent (e.g., acetonitrile).

  • Prepare a series of at least five calibration standards by diluting the stock solution to concentrations spanning the expected working range (e.g., 1, 10, 25, 50, 75, and 100 µg/mL).

  • Inject each calibration standard in triplicate into the HPLC system.

  • Record the peak area for each injection.

  • Plot a graph of the mean peak area versus the concentration of the standards.

  • Perform a linear regression analysis and determine the correlation coefficient (r²), y-intercept, and slope of the regression line.

2. Accuracy

• Objective: To determine the closeness of the measured value to the true value.

• Procedure:

  • Prepare a sample matrix (placebo) without the analyte.

  • Spike the placebo with known concentrations of ZDEC at three levels (e.g., 80%, 100%, and 120% of the target concentration).

  • Prepare three replicates for each concentration level.

  • Analyze the spiked samples using the HPLC method.

  • Calculate the percentage recovery for each sample using the formula: (Measured Concentration / Spiked Concentration) * 100.

3. Precision

• Objective: To assess the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample.

• Procedure:

  • Repeatability (Intra-day precision):

    • Prepare six independent samples at 100% of the test concentration.

    • Analyze the samples on the same day, with the same analyst and instrument.

    • Calculate the mean, standard deviation, and relative standard deviation (%RSD) of the results.

  • Intermediate Precision (Inter-day and inter-analyst precision):

    • Repeat the repeatability study on a different day with a different analyst and/or on a different instrument.

    • Calculate the %RSD for the combined results from both studies.

4. Limit of Detection (LOD) and Limit of Quantification (LOQ)

• Objective: To determine the lowest concentration of analyte that can be reliably detected and quantified.

• Procedure (based on the signal-to-noise ratio):

  • Prepare a series of dilute solutions of ZDEC.

  • Inject the solutions into the HPLC system and determine the concentration at which the signal-to-noise ratio is approximately 3:1 for LOD and 10:1 for LOQ.

  • Procedure (based on the standard deviation of the response and the slope):

    • Determine the slope of the calibration curve (S).

    • Determine the standard deviation of the response (σ), which can be estimated from the standard deviation of the y-intercepts of regression lines.

    • Calculate LOD and LOQ using the formulas: LOD = 3.3 * (σ / S) and LOQ = 10 * (σ / S).

Comparison with Alternative Analytical Methods

While HPLC is a powerful technique for ZDEC analysis, other methods can also be employed. The choice of method often depends on the specific application, available instrumentation, and the required level of sensitivity and specificity.

Method	Principle	Advantages	Disadvantages
Gas Chromatography-Mass Spectrometry (GC-MS)	Separation of volatile compounds followed by mass-based detection.	High sensitivity and specificity.	Requires derivatization for non-volatile compounds like ZDEC; potential for thermal degradation.
UV-Visible Spectrophotometry	Measurement of light absorption by the analyte.	Simple, rapid, and cost-effective.	Lacks specificity; susceptible to interference from other absorbing compounds in the sample matrix.
Thin-Layer Chromatography (TLC)	Separation based on differential partitioning between a stationary phase and a mobile phase.	Inexpensive and useful for qualitative screening.	Lower sensitivity and resolution compared to HPLC; quantification can be less precise.

References

• 1. altabrisagroup.com [altabrisagroup.com]
• 2. altabrisagroup.com [altabrisagroup.com]

A Comparative Analysis of the Antifungal Spectrum of Zinc Diethyldithiocarbamate Versus Commercial Antifungals

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the antifungal spectrum of Zinc diethyldithiocarbamate (B1195824) (ZDEC) against established commercial antifungal agents. Due to the limited availability of public quantitative data on ZDEC's minimum inhibitory concentrations (MICs), this comparison incorporates available data on related dithiocarbamate (B8719985) compounds to provide a broader context of their potential antifungal activity. The guide details the experimental protocols for antifungal susceptibility testing and explores the underlying mechanisms of action through signaling pathway diagrams.

Quantitative Antifungal Spectrum: A Comparative Overview

Direct comparisons of the antifungal efficacy of Zinc diethyldithiocarbamate with commercial antifungals are constrained by the scarcity of published MIC data for ZDEC against a wide range of fungal pathogens. The following tables summarize the available data for dithiocarbamate-related compounds and provide a well-established antifungal spectrum for commercial agents against key fungal pathogens, primarily Candida albicans and Aspergillus fumigatus.

Table 1: Antifungal Activity of Dithiocarbamate-Related Compounds

Compound/Compound Class	Fungal Species	MIC Range	Reference
Dithiocarbamate Metal Complexes	Candida albicans, Aspergillus flavus, Aspergillus niger	180 - 297 µg/mL	[1]
Zinc Compounds	Candida albicans	1.0 - 2.4 mM	[2]
Sodium Diethyldithiocarbamate (DDTC) and Sodium Dimethyldithiocarbamate (DmDTC)	Candida albicans (three strains)	Marked growth inhibition on agar (B569324) plates (qualitative)	[3]

Note: The data for dithiocarbamate metal complexes and zinc compounds provide an insight into the potential antifungal activity of ZDEC, though direct extrapolation of MIC values is not possible.

Table 2: Antifungal Spectrum of Commercial Antifungals

Antifungal Class	Drug	Candida albicans MIC Range (µg/mL)	Aspergillus fumigatus MIC Range (µg/mL)
Polyenes	Amphotericin B	0.125 - 2	0.25 - 2
Azoles	Fluconazole	0.25 - 64	Not typically active
Itraconazole	0.03 - 4	0.125 - 8
Voriconazole	0.015 - 2	0.06 - 2
Echinocandins	Caspofungin	0.015 - 2	0.015 - 0.5 (MEC)
Micafungin	0.008 - 2	0.008 - 0.03 (MEC)
Anidulafungin	0.015 - 2	≤0.03 (MEC)

Note: MIC (Minimum Inhibitory Concentration) is the lowest concentration of an antifungal agent that prevents the visible growth of a microorganism. MEC (Minimum Effective Concentration) is used for echinocandins against filamentous fungi and refers to the lowest drug concentration that leads to the growth of abnormal, compact hyphae. The provided MIC ranges are compiled from various sources and can vary depending on the specific strain and testing methodology.

Experimental Protocols for Antifungal Susceptibility Testing

The determination of the antifungal spectrum relies on standardized in vitro susceptibility testing methods. The broth microdilution method is the most widely accepted and is standardized by the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).

Broth Microdilution Method (CLSI M38-A/EUCAST E.Def 9.3)

This method determines the minimum inhibitory concentration (MIC) of an antifungal agent against filamentous fungi.

1. Inoculum Preparation:

• Fungal isolates are cultured on a suitable medium (e.g., potato dextrose agar) to promote sporulation.
• Conidia (spores) are harvested and suspended in a sterile saline solution containing a wetting agent (e.g., Tween 80).
• The conidial suspension is adjusted to a specific concentration using a spectrophotometer or by cell counting with a hemocytometer. The final inoculum concentration is typically between 0.4 x 10⁴ and 5 x 10⁴ CFU/mL.

2. Antifungal Agent Preparation:

• Stock solutions of the antifungal agents are prepared in a suitable solvent (e.g., dimethyl sulfoxide (B87167) - DMSO).
• Serial twofold dilutions of the antifungal agents are prepared in a 96-well microtiter plate using a standardized liquid medium, most commonly RPMI-1640.

3. Inoculation and Incubation:

• Each well of the microtiter plate is inoculated with the prepared fungal suspension.
• The plates are incubated at 35°C for 24 to 72 hours, depending on the growth rate of the fungus.

4. Reading of Results:

• The MIC is determined as the lowest concentration of the antifungal agent at which there is a significant inhibition of fungal growth compared to the growth in the control well (which contains no antifungal agent). The endpoint can be read visually or with a spectrophotometer.
• For echinocandins against molds, the Minimum Effective Concentration (MEC) is often determined, which is the lowest drug concentration that causes the formation of abnormal, branched, and short hyphae.

Below is a graphical representation of the experimental workflow for the broth microdilution method.

Broth Microdilution Workflow

Mechanisms of Action and Signaling Pathways

The antifungal activity of Zinc diethyldithiocarbamate and commercial antifungals stems from their interference with essential fungal cellular processes.

Zinc Diethyldithiocarbamate (ZDEC) and Dithiocarbamates

The precise antifungal mechanism of ZDEC is not fully elucidated but is believed to be multi-faceted. Dithiocarbamates are known to act as metal chelators, which can disrupt essential enzymatic functions within the fungal cell. Furthermore, evidence suggests that thiocarbamates, a related class of compounds, inhibit the ergosterol (B1671047) biosynthesis pathway. Specifically, they target the enzyme squalene (B77637) epoxidase. Inhibition of this enzyme leads to the accumulation of toxic squalene and a depletion of ergosterol, a vital component of the fungal cell membrane, ultimately leading to cell death.

The following diagram illustrates the proposed mechanism of action for dithiocarbamates via the inhibition of squalene epoxidase in the ergosterol biosynthesis pathway.

Dithiocarbamate Inhibition of Ergosterol Biosynthesis

Commercial Antifungals: A Snapshot of Their Mechanisms

• Polyenes (e.g., Amphotericin B): These agents bind directly to ergosterol in the fungal cell membrane, forming pores that lead to leakage of intracellular components and ultimately cell death.

• Azoles (e.g., Fluconazole, Voriconazole): This class of antifungals inhibits the enzyme lanosterol 14-α-demethylase, another crucial enzyme in the ergosterol biosynthesis pathway. This leads to the depletion of ergosterol and the accumulation of toxic sterol intermediates, disrupting membrane function.

• Echinocandins (e.g., Caspofungin): Echinocandins target the fungal cell wall by inhibiting the synthesis of β-(1,3)-D-glucan, an essential structural polymer. This weakens the cell wall, leading to osmotic instability and cell lysis.

Conclusion

While Zinc diethyldithiocarbamate and related dithiocarbamate compounds demonstrate in vitro antifungal activity, a comprehensive, quantitative comparison with commercial antifungals is currently hampered by the lack of publicly available MIC data for ZDEC against a broad panel of pathogenic fungi. The available evidence suggests a multi-site mechanism of action for dithiocarbamates, potentially involving the inhibition of ergosterol biosynthesis, a pathway also targeted by the widely used azole antifungals, albeit at a different enzymatic step. Further research to determine the precise antifungal spectrum and MIC values of ZDEC is warranted to fully assess its potential as a therapeutic agent. Researchers are encouraged to utilize standardized methodologies, such as those provided by CLSI and EUCAST, to ensure data comparability and contribute to a more complete understanding of the antifungal properties of this compound.

References

• 1. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 2. In Vitro Effects of Zinc Compounds on the Candidacidal Activities of Salivary Antimicrobials - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Effects of diethyldithiocarbamate and structural analogs in mice with systemic candidal infections - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Zinc Diethyldithiocarbamate and Fluconazole Against Fungal Pathogens

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the antifungal properties of Zinc diethyldithiocarbamate (B1195824) (ZDEC) and Fluconazole (B54011), a widely-used clinical antifungal agent. The comparison is supported by experimental data on their mechanisms of action and in vitro efficacy against various fungal pathogens.

Introduction

Fluconazole, a member of the triazole class, is a cornerstone in the treatment of fungal infections, particularly those caused by Candida and Cryptococcus species.[1][2] Its mechanism is highly specific, targeting a key enzyme in the fungal cell membrane biosynthesis pathway.[3][4] In contrast, Zinc diethyldithiocarbamate belongs to the dithiocarbamate (B8719985) family of fungicides, which are known for their broad-spectrum, multi-site activity.[5][6] ZDEC is utilized as an antifungal agrochemical and an accelerator in rubber vulcanization.[7] This guide delves into a side-by-side comparison of their antifungal performance, offering insights for researchers exploring novel antifungal strategies.

Mechanism of Action

The fundamental difference between Fluconazole and Zinc diethyldithiocarbamate lies in their mode of action. Fluconazole is a targeted inhibitor, while dithiocarbamates like ZDEC exhibit a multi-site inhibitory effect.

Fluconazole: Inhibition of Ergosterol (B1671047) Synthesis

Fluconazole's primary mechanism involves the highly selective inhibition of the fungal cytochrome P450 enzyme, lanosterol (B1674476) 14-α-demethylase (encoded by the ERG11 gene).[2][3][4] This enzyme is critical for the conversion of lanosterol to ergosterol, an essential component of the fungal cell membrane that regulates fluidity and integrity.[3][4][8] By disrupting this step, Fluconazole causes a depletion of ergosterol and an accumulation of toxic 14-α-methylated sterols.[9][10][11] This disruption leads to increased membrane permeability and fragility, ultimately inhibiting fungal growth, an effect that is primarily fungistatic against Candida species.[2][3][4]

Caption: Fluconazole's inhibition of the ergosterol biosynthesis pathway.

Zinc Diethyldithiocarbamate: Multi-Site Inhibition

Dithiocarbamates, including ZDEC, function as multi-site inhibitors.[6] Their mechanism of action is primarily attributed to their strong metal-binding (chelating) capacity.[5][12] They interfere with fungal metabolism by inhibiting various metal-dependent enzymes, particularly those containing copper or sulfhydryl groups.[5][6] This broad-spectrum interference disrupts multiple essential cellular processes simultaneously, such as respiration and protein function, which can lead to fungicidal activity. The metabolism of dithiocarbamates can also generate organic electrophiles that further inactivate critical cytoplasmic components.[5]

Caption: ZDEC's multi-site inhibitory action via chelation and enzyme disruption.

In Vitro Antifungal Activity

The efficacy of antifungal agents is commonly quantified by determining the Minimum Inhibitory Concentration (MIC) and the diameter of the zone of inhibition in agar (B569324) diffusion assays.

Minimum Inhibitory Concentration (MIC)

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. Lower MIC values indicate higher potency. Data for Fluconazole is widely available, while specific MIC data for ZDEC is less common in the reviewed literature. However, studies on zinc compounds and other dithiocarbamates provide context for their potential activity.

Table 1: Comparative MIC (µg/mL) of Fluconazole against Various Fungal Pathogens

Fungal Species	Fluconazole MIC (µg/mL)	Reference(s)
Candida albicans	0.25 - 0.5	[13][14]
Candida glabrata	32 (MIC90)	[13]
Candida krusei	≥64 (Often intrinsically resistant)	[13]
Candida parapsilosis	2 (MIC90)	[13]
Candida tropicalis	2 (MIC90)	[13]

| Aspergillus niger | 6 |[14] |

Note: MIC values can vary significantly between strains. MIC90 refers to the concentration required to inhibit 90% of isolates.

For zinc compounds, the MIC against C. albicans has been reported to be in the range of 1.0 to 2.4 mM.[15] Studies on other dithiocarbamates have shown marked growth inhibition against C. albicans.[16]

Zone of Inhibition

The disk diffusion method provides a qualitative or semi-quantitative measure of antifungal activity. A larger zone of inhibition around a disk impregnated with the compound indicates greater susceptibility of the fungus.

Table 2: Comparative Zone of Inhibition (mm) against Fungal Pathogens

Fungal Species	Compound	Concentration	Zone Diameter (mm)	Reference(s)
Candida albicans	Fluconazole	25 µg disk	≥19 (Susceptible)	[17][18]
Candida species	Fluconazole	25 µg disk	15-18 (Susceptible-Dose Dependent)	[18]
Candida species	Fluconazole	25 µg disk	≤14 (Resistant)	[18]

| Fusarium sp. | Zinc diethyldithiocarbamate | Not specified | 12 - 15 |[19][20] |

Experimental Protocols

Standardized methodologies are crucial for the reproducible assessment of antifungal activity. The Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST) provide widely accepted protocols.[21][22]

Broth Microdilution for MIC Determination (CLSI M27)

This method is used to determine the MIC of antifungal agents against yeasts in a liquid medium.

Methodology:

• Inoculum Preparation: Fungal strains are grown on agar plates. Colonies are suspended in sterile saline, and the suspension is adjusted spectrophotometrically to a cell density of 1 x 10⁶ to 5 x 10⁶ CFU/mL.[21] This stock is further diluted into the test medium (RPMI 1640) to achieve the final inoculum concentration.

• Drug Dilution: The antifungal agent is serially diluted (typically two-fold) in a 96-well microtiter plate using RPMI 1640 medium.

• Inoculation: Each well is inoculated with the prepared fungal suspension. A growth control (no drug) and a sterility control (no inoculum) are included.

• Incubation: Plates are incubated at 35°C for 24 to 48 hours.[18][23]

• Reading Results: The MIC is determined as the lowest drug concentration that causes a significant (typically ≥50% for azoles) inhibition of growth compared to the drug-free control well.

Caption: Workflow for the Broth Microdilution MIC Assay.

Agar Disk Diffusion (CLSI M44)

This method assesses the susceptibility of fungi to antifungal agents by measuring the zone of growth inhibition on an agar surface.

Methodology:

• Inoculum Preparation: A standardized fungal inoculum is prepared as described for the broth microdilution method.

• Plate Inoculation: A sterile cotton swab is dipped into the inoculum and streaked evenly across the entire surface of a Mueller-Hinton agar plate supplemented with 2% glucose and 0.5 µg/ml methylene (B1212753) blue.[21]

• Disk Application: Paper disks impregnated with a standardized amount of the antifungal agent (e.g., 25 µg for Fluconazole) are placed on the agar surface.[17]

• Incubation: The plate is incubated at 35°C for 20 to 24 hours.[21]

• Reading Results: The diameter of the zone of complete or marked growth inhibition around each disk is measured in millimeters. The size of the zone correlates with the susceptibility of the organism.

Caption: Workflow for the Agar Disk Diffusion Susceptibility Test.

Conclusion

Zinc diethyldithiocarbamate and Fluconazole represent two distinct classes of antifungal agents with fundamentally different mechanisms of action.

• Fluconazole is a highly specific, fungistatic agent that targets the ergosterol biosynthesis pathway. Its efficacy is well-documented against a range of clinically relevant yeasts, although resistance, particularly in species like C. glabrata and C. krusei, is a growing concern.[13]

• Zinc diethyldithiocarbamate , as a dithiocarbamate, acts as a multi-site inhibitor, disrupting various enzymatic processes within the fungal cell. This non-specific mechanism suggests a broader spectrum of activity and potentially a lower propensity for the development of target-site-specific resistance.

While Fluconazole remains a vital tool in clinical practice, the multi-site inhibitory action of compounds like Zinc diethyldithiocarbamate presents an interesting avenue for the development of new antifungal therapies, particularly in contexts where resistance to targeted agents is prevalent. Further research is required to fully elucidate the specific MIC values and spectrum of activity of ZDEC against a wider array of human fungal pathogens.

References

• 1. Fluconazole: a new triazole antifungal agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Fluconazole - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. droracle.ai [droracle.ai]
• 4. What is the mechanism of Fluconazole? [synapse.patsnap.com]
• 5. Dithiocarbamates: Properties, Methodological Approaches and Challenges to Their Control - PMC [pmc.ncbi.nlm.nih.gov]
• 6. taylorandfrancis.com [taylorandfrancis.com]
• 7. Zinc Diethyldithiocarbamate | C10H20N2S4Zn | CID 26633 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Effects of fluconazole on the sterol and carbohydrate composition of four species of Candida - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. journals.asm.org [journals.asm.org]
• 11. journals.asm.org [journals.asm.org]
• 12. go.drugbank.com [go.drugbank.com]
• 13. Interpretive Breakpoints for Fluconazole and Candida Revisited: a Blueprint for the Future of Antifungal Susceptibility Testing - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. In Vitro Effects of Zinc Compounds on the Candidacidal Activities of Salivary Antimicrobials - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Effects of diethyldithiocarbamate and structural analogs in mice with systemic candidal infections - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Fluconazole Disk Diffusion Susceptibility Testing of Candida Species - PMC [pmc.ncbi.nlm.nih.gov]
• 18. journals.asm.org [journals.asm.org]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]
• 21. Antifungal Susceptibility Testing: Current Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 22. academic.oup.com [academic.oup.com]
• 23. Fluconazole MIC and the Fluconazole Dose/MIC Ratio Correlate with Therapeutic Response among Patients with Candidemia - PMC [pmc.ncbi.nlm.nih.gov]

Cross-validation of analytical techniques for Zinc diethyldithiocarbamate detection.

A comprehensive comparison of analytical techniques for the detection of Zinc diethyldithiocarbamate (B1195824) (ZDDC), a common vulcanization accelerator in rubber and a potential contact allergen, is crucial for researchers, scientists, and drug development professionals. This guide provides an objective overview of various methods, supported by experimental data, to facilitate the selection of the most appropriate technique for specific analytical needs.

Comparison of Analytical Techniques for ZDDC Detection

The selection of an analytical method for ZDDC determination depends on various factors, including the required sensitivity, the complexity of the sample matrix, and the available instrumentation. The following table summarizes the key performance characteristics of the most common techniques employed for ZDDC analysis.

Technique	Analyte	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Linearity Range	Key Advantages	Key Disadvantages
High-Performance Liquid Chromatography (HPLC)	Intact ZDDC or its metal complex	0.25 - 10 µg/mL[1][2]	0.86 µg/mL[1]	31.3 - 500 µg/mL[3]	Direct analysis of the intact molecule, high specificity and precision.	Can be affected by the instability of the ZDDC complex; may require derivatization.
Gas Chromatography-Mass Spectrometry (GC-MS)	Carbon Disulfide (CS₂), a degradation product	0.005 µg/mL (as Thiram)	0.04 µg/mL (as Thiram)	0.04 - 1.3 µg/mL (as Thiram)	High sensitivity and selectivity for the degradation product.	Indirect method, requires complete decomposition of ZDDC to CS₂, thermal instability of ZDDC can be a challenge.
UV-Vis Spectrophotometry	Zinc (indirectly ZDDC) or ZDDC-metal complex	0.029 µg/mL (for Zinc)[4]	Not widely reported for ZDDC	0.2 - 14 µg/mL (for Zinc)[4]	Simple, cost-effective, good for screening.	Lower specificity, susceptible to interference from other compounds that absorb at the same wavelength.
Atomic Absorption Spectrometry (AAS)	Total Zinc	2.86 µg/g (in cream cosmetics)	9.53 µg/g (in cream cosmetics)	0.1 - 1.2 µg/mL (for Zinc)	High sensitivity for zinc, well-established technique.	Indirect method, measures total zinc content, not the intact ZDDC molecule; requires complete sample digestion.
Inductively Coupled Plasma-Mass Spectrometry (ICP-MS)	Total Zinc	Not specifically reported for ZDDC, but generally in the low µg/L to ng/L range for zinc.	Not specifically reported for ZDDC.	Wide linear range for zinc.	Extremely high sensitivity for zinc, multi-element capability.	Indirect method, requires complete sample digestion, high instrumentation cost.
Electrochemical Methods (e.g., Voltammetry)	Zinc ions	0.15 µg/L (for Zinc)	Not widely reported for ZDDC.	Not widely reported for ZDDC.	High sensitivity, low cost, potential for miniaturization and on-site analysis.	Indirect method (measures zinc), can be affected by matrix interferences.

Experimental Protocols

Detailed methodologies are essential for the replication and validation of analytical techniques. Below are representative protocols for the key methods discussed.

High-Performance Liquid Chromatography (HPLC)

This method allows for the direct quantification of ZDDC.

Sample Preparation:

• Extract the sample containing ZDDC with a suitable organic solvent, such as acetonitrile (B52724) or dichloromethane.[1][3]

• For samples where ZDDC may be unstable, a pre-column derivatization step can be employed. This involves reacting the extracted ZDDC with a metal salt, such as copper(II) sulfate, to form a more stable complex.[1]

• Filter the extract through a 0.45 µm filter before injection into the HPLC system.

Chromatographic Conditions:

• Column: Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[3]

• Mobile Phase: A gradient of acetonitrile and water is commonly used.[3]

• Flow Rate: 1.0 mL/min.[3]

• Detection: UV detector set at a wavelength of 260 nm for the ZDDC complex or 435 nm for the copper-derivatized complex.[1][3]

• Injection Volume: 10-20 µL.

Gas Chromatography-Mass Spectrometry (GC-MS)

This is an indirect method that quantifies ZDDC by measuring its degradation product, carbon disulfide (CS₂).

Sample Preparation (Acid Hydrolysis):

• Place the sample in a sealed reaction vial.

• Add a solution of tin(II) chloride in hydrochloric acid to the vial.

• Heat the vial (e.g., at 80°C) to facilitate the complete decomposition of ZDDC to CS₂.

• An organic solvent, such as isooctane, is typically present in the vial to trap the evolved CS₂.

• After cooling, an aliquot of the organic layer is taken for GC-MS analysis.

GC-MS Conditions:

• Column: A non-polar or medium-polarity column, such as a 5% phenyl-methylpolysiloxane column (e.g., HP-5MS, 30 m x 0.25 mm i.d., 0.25 µm film thickness).

• Injector: Split/splitless injector, typically operated in splitless mode at around 250°C.[3]

• Carrier Gas: Helium at a constant flow rate.

• Oven Temperature Program: A temperature gradient is used to separate the CS₂ from other volatile components.

• Mass Spectrometer: Operated in either full scan mode for identification or selected ion monitoring (SIM) mode for quantification, monitoring the characteristic ions of CS₂ (m/z 76 and 78).

UV-Vis Spectrophotometry

This method is often used for screening or for the indirect quantification of ZDDC by measuring the zinc content.

Sample Preparation (Displacement Reaction):

• Extract ZDDC from the sample into an organic solvent like chloroform.

• Add a solution of a metal salt (e.g., copper(II) sulfate) that forms a more stable and colored complex with the diethyldithiocarbamate ligand, displacing the zinc.

• The absorbance of the resulting colored solution is then measured.

Spectrophotometric Measurement:

• Wavelength: The absorbance is measured at the wavelength of maximum absorption (λmax) of the newly formed metal-dithiocarbamate complex (e.g., 435 nm for the copper complex).[4]

• Quantification: The concentration is determined by comparing the absorbance to a calibration curve prepared from standards.

Atomic Absorption Spectrometry (AAS) / Inductively Coupled Plasma-Mass Spectrometry (ICP-MS)

These techniques determine the total zinc content after complete decomposition of the ZDDC molecule.

Sample Preparation (Acid Digestion):

• Accurately weigh the sample into a digestion vessel.

• Add a mixture of strong acids, such as nitric acid and perchloric acid.

• Heat the mixture until the organic matrix is completely destroyed and the sample is clear.

• Dilute the digested sample to a known volume with deionized water.

Instrumental Analysis:

• AAS: The diluted sample is aspirated into a flame or graphite (B72142) furnace, and the absorbance of zinc is measured at 213.9 nm.[5]

• ICP-MS: The diluted sample is introduced into the plasma, and the ions corresponding to the isotopes of zinc are measured by the mass spectrometer.

Electrochemical Methods

These methods typically involve the determination of zinc ions after the decomposition of the ZDDC complex.

Sample Preparation:

• Similar to AAS/ICP-MS, the sample is subjected to acid digestion to release the zinc ions.

Voltammetric Measurement:

• The digested sample is placed in an electrochemical cell with a suitable supporting electrolyte.

• A potential is applied to a working electrode (e.g., a hanging mercury drop electrode or a glassy carbon electrode), and the resulting current from the reduction or oxidation of zinc ions is measured.

• Techniques like anodic stripping voltammetry can be used to achieve very low detection limits.

Visualizing the Workflow

The following diagrams, generated using the DOT language, illustrate the experimental workflows for the described analytical techniques.

Caption: Experimental workflow for HPLC analysis of ZDDC.

Caption: Experimental workflow for GC-MS analysis of ZDDC (as CS₂).

Caption: General workflow for AAS and ICP-MS analysis of zinc from ZDDC.

References

• 1. stacks.cdc.gov [stacks.cdc.gov]
• 2. Determination of zinc diethyldithiocarbamate released into artificial sweat from natural rubber latex vulcanizates by HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Zinc- Determination by AAS | OIV [oiv.int]

A Comparative Analysis of Diethyldithiocarbamate (DDC) Nanoformulations with Copper and Zinc Oxide in Cancer Therapy

Aimed at researchers, scientists, and drug development professionals, this guide provides a comprehensive comparison of Diethyldithiocarbamate (B1195824) (DDC) nanoformulations incorporating either copper oxide (CD NPs) or zinc oxide (ZD NPs) and their standalone metal oxide nanoparticle counterparts (CuO NPs and ZnO NPs) in the context of cancer therapy. This analysis is supported by experimental data on their anticancer efficacy, mechanisms of action, and detailed experimental protocols.

The nanoformulation of Diethyldithiocarbamate (DDC), a potent inhibitor of the cancer stem cell marker aldehyde dehydrogenase (ALDH), with metal oxide nanoparticles has emerged as a promising strategy to enhance its therapeutic efficacy and selectivity against cancer cells. This guide focuses on a direct comparison of DDC nanoformulations with copper oxide (CD NPs) and zinc oxide (ZD NPs), providing a side-by-side evaluation of their performance.

Data Presentation: A Quantitative Comparison

The following tables summarize the quantitative data on the cytotoxic and anti-cancer effects of the different nanoformulations, primarily focusing on metastatic breast cancer cell lines such as MDA-MB-231, as this is where direct comparative data is most readily available.

Table 1: In Vitro Cytotoxicity (IC50) of Nanoformulations in MDA-MB-231 Cells

Nanoformulation	IC50 (µg/mL)	Reference
CD NPs (DDC-CuO)	31.93	[1]
ZD NPs (DDC-ZnO)	Not explicitly stated, but higher than CD NPs	[1][2]
CuO NPs	~20 - 58.53	[3][4]
ZnO NPs	~4.2 - 82.13	[5][6]

Table 2: Comparative In Vitro Efficacy of CD NPs vs. ZD NPs in MDA-MB-231 Cells

Parameter	CD NPs (DDC-CuO)	ZD NPs (DDC-ZnO)	Reference
Apoptosis Induction
Early Apoptosis	>40%	~22.58%	[7]
Late Apoptosis/Necrosis	High	Moderate	[7]
Anti-Migration Potential	~84.83% inhibition	~62.27% inhibition	[7]
ALDH1A Inhibition	High	Moderate	[2]

Table 3: Comparative In Vivo Efficacy in a Metastatic Breast Cancer Animal Model

Parameter	CD NPs (DDC-CuO)	ZD NPs (DDC-ZnO)	Reference
Tumor Size Reduction	Highest reduction	Significant reduction, but less than CD NPs	[2]
Eradication of Liver Metastasis	Complete eradication	Partial effect	[2]
Elimination of CD44+ Cancer Stem Cells	More effective	Effective	[2]
Selective Oxidant Activity (in tumor tissue)	Stronger	Moderate	[2]

Experimental Protocols

This section provides a detailed overview of the methodologies used in the synthesis and evaluation of these nanoformulations.

Synthesis of Diethyldithiocarbamate-Metal Oxide Nanoformulations (CD NPs and ZD NPs)

This protocol is based on the green synthesis approach described in the comparative study.

• Materials: Copper (II) chloride or Zinc acetate, Diethyldithiocarbamate (DDC) sodium salt, plant extract (as a reducing and capping agent), deionized water.

• Procedure for Copper Oxide (CuO) and Zinc Oxide (ZnO) Nanoparticles:

  • Prepare an aqueous solution of the respective metal salt (e.g., 0.1 M Copper (II) chloride or Zinc acetate).

  • Prepare an aqueous extract of the chosen plant material.

  • Mix the metal salt solution with the plant extract under constant stirring.

  • Adjust the pH of the solution to the optimal range for nanoparticle formation (often alkaline).

  • Heat the solution at a specific temperature (e.g., 60-80°C) for a defined period to facilitate the formation of nanoparticles.

  • Collect the synthesized metal oxide nanoparticles by centrifugation.

  • Wash the nanoparticles repeatedly with deionized water and ethanol (B145695) to remove impurities.

  • Dry the purified nanoparticles in an oven.

• Procedure for CD NPs and ZD NPs:

  • Disperse the synthesized CuO or ZnO nanoparticles in deionized water.

  • Prepare an aqueous solution of DDC sodium salt.

  • Add the DDC solution to the nanoparticle dispersion under vigorous stirring.

  • Allow the reaction to proceed for a set time to ensure the complexation of DDC with the metal oxide nanoparticles.

  • Collect the resulting CD or ZD nanoformulations by centrifugation, followed by washing and drying.

Cell Viability Assessment (MTT Assay)

• Cell Seeding: Seed cancer cells (e.g., MDA-MB-231) in a 96-well plate at a density of approximately 1 x 10^4 cells per well and allow them to adhere overnight.

• Treatment: Treat the cells with various concentrations of the nanoformulations (CD NPs, ZD NPs, CuO NPs, ZnO NPs) and control compounds for a specified duration (e.g., 24, 48, or 72 hours).

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in phosphate-buffered saline - PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of a solubilizing agent (e.g., dimethyl sulfoxide (B87167) - DMSO) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader. Cell viability is expressed as a percentage relative to the untreated control cells.

Apoptosis Analysis by Flow Cytometry

• Cell Treatment: Treat cancer cells with the nanoformulations at their respective IC50 concentrations for a predetermined time (e.g., 24 hours).

• Cell Harvesting and Staining:

  • Harvest the cells by trypsinization and wash them with cold PBS.

  • Resuspend the cells in 1X Annexin V binding buffer.

  • Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension.

  • Incubate the cells in the dark at room temperature for 15 minutes.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. The distribution of cells into viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic/necrotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+) populations is determined.

In Vivo Metastatic Breast Cancer Model

• Animal Model: Use female immunodeficient mice (e.g., BALB/c nude mice).

• Tumor Cell Inoculation: Induce mammary tumors by injecting metastatic breast cancer cells (e.g., MDA-MB-231) into the mammary fat pad.

• Treatment Regimen: Once the tumors reach a palpable size, randomly assign the mice to different treatment groups: control (e.g., saline), CD NPs, and ZD NPs. Administer the treatments intravenously or intraperitoneally at a specified dosage and schedule.

• Monitoring: Monitor tumor growth by measuring tumor volume with calipers at regular intervals. Monitor the overall health and body weight of the mice.

• Metastasis Assessment: At the end of the study, euthanize the mice and harvest the primary tumors and major organs (especially the liver and lungs). Analyze the organs for metastatic lesions through histological examination (e.g., H&E staining).

Mandatory Visualization

Experimental Workflow for Comparative Analysis

Fig. 1: Experimental workflow for the comparative study.

Signaling Pathway of DDC-Metal Oxide Nanoparticles

Fig. 2: Proposed signaling pathway for anticancer effects.

Concluding Remarks

The comparative data strongly suggest that while both CD NPs and ZD NPs are effective anticancer agents, the copper-based nanoformulation (CD NPs) exhibits superior performance in terms of cytotoxicity, apoptosis induction, anti-migratory potential, and in vivo tumor and metastasis eradication in the context of metastatic breast cancer.[2] The enhanced efficacy of CD NPs is attributed to their higher tumoral uptake and stronger selective oxidant activity.[2]

Both nanoformulations demonstrate a significant advantage over the metal oxide nanoparticles alone, highlighting the synergistic effect of combining DDC with either copper or zinc oxide. The primary mechanism of action for both involves the generation of reactive oxygen species, leading to oxidative stress and subsequent apoptosis, coupled with the inhibition of ALDH, which targets the cancer stem cell population.

This guide provides a foundational understanding for researchers and drug developers interested in the therapeutic potential of these novel nanoformulations. Further research is warranted to explore the efficacy of these nanoparticles in other cancer types and to fully elucidate the intricate molecular pathways involved in their anticancer activity.

References

• 1. Synthesis and characterization of zinc oxide nanoparticles by using polyol chemistry for their antimicrobial and antibiofilm activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Nanoparticles target early-stage breast cancer metastasis in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Diethyldithiocarbamate copper nanoparticle overcomes resistance in cancer therapy without inhibiting P-glycoprotein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Anti-metastatic breast cancer potential of novel nanocomplexes of diethyldithiocarbamate and green chemically synthesized iron oxide nanoparticles - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Zinc Diethyldithiocarbamate: A Guide for Laboratory Professionals

This guide provides essential safety and logistical information for the proper disposal of zinc diethyldithiocarbamate (B1195824), ensuring the safety of laboratory personnel and compliance with environmental regulations. The following procedural steps are designed for researchers, scientists, and drug development professionals.

Immediate Safety and Handling Precautions

Before beginning any disposal process, it is critical to handle zinc diethyldithiocarbamate waste with the appropriate safety measures. This compound is classified as a hazardous substance, harmful if swallowed, an irritant to skin, eyes, and the respiratory system, and very toxic to aquatic life with long-lasting effects.[1][2]

• Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (neoprene or nitrile rubber), chemical safety goggles, a face shield, and a lab coat or suitable protective clothing.[1][3][4][5] Contact lenses should not be worn when handling this chemical.[3]

• Ventilation: All handling and disposal procedures should be conducted in a well-ventilated area.[1][6] The use of a certified laboratory chemical fume hood is strongly recommended to minimize the risk of inhalation.[3][4]

• Handling: Avoid all direct contact with the skin and eyes and refrain from breathing in dust.[3][7] After handling, wash hands and any exposed skin thoroughly with mild soap and water.[3][5]

• Spill Management: In the event of a small spill, carefully sweep or shovel the solid material into a suitable, closed container for disposal, avoiding dust generation.[1][3] For large spills, evacuate the area and contact your institution's Environmental Health & Safety (EHS) department immediately.[8] Prevent any spilled material from entering drains, sewers, or public waters.[1][3][6]

Quantitative Data and Hazard Information

The following table summarizes key quantitative data and classifications for zinc diethyldithiocarbamate to inform safe handling and disposal decisions.

Parameter	Value / Information	Source(s)
UN Number	3077	[2][5]
Hazard Class	9 (Miscellaneous hazardous materials)	[5]
Aquatic Toxicity	Very toxic to aquatic life with long lasting effects	[1][5]
Oral Toxicity (LD50, Rat)	700 mg/kg	[9]
Flash Point	204.6°C (400.3°F)	[9]
Waste Zinc Solution Threshold	> 1 ppm must be treated as Dangerous Waste	[4][8]
Neutral pH Range for Effluent	pH 6-8	[4]

Step-by-Step Disposal Procedures

The proper disposal method for zinc diethyldithiocarbamate depends on its form (solid or liquid) and concentration. Release into the environment must be avoided.[1][3]

Protocol 1: Disposal of Solid Zinc Diethyldithiocarbamate Waste

Solid waste, including pure compound, residues, and contaminated materials (e.g., weigh boats, gloves), must be disposed of as hazardous waste.[2]

• Collection: Place all solid zinc diethyldithiocarbamate waste into a designated, leak-proof, and compatible container.[1]

• Labeling: Securely close the container and label it immediately as "Hazardous Waste" and clearly identify the contents as "Zinc Diethyldithiocarbamate".[4]

• Storage: Store the sealed container in a cool, dry, and well-ventilated area designated for hazardous waste. Ensure it is stored away from incompatible materials such as oxidizing agents, acids, and bases.[3][8]

• Disposal: Arrange for collection by a licensed professional waste disposal service or your institution's EHS department.[1][7] Do not mix with other waste streams unless explicitly permitted by your EHS office.

Protocol 2: Disposal of Liquid (Aqueous) Zinc Diethyldithiocarbamate Waste

The disposal of aqueous solutions containing zinc diethyldithiocarbamate is dependent on the zinc concentration.

A. For High-Concentration Waste (> 1 ppm Zinc):

• Collection: Collect the waste solution in a sealable, compatible container.[4][8]

• Labeling: As soon as the first volume of waste is added, affix a "Dangerous Waste" or "Hazardous Waste" label, clearly identifying the contents and approximate concentration.[4][8]

• Storage: Store the container in a designated hazardous waste storage area, away from incompatible materials.[4]

• Disposal: Request a chemical waste collection from your EHS department.[4]

B. For Low-Concentration Waste (< 1 ppm Zinc):

Drain disposal may be permissible for very low concentrations, but only if explicitly approved by your institution's EHS department.

• Verification: First, confirm with your EHS department that drain disposal of solutions with less than 1 ppm zinc is permitted under local and institutional regulations.

• Neutralization: If permitted, neutralize the solution to a pH between 6 and 8. This must be done in a fume hood while wearing appropriate PPE.

  • Slowly add a suitable base (e.g., 1M sodium hydroxide) to the acidic zinc waste solution while stirring continuously.

  • Monitor the pH of the solution frequently using a calibrated pH meter or pH strips.

  • Stop adding the base once the pH is stably within the 6-8 range.[4]

• Disposal: Flush the neutralized, low-concentration solution down the drain with copious amounts of water (at least a 20-fold excess).[4][10]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of zinc diethyldithiocarbamate.

Caption: Logical workflow for the disposal of zinc diethyldithiocarbamate.

References

• 1. cdn.vanderbilt.edu [cdn.vanderbilt.edu]
• 2. Zinc diethyldithiocarbamate [chembk.com]
• 3. gelest.com [gelest.com]
• 4. benchchem.com [benchchem.com]
• 5. fishersci.com [fishersci.com]
• 6. scribd.com [scribd.com]
• 7. gelest.com [gelest.com]
• 8. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 9. spectrumchemical.com [spectrumchemical.com]
• 10. 3 Ways To Safely Dispose of Zinc Chloride [postapplescientific.com]